MIL-125(Ti)

Core Science & Biosynthesis

In-Depth Technical Guide to the Crystal Structure and Pore Size Analysis of MIL-125(Ti)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and pore size analysis of the metal-organic framework (MOF) MIL-125(Ti). It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development who are interested in the application of this promising porous material.

Crystal Structure of MIL-125(Ti)

MIL-125(Ti) is a titanium-based metal-organic framework renowned for its high stability and porosity. Its structure is built from titanium-oxo clusters interconnected by organic linkers. Specifically, the fundamental building blocks are cyclic octamers of titanium oxo-clusters, {Ti₈O₈(OH)₄}, which are bridged by 1,4-benzenedicarboxylate (BDC) linkers. This arrangement results in a three-dimensional framework with a face-centered cubic (fcu) topology.[1]

The precise arrangement of these components gives rise to a well-defined porous architecture. The crystal system and lattice parameters of the parent MIL-125(Ti) are crucial for understanding its properties and for computational modeling. While the amino-functionalized version, NH₂-MIL-125(Ti), has been extensively studied and its crystallographic data is readily available, the data for the parent MIL-125(Ti) is detailed in the table below.

Table 1: Crystallographic Data for MIL-125(Ti) and NH₂-MIL-125(Ti)

Parameter	MIL-125(Ti)	NH₂-MIL-125(Ti)
Formula	C₄₈H₂₈O₃₆Ti₈	C₄₈H₃₄N₆O₃₆Ti₈
Crystal System	Tetragonal	Tetragonal
Space Group	I4/mmm	I4/mmm
a, b (Å)	18.681(1)	18.681(1)
c (Å)	18.142(1)	18.142(1)
α, β, γ (°)	90, 90, 90	90, 90, 90

Pore Structure and Size Analysis

The porous nature of MIL-125(Ti) is a key characteristic that underpins its utility in various applications, including gas storage, catalysis, and drug delivery. The framework possesses a hierarchical pore system consisting of two distinct types of cages: smaller tetrahedral cages and larger octahedral cages.[2] The accessibility of these cages is determined by the size of the pore apertures.

Quantitative analysis of the pore structure is typically performed using gas adsorption-desorption measurements, most commonly with nitrogen (N₂) at 77 K. The resulting isotherm provides valuable information about the surface area, pore volume, and pore size distribution.

Table 2: Pore Characteristics of MIL-125(Ti) and its Derivatives

Parameter	MIL-125(Ti)	NH₂-MIL-125(Ti)
BET Surface Area (m²/g)	712 - 2140	892 - 1530[3][4]
Pore Volume (cm³/g)	~0.8	~0.6
Tetrahedral Cage Diameter (Å)	~6.13	~6.13
Octahedral Cage Diameter (Å)	~12.55	~12.55
Pore Aperture (Å)	~6.0	~6.0

Note: The reported values for BET surface area and pore volume can vary depending on the synthesis conditions and activation procedures.

Experimental Protocols

Synthesis of MIL-125(Ti) via Solvothermal Method

This protocol describes a typical solvothermal synthesis of MIL-125(Ti).

Materials:

• Titanium isopropoxide (Ti[OCH(CH₃)₂]₄)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

Procedure:

• In a Teflon-lined autoclave, dissolve a specific molar ratio of H₂BDC in a mixture of DMF and MeOH.

• To this solution, add a corresponding molar ratio of titanium isopropoxide under vigorous stirring.

• Seal the autoclave and heat it in an oven at a temperature typically ranging from 150 to 175 °C for a duration of 15 to 72 hours.[3][5]

• After the reaction, allow the autoclave to cool down to room temperature.

• The resulting white crystalline powder is collected by filtration or centrifugation.

• To remove unreacted starting materials and solvent molecules occluded within the pores, the product is washed extensively with DMF and then with methanol.

• The purified MIL-125(Ti) is then activated by heating under vacuum at a temperature around 150-200 °C for several hours. This step is crucial for achieving a high surface area and accessible pore volume.

Pore Size Analysis by N₂ Adsorption-Desorption

This protocol outlines the general procedure for characterizing the porosity of MIL-125(Ti) using nitrogen physisorption.

Instrumentation:

• Volumetric gas adsorption analyzer

Procedure:

• Sample Activation: A known mass of the synthesized MIL-125(Ti) is placed in a sample tube and degassed under high vacuum at a temperature between 150-200 °C for several hours to remove any guest molecules from the pores.

• Isotherm Measurement: The sample tube is then transferred to the analysis port of the gas adsorption instrument. The N₂ adsorption-desorption isotherm is measured at liquid nitrogen temperature (77 K) over a wide range of relative pressures (P/P₀).

• Data Analysis:

  • BET Surface Area: The Brunauer-Emmett-Teller (BET) equation is applied to the adsorption data in the relative pressure range of approximately 0.05 to 0.3 to calculate the specific surface area.

  • Pore Volume: The total pore volume is typically estimated from the amount of nitrogen adsorbed at a relative pressure close to unity (e.g., P/P₀ = 0.99).

  • Pore Size Distribution: The pore size distribution is determined by applying theoretical models, such as the Barrett-Joyner-Halenda (BJH) method to the desorption branch of the isotherm, or more advanced methods like Density Functional Theory (DFT) and Non-Local Density Functional Theory (NLDFT).

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis and characterization of MIL-125(Ti).

Caption: Workflow for MIL-125(Ti) synthesis and characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. azom.com [azom.com]
• 5. researchgate.net [researchgate.net]

Unveiling the Electronic Landscape: A Technical Guide to the Band Structure of NH₂-MIL-125(Ti)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic band structure of the metal-organic framework (MOF) NH₂-MIL-125(Ti). A thorough understanding of the electronic properties of this promising material is critical for its application in photocatalysis, sensing, and drug delivery. This document summarizes key quantitative data, details common experimental protocols for band structure determination, and presents visual diagrams of relevant processes and workflows.

Core Electronic Properties of NH₂-MIL-125(Ti)

NH₂-MIL-125(Ti) is a titanium-based MOF that has garnered significant attention due to its visible-light photoactivity, a direct consequence of its unique electronic structure. The introduction of amine (-NH₂) functional groups to the organic linker (2-aminoterephthalic acid) of the parent MIL-125(Ti) framework plays a crucial role in modifying its band structure.[1][2] This functionalization leads to a narrowing of the bandgap, enabling the material to absorb a broader range of the solar spectrum.[2]

The electronic transitions in NH₂-MIL-125(Ti) upon photoexcitation are primarily characterized by a ligand-to-metal charge transfer (LMCT) mechanism.[2][3] In this process, an electron is excited from the highest occupied molecular orbital (HOMO), which is predominantly localized on the amino-functionalized organic linker, to the lowest unoccupied molecular orbital (LUMO), which is associated with the titanium-oxo clusters.[3] This spatial separation of charge carriers is a key factor in the material's photocatalytic efficiency.[3]

Quantitative Band Structure Data

The electronic band structure of NH₂-MIL-125(Ti) has been investigated through both experimental measurements and theoretical calculations. The table below summarizes key quantitative parameters reported in the literature.

Parameter	Reported Value (eV)	Method	Reference
Bandgap (Eg)	2.3 - 2.6	UV-vis Diffuse Reflectance Spectroscopy (DRS)	[4]
Bandgap (Eg)	2.5 - 2.6 (theoretical)	Density Functional Theory (DFT)	[2]
Bandgap (Eg)	2.62	Diffuse Reflectance Spectra (DRS)	[5]
Bandgap (Eg)	2.68	Density Functional Theory (DFT)	[6]
Conduction Band Minimum (CBM)	-0.62 (vs. NHE)	Mott-Schottky Analysis	[7]
Valence Band Maximum (VBM)	2.07 (vs. NHE)	Calculated from Eg and CBM	[7]

Note: The variation in reported bandgap values can be attributed to differences in synthesis methods, sample morphology, and the specific experimental or computational techniques employed.

Experimental and Computational Methodologies

The determination of the electronic band structure of NH₂-MIL-125(Ti) relies on a combination of experimental spectroscopic techniques and theoretical modeling.

Synthesis of NH₂-MIL-125(Ti)

A common method for the synthesis of NH₂-MIL-125(Ti) is through a solvothermal reaction.[4]

Protocol:

• 2-aminoterephthalic acid (the organic linker) is dissolved in a mixture of N,N-dimethylformamide (DMF) and methanol (B129727).

• Titanium isopropoxide, the metal precursor, is added to the solution.

• The mixture is sealed in a Teflon-lined autoclave and heated to a specific temperature (e.g., 150°C) for a designated period (e.g., 16-72 hours).

• After cooling, the resulting solid product is collected by filtration, washed with DMF and methanol to remove unreacted precursors, and dried under vacuum.

Experimental Determination of Bandgap Energy

UV-vis Diffuse Reflectance Spectroscopy (DRS): This is the most common experimental technique to determine the optical bandgap of semiconductor materials.

Protocol:

• The solid NH₂-MIL-125(Ti) powder is packed into a sample holder.

• A reflectance spectrum is recorded over a range of wavelengths, typically from 200 to 800 nm.

• The obtained reflectance data is converted to absorbance using the Kubelka-Munk function.

• A Tauc plot is then constructed by plotting (αhν)^(1/n) against photon energy (hν), where α is the absorption coefficient. The value of n depends on the nature of the electronic transition (n=2 for an indirect bandgap semiconductor).

• The bandgap energy (Eg) is determined by extrapolating the linear portion of the Tauc plot to the x-axis (where (αhν)^(1/n) = 0).

Computational Determination of Electronic Band Structure

Density Functional Theory (DFT): DFT calculations are a powerful tool to theoretically model the electronic band structure, density of states (DOS), and the nature of the frontier molecular orbitals (HOMO and LUMO).

Protocol:

• A model of the crystal structure of NH₂-MIL-125(Ti) is constructed based on experimental crystallographic data.

• The electronic structure is calculated using a suitable exchange-correlation functional (e.g., PBE, HSE06).

• The calculations yield the band structure, which shows the energy of the electronic states as a function of the wave vector in the Brillouin zone, and the density of states, which indicates the number of available electronic states at each energy level.

• From these calculations, the bandgap energy, as well as the contributions of different atoms and orbitals to the valence and conduction bands, can be determined.[8]

Visualizing Key Processes

To better illustrate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Experimental workflow for band structure characterization.

Caption: Ligand-to-Metal Charge Transfer (LMCT) mechanism.

References

• 1. NH2-MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 3. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 8. pages.uoregon.edu [pages.uoregon.edu]

The Core Photocatalytic Mechanism of MIL-125(Ti): An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photocatalytic mechanism of the metal-organic framework (MOF), MIL-125(Ti), and its widely studied amino-functionalized derivative, NH2-MIL-125(Ti). This document delves into the fundamental principles governing its photocatalytic activity, from light absorption and charge separation to surface redox reactions, supported by experimental data and detailed protocols.

Introduction to MIL-125(Ti) as a Photocatalyst

MIL-125(Ti) is a titanium-based MOF composed of cyclic Ti₈O₈(OH)₄ oxoclusters connected by terephthalate (B1205515) linkers.[1] Its inherent porosity, high surface area, and the photoactivity of its titanium-oxo clusters make it a promising candidate for various photocatalytic applications. The introduction of amino groups to the organic linker, forming NH2-MIL-125(Ti), significantly enhances its photocatalytic efficiency by extending its light absorption into the visible range.[2][3] This modification is crucial for harnessing a larger portion of the solar spectrum. Titanium-based MOFs like NH2-MIL-125(Ti) are noted for their potential in photocatalysis due to their porosity, stability, and diverse valence states, which facilitate stable ligand-to-metal charge transfer (LMCT) transitions under photoirradiation.[2]

The photocatalytic prowess of NH2-MIL-125(Ti) has been demonstrated in several key areas, including:

• Hydrogen Production: Facilitating the hydrogen evolution reaction (HER) from water.[4][5]

• CO₂ Reduction: Converting carbon dioxide into valuable fuels and chemicals.[6][7]

• Organic Pollutant Degradation: Breaking down dyes and other organic contaminants in water.[8][9]

• Organic Transformations: Catalyzing various organic reactions.[2]

Despite its potential, pristine NH2-MIL-125(Ti) can suffer from challenges such as rapid recombination of charge carriers, which limits its overall efficiency.[3] Consequently, significant research has focused on strategies to enhance its performance through methods like metal doping, formation of composites, and defect engineering.[10][11][12]

The Core Photocatalytic Mechanism

The photocatalytic activity of NH2-MIL-125(Ti) is primarily driven by a Ligand-to-Metal Charge Transfer (LMCT) mechanism upon light irradiation.[2][3] This process can be broken down into three fundamental steps:

Step 1: Light Absorption and Exciton Formation

The process begins with the absorption of photons by the MOF. In NH2-MIL-125(Ti), the amino-functionalized linkers act as chromophores, enabling the absorption of visible light.[2] This absorption excites an electron from the highest occupied molecular orbital (HOMO), which is primarily localized on the organic linker, to the lowest unoccupied molecular orbital (LUMO), which is predominantly located on the titanium-oxo clusters.[5] This creates an electron-hole pair, also known as an exciton.

Step 2: Charge Separation and Migration

Following excitation, the photogenerated electron and hole are spatially separated, which is a critical step for efficient photocatalysis.[5] The electron is transferred to the Ti-oxo cluster, reducing Ti⁴⁺ to Ti³⁺, while the hole remains on the organic linker.[5][13] This charge-separated state has a finite lifetime and is susceptible to recombination, where the electron and hole recombine, releasing energy as heat or light and reducing the photocatalytic efficiency.[3] Strategies to prolong the lifetime of this charge-separated state are central to enhancing the photocatalytic activity of MIL-125(Ti).

Step 3: Surface Redox Reactions

The separated electrons and holes migrate to the surface of the MOF, where they can participate in redox reactions with adsorbed molecules.

• Reduction: The electrons on the Ti³⁺ sites have strong reducing power and can be used to reduce substrates. For instance, in hydrogen evolution, electrons reduce protons (H⁺) to produce hydrogen gas (H₂).[5] In CO₂ reduction, electrons can convert CO₂ into products like formic acid (HCOOH), carbon monoxide (CO), or methane (B114726) (CH₄).[7][14]

• Oxidation: The holes on the organic linker are oxidative and can oxidize adsorbed molecules. In the degradation of organic pollutants, these holes can directly oxidize the pollutant molecules or react with water to produce highly reactive hydroxyl radicals (•OH), which then attack the pollutants.[9][15] Sacrificial agents, such as triethanolamine (B1662121) (TEOA), are often used in photocatalytic systems to quench these holes, preventing electron-hole recombination and allowing the electrons to be utilized for the desired reduction reaction.[5][14]

The overall efficiency of the photocatalytic process is a function of the efficiency of each of these steps.

Visualizing the Photocatalytic Mechanism and Experimental Workflow

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Figure 1: General photocatalytic mechanism of NH2-MIL-125(Ti).

Figure 2: A typical experimental workflow for evaluating photocatalysis.

Quantitative Performance Data

The photocatalytic performance of MIL-125(Ti) and its derivatives is quantified by various metrics, including reaction rates, product yields, and quantum yields. The following tables summarize key performance data from the literature for different applications.

Table 1: Photocatalytic Hydrogen Evolution

Catalyst	Sacrificial Agent	Light Source	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Reference
NH₂-MIL-125(Ti)	Triethylamine (B128534) (TEA)	Visible (λ ≥ 385 nm)	~5 (initial)	[5]
Co@NH₂-MIL-125(Ti)	Triethylamine (TEA)	Visible (λ ≥ 385 nm)	~25 (initial)	[5]
Activated NH₂-MIL-125(Ti)	Triethylamine (TEA)	Visible (λ ≥ 385 nm)	Up to 225	[5]
Activated Co@NH₂-MIL-125(Ti)	Triethylamine (TEA)	Visible (λ ≥ 385 nm)	Up to 130	[5]

Table 2: Photocatalytic CO₂ Reduction

Catalyst	Sacrificial Agent/Solvent	Light Source	Major Product	Product Yield (μmol g⁻¹ h⁻¹)	Reference
NH₂-MIL-125(Ti)	Triethanolamine (TEOA)	UV-light	HCOO⁻	~0.24	[7]
rGO@NH₂-MIL-125	CH₃OH	UV-light	Methyl Formate	1116	[7]
NH₂-MIL-125(Ti) {111} facets	TEOA	Simulated Sunlight	CO	8.25	[14]
NH₂-MIL-125(Ti) {111} facets	TEOA	Simulated Sunlight	CH₄	1.01	[14]

Table 3: Photocatalytic Degradation of Organic Pollutants

Catalyst	Pollutant	Light Source	Degradation Efficiency	Time (min)	Reference
BiOI/NH₂-MIL-125(Ti)	Rhodamine B	Visible	99%	240	[8]
BiOI/NH₂-MIL-125(Ti)	p-Chlorophenol	Visible	90%	240	[8]
15% Fe/Ti-MOFs	Rhodamine B	Visible	82.4%	120	[9]
TPE-2Py@DSMIL-125(Ti)	Tetracycline (B611298)	Visible	89.1%	Not specified	[16]

Detailed Experimental Protocols

This section provides standardized protocols for the synthesis of NH2-MIL-125(Ti) and a general procedure for conducting photocatalytic experiments.

Synthesis of NH₂-MIL-125(Ti)

This protocol is based on a solvothermal method.[4][5][7]

Materials:

• Titanium isopropoxide (Ti(OⁱPr)₄)

• 2-aminoterephthalic acid (H₂BDC-NH₂)

• N,N-dimethylformamide (DMF)

• Methanol (B129727) (MeOH)

Procedure:

• In a glovebox, dissolve 0.5 g of 2-aminoterephthalic acid in a mixture of 16 mL of anhydrous DMF and 4 mL of anhydrous methanol.[4]

• To this solution, add a specified amount of titanium isopropoxide (e.g., 1.5 mmol).[7]

• Stir the resulting mixture at room temperature for 30 minutes to ensure homogeneity.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 150°C for 72 hours.[7]

• After cooling to room temperature, filter the solid product and wash it thoroughly with fresh DMF and methanol to remove any unreacted precursors.[7]

• The final product is typically dried under vacuum.

General Protocol for Photocatalytic Experiments

This protocol outlines a typical setup for evaluating the photocatalytic activity of MIL-125(Ti)-based materials for applications like hydrogen evolution or CO₂ reduction.

Equipment and Reagents:

• Photocatalyst (e.g., NH₂-MIL-125(Ti))

• Custom-made gas-tight photoreactor (e.g., Pyrex glass)

• Light source (e.g., 300 W Xenon lamp with appropriate filters)

• Magnetic stirrer

• Gas chromatograph (GC) for product analysis

• Solvent system (e.g., acetonitrile/water mixture)

• Sacrificial electron donor (e.g., triethylamine or triethanolamine)

• High-purity CO₂ or an inert gas (e.g., Argon) for purging

Procedure:

• Disperse a specific amount of the photocatalyst (e.g., 30 mg) in the reactor containing the solvent mixture.[4][5] For example, a mixture of acetonitrile, triethylamine, and water can be used for hydrogen evolution.[4][5]

• Seal the reactor and purge with an inert gas (e.g., Argon) for at least 30 minutes to remove oxygen. For CO₂ reduction experiments, the reactor is purged and saturated with high-purity CO₂.

• Place the reactor under the light source and begin irradiation while continuously stirring the suspension to keep the catalyst suspended.

• At regular time intervals, collect gas or liquid samples from the reactor using a gas-tight syringe or a liquid syringe with a filter.

• Analyze the collected samples using appropriate analytical techniques. For gaseous products like H₂, CO, and CH₄, gas chromatography is typically used. For liquid products, techniques like HPLC or NMR may be employed.

• For reusability tests, the catalyst is recovered after the reaction by centrifugation, washed with a suitable solvent, and dried before being used in a subsequent run.

Conclusion

MIL-125(Ti) and its amino-functionalized counterpart, NH2-MIL-125(Ti), are versatile and promising photocatalysts with a well-established ligand-to-metal charge transfer mechanism. Their performance can be significantly enhanced through various modification strategies. This guide has provided a detailed overview of their core photocatalytic mechanism, supported by quantitative data and experimental protocols, to serve as a valuable resource for researchers and professionals in the fields of materials science, chemistry, and drug development. The continued exploration of these materials is expected to lead to further advancements in solar energy conversion and environmental remediation.

References

• 1. Evidence of photoinduced charge separation in the metal-organic framework MIL-125(Ti)-NH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NH2-MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. Enhanced Degradation of Rhodamine B by Metallic Organic Frameworks Based on NH2-MIL-125(Ti) under Visible Light | MDPI [mdpi.com]
• 10. Construction of NH₂-MIL-125(Ti)/Bi₂WO₆ composites with accelerated charge separation for degradation of organic contaminants under visible light irradiation [gee.ipe.ac.cn]
• 11. Enhanced photocatalytic CO2 reduction over Co-doped NH2-MIL-125(Ti) under visible light - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Plasma-Induced Defects Enhance the Visible-Light Photocatalytic Activity of MIL-125(Ti)-NH2 for Overall Water Splitting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. zhaojgroup.com [zhaojgroup.com]
• 15. researchgate.net [researchgate.net]
• 16. A novel MIL-125(Ti)-based nanocomposite for enhanced adsorption and catalytic degradation of tetracycline hydrochloride: Synergetic mechanism of calcination and the nitrogen-containing reticulated surface layer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Linker-to-Metal Charge Transfer in Titanium-Based Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the linker-to-metal charge transfer (LMCT) phenomenon in titanium-based Metal-Organic Frameworks (Ti-MOFs). Ti-MOFs are a compelling subclass of porous crystalline materials, distinguished by their potential in photocatalysis, chemical sensing, and energy storage.[1] Their functionality is often underpinned by the efficient generation of charge carriers upon light absorption, a process dominated by LMCT. This document details the fundamental mechanism of LMCT, the experimental protocols used for its characterization, and the design principles for synthesizing highly photoactive Ti-MOFs, with a focus on applications relevant to catalysis and advanced materials development.

The Core Mechanism of Linker-to-Metal Charge Transfer

In Ti-MOFs, the framework is constructed from inorganic titanium-oxo secondary building units (SBUs) connected by organic linker molecules. The electronic structure of these materials is characterized by a Highest Occupied Molecular Orbital (HOMO) that is predominantly localized on the organic linker and a Lowest Unoccupied Molecular Orbital (LUMO) that is primarily centered on the titanium-oxo clusters.[2]

LMCT is a photo-induced process where an electron is excited from the linker-based HOMO to the metal-based LUMO upon absorption of a photon with sufficient energy.[2][3] This creates a charge-separated state, consisting of an oxidized linker (a "hole") and a reduced metal center (Ti⁴⁺ → Ti³⁺).[4] This separation of charge is the foundational step for photocatalysis, as the electron and hole can drive subsequent redox reactions with adsorbed substrates. The efficiency of this process is critical for the material's overall photocatalytic activity.[2]

Synthetic Strategies for Photoactive Ti-MOFs

The synthesis of crystalline Ti-MOFs presents a significant challenge due to the high reactivity of titanium precursors, which can lead to the formation of amorphous titanium oxides.[5][6] However, several successful strategies have been developed.

2.1. Direct Solvothermal Synthesis

This is the most common method for preparing Ti-MOFs. It involves heating a mixture of a titanium precursor and an organic linker in a suitable solvent system under autogenous pressure.

Detailed Protocol: Synthesis of NH₂-MIL-125(Ti)

This protocol is adapted from methodologies reported for the synthesis of MIL-125-NH₂, a benchmark photoactive Ti-MOF.[7][8]

• Reagents:

  • 2-aminoterephthalic acid (H₂N-BDC) (3 mmol, 560 mg)

  • Titanium isopropoxide (Ti(OⁱPr)₄) (2 mmol, 0.6 mL)

  • N,N-dimethylformamide (DMF) (9 mL)

  • Anhydrous Methanol (B129727) (1 mL)

• Procedure:

  • In a Teflon-lined autoclave, dissolve 2-aminoterephthalic acid in N,N-dimethylformamide.

  • Add anhydrous methanol to the solution, followed by the dropwise addition of titanium isopropoxide under vigorous stirring.

  • Seal the autoclave and heat it in an oven at a specified temperature (typically 150-180°C) for a designated period (e.g., 4-72 hours).

  • After cooling to room temperature, a microcrystalline powder is obtained.

  • The solid product is recovered by centrifugation or filtration.

  • To remove unreacted precursors and solvent molecules from the pores, the product is washed repeatedly with fresh DMF and then with a solvent like methanol or ethanol.

  • The purified MOF is typically activated by heating under vacuum to ensure the pores are empty and accessible for catalytic applications.

2.2. Post-Synthetic Modification (PSM)

PSM involves first synthesizing a stable MOF with a different metal (like Zr⁴⁺) and then exchanging the metal ions with Ti⁴⁺.[9] A related technique, high valence metathesis and oxidation (HVMO), uses a more compatible Ti³⁺ precursor for the exchange, followed by air oxidation to the active Ti⁴⁺ state.[9] These methods allow for the creation of Ti-MOFs with topologies that are difficult to achieve through direct synthesis.[6][9]

Experimental Characterization of LMCT

A suite of spectroscopic and analytical techniques is required to provide definitive evidence of LMCT and to characterize the resulting charge-separated state.

Technique	Information Provided
UV-Vis Diffuse Reflectance Spectroscopy (DRS)	Determines the light absorption properties and optical band gap. A red-shift upon linker functionalization (e.g., with -NH₂) indicates a smaller energy gap, facilitating visible-light-driven LMCT.[4][10]
Transient Absorption (TA) Spectroscopy	Directly observes the transient charge-separated state. It provides data on the lifetime of the photogenerated electrons (Ti³⁺) and holes (linker radical), which is crucial for photocatalytic efficiency.[4][11][12]
Electron Paramagnetic Resonance (EPR) Spectroscopy	Unambiguously detects paramagnetic species. The appearance of a characteristic Ti³⁺ signal upon illumination provides direct evidence for the reduction of the metal center via LMCT.[2][4]
Photoluminescence (PL) Spectroscopy	Measures the emission from the linker. Efficient LMCT often leads to quenching of the linker's fluorescence, as the excited state energy is channeled into charge transfer rather than radiative decay.
X-ray Photoelectron Spectroscopy (XPS)	Analyzes the elemental composition and oxidation states. Comparing spectra before and after illumination can confirm the change in the titanium oxidation state from Ti⁴⁺ to Ti³⁺.

// Nodes synthesis [label="Ti-MOF Synthesis\n(e.g., NH₂-MIL-125)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; activation [label="Activation\n(Solvent Removal)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; drs [label="UV-Vis DRS\n(Band Gap)", fillcolor="#FBBC05", fontcolor="#202124"]; pl [label="Photoluminescence\n(Emission Quenching)", fillcolor="#FBBC05", fontcolor="#202124"]; epr [label="EPR Spectroscopy\n(Detect Ti³⁺)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ta [label="Transient Absorption\n(Charge Carrier Lifetime)", fillcolor="#34A853", fontcolor="#FFFFFF"]; xps [label="XPS\n(Oxidation State)", fillcolor="#34A853", fontcolor="#FFFFFF"]; photocatalysis [label="Photocatalytic Testing\n(e.g., CO₂ Reduction)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; conclusion [label="Confirmation of LMCT\n& Performance Evaluation", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges synthesis -> activation; activation -> {drs, pl} [label="Optical Properties"]; activation -> {epr, ta, xps} [label="Charge Transfer Probes\n(With/Without Light)"]; {epr, ta} -> photocatalysis [label="Correlate with Activity"]; photocatalysis -> conclusion; {drs, pl, xps} -> conclusion; } केंद Caption: Experimental workflow for the characterization of LMCT in Ti-MOFs.

Engineering LMCT for Enhanced Performance

The electronic properties of Ti-MOFs, and thus the efficiency of LMCT, can be precisely tuned through linker engineering.

• Electron-Donating Groups (-NH₂, -OH): Introducing electron-donating functional groups onto the aromatic linker raises the energy level of the HOMO.[13] This reduces the HOMO-LUMO gap, causing a red-shift in light absorption into the visible spectrum and enhancing the efficiency of LMCT under solar irradiation.[10] NH₂-MIL-125(Ti), for example, shows significantly longer lifetimes of the charge-separated state compared to its non-functionalized counterpart, MIL-125(Ti).[10]

• Electron-Withdrawing Groups (-NO₂, -Br): Conversely, electron-withdrawing groups lower the HOMO energy level, which can increase the band gap and potentially shift the required excitation energy into the UV region, decreasing activity under visible light.[14]

• Extended π-Conjugation: Increasing the size of the linker's π-conjugated system can also be used to tune the band gap and improve light-harvesting capabilities.[15]

// Energy Axis axis [label="Energy", pos="0,2.5!"];

// Arrows edge [label="ΔE₁ (UV Light)", color="#202124"]; HOMO_1 -> LUMO_1; edge [label="ΔE₂ (Visible Light)\nΔE₂ < ΔE₁", color="#202124"]; HOMO_2 -> LUMO_2;

// Invisible edges for alignment edge [style=invis]; LUMO_1 -> LUMO_2; HOMO_1 -> HOMO_2; } केंद Caption: Effect of linker functionalization on the electronic band gap of Ti-MOFs.

Quantitative Data on Photoactive Ti-MOFs

The following table summarizes key quantitative parameters for representative Ti-MOFs where LMCT is a dominant mechanism. Data availability can be limited, but these values provide a basis for comparison.

MOF Name	Linker	Band Gap (eV)	Excitation Wavelength	Charge-Separated State Lifetime	Key Application
MIL-125(Ti)	Terephthalic acid (BDC)	~3.6	UV (<350 nm)	Shorter lifetime	Alcohol oxidation, H₂ production[11][14]
NH₂-MIL-125(Ti)	2-aminoterephthalic acid (NH₂-BDC)	~2.6	Visible (~420 nm)	Markedly longer lifetime[10]	CO₂ reduction, organic synthesis[4][12][13]
(Ti/Ce)UiO-66-NH₂	2-aminoterephthalic acid (NH₂-BDC)	N/A	Visible	N/A	H₂ production, phenol (B47542) degradation[6]

Applications in Catalysis and Beyond

The charge carriers generated via LMCT make Ti-MOFs highly effective photocatalysts for a range of applications relevant to chemical synthesis and environmental remediation.

• CO₂ Reduction: The photogenerated electrons on the Ti³⁺ centers are sufficiently reducing to convert CO₂ into valuable chemical feedstocks and fuels, such as formate (B1220265) and methane.[4][13]

• Hydrogen Production: In the presence of a sacrificial electron donor, the electrons can reduce protons from water to generate hydrogen gas, a key component of a clean energy cycle.[6][16]

• Organic Transformations: The strong oxidizing power of the hole on the linker and the reducing power of the electron on the metal center can be harnessed for selective organic reactions, such as the oxidation of amines to imines and the degradation of persistent organic pollutants.[7][16]

• Relevance to Drug Development: While not a direct application in therapeutics, the use of Ti-MOFs as highly selective and efficient photocatalysts is of great interest for the synthesis of complex organic molecules and pharmaceutical intermediates. The ability to drive reactions with light under mild conditions is a central goal of green chemistry in the pharmaceutical industry.

Conclusion and Outlook

Linker-to-metal charge transfer is a cornerstone of the photo-activity observed in titanium-based MOFs. The ability to tune the electronic structure through rational design of the organic linker has enabled the development of materials that can harness visible light for challenging chemical transformations. While significant progress has been made, challenges remain, particularly in the scalable and reproducible synthesis of highly crystalline Ti-MOFs.[9][16]

Future research will likely focus on the design of novel linkers to further optimize light harvesting and charge separation, the exploration of bimetallic Ti-MOFs to create new charge transfer pathways, and the fabrication of Ti-MOF-based heterostructures (e.g., with graphene or metal nanoparticles) to improve charge transport and suppress recombination.[6][9] Continued advances in this field will unlock new opportunities in solar energy conversion, sustainable chemical synthesis, and environmental science.

References

• 1. researchgate.net [researchgate.net]
• 2. Understanding metal–organic frameworks for photocatalytic solar fuel production - CrystEngComm (RSC Publishing) DOI:10.1039/C7CE00006E [pubs.rsc.org]
• 3. Charge transfer in metal–organic frameworks - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Structural and Interfacial Characterization of a Photocatalytic Titanium MOF-Phosphate Glass Composite - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 10. researchgate.net [researchgate.net]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. Evidence of photoinduced charge separation in the metal-organic framework MIL-125(Ti)-NH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. researchgate.net [researchgate.net]

Unveiling the Boundaries: A Technical Guide to the Thermal and Chemical Stability of MIL-125(Ti)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermal and chemical stability limits of the metal-organic framework (MOF) MIL-125(Ti) and its amine-functionalized analogue, NH₂-MIL-125(Ti). Understanding these stability parameters is critical for the successful application of this promising material in diverse fields, particularly in drug delivery, where interactions with various chemical and physiological environments are paramount.

Executive Summary

MIL-125(Ti) is a titanium-based MOF known for its high porosity and potential in catalysis and drug delivery. Its stability, however, is a crucial factor that dictates its performance and viability in real-world applications. This guide consolidates key quantitative data on its thermal and chemical stability, outlines detailed experimental protocols for stability assessment, and provides visual workflows to aid in experimental design and data interpretation.

Thermal Stability

The thermal stability of MIL-125(Ti) and its derivatives is a critical parameter, especially for applications involving thermal processing or in vivo implantation. Thermogravimetric analysis (TGA) is the primary technique used to evaluate the temperature at which the framework begins to decompose.

Quantitative Thermal Stability Data

The following table summarizes the key thermal decomposition stages for MIL-125(Ti) and NH₂-MIL-125(Ti) based on TGA data.

Material	Event	Temperature Range (°C)	Weight Loss (%)	Notes
MIL-125(Ti)	Removal of guest molecules (e.g., DMF, methanol)	25 - 250	~15	Initial weight loss corresponding to solvent removal from the pores.
Framework Decomposition	> 350	-	Onset of significant weight loss, indicating the collapse of the MOF structure.
Final Residue	> 550	-	Formation of TiO₂ as the final product.
NH₂-MIL-125(Ti)	Removal of guest molecules	25 - 200	Variable	Similar to the parent MOF, initial loss of trapped solvents.
Framework Decomposition	~300 - 350	~54	A significant weight loss is observed in this range due to the oxidation of the organic linkers[1][2].
Removal of hydroxo-groups	> 500	~9	Leads to the formation of TiO₂[1][2].

Experimental Protocol: Thermogravimetric Analysis (TGA)

This protocol outlines the general steps for performing TGA to assess the thermal stability of MIL-125(Ti).

Objective: To determine the thermal decomposition profile of MIL-125(Ti).

Apparatus:

• Thermogravimetric Analyzer

• Alumina or platinum crucibles

• Microbalance

Procedure:

• Sample Preparation: Place a small amount of the activated MIL-125(Ti) sample (typically 5-10 mg) into a TGA crucible.

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Set the heating program: typically a ramp from room temperature to 800-900 °C at a constant heating rate (e.g., 5 or 10 °C/min).

  • Set the atmosphere: typically under an inert gas flow (e.g., Nitrogen or Argon) or in air to study oxidative decomposition.

• Data Acquisition: Initiate the TGA run and record the weight loss as a function of temperature.

• Data Analysis:

  • Plot the TGA curve (weight % vs. temperature).

  • Determine the onset temperature of major weight loss steps, which correspond to the decomposition of the framework.

  • Calculate the percentage of weight loss at each step.

Chemical Stability

The chemical stability of MIL-125(Ti) in various media, including water, organic solvents, and solutions of different pH, is crucial for its application in drug formulation and delivery.

Quantitative Chemical Stability Data

The following table summarizes the known chemical stability limits of MIL-125(Ti) and NH₂-MIL-125(Ti).

Medium	Material	Stability	Observations
Water	NH₂-MIL-125(Ti)	Prone to ligand leaching	While the crystalline structure may be maintained, the organic linker can leach out over time[1][2]. Thermal pre-treatment at ~250 °C can enhance water stability[1].
Aqueous Solutions (pH)	NH₂-MIL-125(Ti)	More stable at neutral to acidic pH	Destabilization by hydrolysis and dissolution processes can be controlled and minimized at pH 7 or lower[3]. Colloidal solutions of NH₂-MIL-125(Ti) nanoparticles show remarkable stability in aqueous solutions at different pH for 24 hours[4][5].
Organic Solvents	NH₂-MIL-125(Ti)	Stable in various organic media	Colloidal solutions of NH₂-MIL-125(Ti) nanoparticles exhibit remarkable stability in DMF, methanol, and ethanol (B145695) over 24 hours[5].
Physiological Media	NH₂-MIL-125(Ti)	Stable under relevant physiological conditions	Colloidal solutions of nanoparticles are reported to be stable for 24 hours[4][5].
Oxidizing Agents	MIL-125(Ti)	Stable	Stable in the presence of tert-butyl hydroperoxide (TBHP) even under harsh reaction conditions (24 h at 100 °C).

Experimental Protocol: Chemical Stability Assessment

This protocol describes a general method for evaluating the chemical stability of MIL-125(Ti) in a liquid medium.

Objective: To assess the structural integrity of MIL-125(Ti) after exposure to a specific chemical environment.

Materials:

• Activated MIL-125(Ti) powder

• Solvent or solution of interest (e.g., water, ethanol, buffer at a specific pH)

• Centrifuge

• Powder X-ray Diffractometer (PXRD)

• (Optional) UV-Vis Spectrophotometer for leaching studies

Procedure:

• Exposure: Disperse a known amount of MIL-125(Ti) in the chosen liquid medium in a sealed vial.

• Incubation: Keep the suspension under specific conditions (e.g., room temperature, 37 °C) for a defined period (e.g., 24 hours, 7 days).

• Sample Recovery:

  • Centrifuge the suspension to separate the solid material.

  • Carefully decant the supernatant.

  • Wash the solid with a suitable solvent (e.g., ethanol) to remove residual test medium.

  • Dry the solid material under vacuum.

• Analysis:

  • PXRD Analysis: Acquire the powder X-ray diffraction pattern of the treated sample and compare it to that of the pristine (as-synthesized and activated) material. A loss of crystallinity or the appearance of new peaks indicates structural degradation.

  • (Optional) Leaching Analysis: Analyze the supernatant using UV-Vis spectroscopy to detect the presence of the organic linker (terephthalic acid or its amino derivative), which would indicate framework decomposition.

Visualizing Experimental Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate key experimental workflows and logical relationships relevant to the stability assessment of MIL-125(Ti).

Caption: Workflow for Determining Thermal Stability of MIL-125(Ti) using TGA.

Caption: Workflow for Assessing Chemical Stability of MIL-125(Ti).

Caption: Relationship between MIL-125(Ti) Stability and Drug Delivery Performance.

Conclusion

The thermal and chemical stability of MIL-125(Ti) and its derivatives are critical for their practical implementation, particularly in the demanding context of drug development and delivery. While generally robust, its stability is not absolute and is influenced by factors such as temperature, pH, and the presence of water. The amine-functionalized NH₂-MIL-125(Ti), while offering advantageous properties, exhibits a slightly lower thermal decomposition temperature and a susceptibility to ligand leaching in aqueous environments, a factor that can be mitigated through thermal pre-treatment. For researchers and drug development professionals, a thorough understanding and empirical validation of MIL-125(Ti)'s stability under specific application conditions are imperative for ensuring the safety, efficacy, and reliability of the final product. The methodologies and data presented in this guide serve as a foundational resource for these critical assessments.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Nanometric MIL-125-NH2 Metal–Organic Framework as a Potential Nerve Agent Antidote Carrier - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Engineering the optical response of the titanium-MIL-125 metal-organic framework through ligand functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Solvothermal Synthesis of MIL-125(Ti)

This whitepaper provides an in-depth guide for researchers, scientists, and drug development professionals on the solvothermal synthesis of the metal-organic framework (MOF), MIL-125(Ti), and its amino-functionalized derivative, NH₂-MIL-125(Ti). This document outlines detailed experimental protocols, presents key quantitative data in a structured format, and illustrates the synthesis workflow.

Introduction to MIL-125(Ti)

MIL-125(Ti) is a titanium-based MOF composed of titanium oxo clusters and terephthalic acid (1,4-benzenedicarboxylic acid, H₂BDC) linkers. Its structure features a three-dimensional porous network with two types of microporous cages.[1] The functionalization of the organic linker, for instance with an amino group to form NH₂-MIL-125(Ti), can tailor the material's properties, such as its light absorption capabilities.[1] Due to its high surface area, biocompatibility, and tunable properties, MIL-125(Ti) and its derivatives are promising candidates for various applications, including photocatalysis and drug delivery.[2] The titanium core, in particular, offers better biocompatibility compared to other metal ions used in MOFs.[2]

Solvothermal Synthesis Methodology

The solvothermal method is the most common approach for synthesizing MIL-125(Ti) and its derivatives. This technique involves heating a solution of the metal precursor and organic linker in a sealed vessel, typically a Teflon-lined stainless-steel autoclave. The elevated temperature and pressure facilitate the crystallization of the MOF.

The synthesis process follows a general workflow, starting from the preparation of the precursor solution to the final activation of the synthesized MOF.

Figure 1: General workflow for the solvothermal synthesis of MIL-125(Ti).

Below are detailed protocols for the synthesis of both pristine MIL-125(Ti) and amino-functionalized NH₂-MIL-125(Ti).

Protocol 1: Synthesis of MIL-125(Ti)

This protocol is adapted from studies focused on the synthesis of the non-functionalized MOF.[3][4]

• Preparation of Precursor Solution:

  • Dissolve 6 mmol of 1,4-benzenedicarboxylic acid (H₂BDC) in a mixture of 18 mL of N,N-dimethylformamide (DMF) and 2 mL of methanol (CH₃OH).

  • Stir the mixture magnetically for 30 minutes to ensure complete dissolution.

  • Add 1.5 mmol of titanium isopropoxide (Ti[OCH(CH₃)₂]₄) to the solution.

• Solvothermal Reaction:

  • Transfer the final solution to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it in an oven at 150°C for 72 hours.[3]

• Product Isolation and Purification:

  • After the reaction, allow the autoclave to cool down to room temperature.

  • Filter the mixture to collect the white solid product.

  • Wash the collected solid three times with DMF and then three times with methanol to remove any unreacted precursors and residual solvent.[3]

Protocol 2: Synthesis of NH₂-MIL-125(Ti)

This protocol is based on the synthesis of the amino-functionalized version of the MOF.[5][6]

• Preparation of Precursor Solution:

  • In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid (NH₂-H₂BDC), 16 mL of anhydrous DMF, and 4 mL of anhydrous methanol.[6]

  • Once the linker is dissolved, add 0.55 mL of titanium(IV) isopropoxide.[6]

• Solvothermal Reaction:

  • Transfer the solution to a Teflon-lined stainless-steel autoclave.

  • Heat the sealed autoclave in an oven at 110°C for 72 hours.[6]

• Product Isolation and Purification:

  • After cooling to room temperature, filter the mixture using a Büchner funnel.

  • The resulting solid is then washed by stirring overnight in acetonitrile.[6]

  • Filter the product again, rinse with a small amount of fresh acetonitrile, and dry at room temperature.[6]

To achieve the desired porosity, the solvent molecules trapped within the MOF's pores must be removed. This activation step is crucial for applications such as drug delivery and catalysis.

Activation Protocol:

• Place the purified MOF powder in a suitable container for vacuum heating.

• Heat the material at 200°C for 6 hours under a dynamic vacuum.[7]

• After heating, allow the MOF to cool down to room temperature while still under vacuum.

• The activated product should be stored and handled in an inert atmosphere to prevent the re-adsorption of moisture and other atmospheric components.[7]

Quantitative Data and Characterization

The reaction conditions and resulting properties of MIL-125(Ti) can vary between different synthesis batches and protocols. The following tables summarize key quantitative data from various reports.

Table 1: Synthesis Parameters for MIL-125(Ti) and NH₂-MIL-125(Ti)

Parameter	MIL-125(Ti)	NH₂-MIL-125(Ti)	NH₂-MIL-125(Ti) (alternative)	Source(s)
Titanium Precursor	Titanium Isopropoxide	Titanium Isopropoxide	Titanium Tetraisopropanolate	[3][5][6]
Organic Linker	H₂BDC	NH₂-H₂BDC	NH₂-BDC	[3][5][6]
Molar Ratio (Linker:Ti)	4:1	Approx. 2.7:1	2:1	[3][5][6]
Solvents	DMF / Methanol	DMF / Methanol	DMF / Methanol	[3][5][6]
Solvent Ratio (DMF:MeOH)	9:1	4:1	1:1	[3][5][6]
Temperature (°C)	150	110	Not Specified	[3][5][6]
Time (hours)	72	72	Not Specified	[3][5][6]

Table 2: Physicochemical Properties of MIL-125(Ti) and NH₂-MIL-125(Ti)

Property	MIL-125(Ti)	NH₂-MIL-125(Ti)	Source(s)
Appearance	White Powder	Yellow Powder	[1][3]
BET Surface Area (m²/g)	712 - 1452	892 - 1530	[7][8][9]
Micropore Volume (cm³/g)	0.61	0.55 - 0.74	[6][7][9]
Particle Size	~2 nm	200 - 600 nm	[1][6]
Thermal Stability	Stable up to ~350 °C	Stable up to 290 °C	[9][10]
Band Gap (eV)	~3.6	~2.6	[4]

Relevance in Drug Development

The unique properties of MIL-125(Ti) make it a highly attractive platform for drug delivery applications.

• Biocompatibility: The use of titanium as the metal node and the biodegradable nature of the organic linker contribute to the good biocompatibility of MIL-125(Ti).[2]

• High Porosity and Surface Area: The large pore volume and high surface area allow for the efficient loading of therapeutic agents.[2] MIL-125(Ti) has been successfully used to load small molecule drugs such as doxorubicin, aspirin, and ibuprofen.[2][8]

• Tunable Properties: The ability to functionalize the organic linker, as demonstrated with NH₂-MIL-125(Ti), allows for the tuning of the MOF's chemical and physical properties. This can be exploited to control drug release rates or to target specific tissues. The amino group in NH₂-MIL-125(Ti), for instance, extends the material's light absorption into the visible range, opening possibilities for photo-responsive drug delivery systems.[1]

• Responsive Drug Release: Studies have shown that polymer-coated MIL-125(Ti) can exhibit temperature and pH-responsive drug release, which is highly desirable for targeted cancer therapy.[8]

The logical relationship for its application in drug delivery is as follows:

Figure 2: Key properties of MIL-125(Ti) and their relevance to drug delivery.

Conclusion

The solvothermal synthesis of MIL-125(Ti) and its derivatives is a well-established and reproducible method. By carefully controlling the reaction parameters, researchers can produce high-quality crystalline materials with properties tailored for specific applications. For professionals in drug development, MIL-125(Ti) offers a versatile and biocompatible platform for creating advanced drug delivery systems. This guide provides the foundational knowledge and practical protocols necessary for the successful synthesis and application of this promising metal-organic framework.

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. azom.com [azom.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Solvothermal synthesis of NH2-MIL-125(Ti) from circular plate to octahedron - CrystEngComm (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide on the Hydrothermal Synthesis of Amino-Functionalized MIL-125(Ti)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrothermal synthesis of amino-functionalized MIL-125(Ti), a titanium-based metal-organic framework (MOF) with significant potential in various applications, including drug delivery and catalysis. This document outlines detailed experimental protocols, presents key quantitative data in a structured format, and visualizes the synthesis workflow for enhanced understanding.

Introduction

Amino-functionalized MIL-125(Ti), often denoted as NH2-MIL-125(Ti), is a crystalline porous material constructed from titanium oxo clusters and 2-aminoterephthalic acid linkers. The introduction of amine functional groups into the MIL-125(Ti) structure extends its light absorption into the visible range, making it a promising photocatalyst.[1] Its high surface area and tunable pore structure also make it an attractive candidate for drug delivery applications. The hydrothermal synthesis method is a common and effective route to produce highly crystalline NH2-MIL-125(Ti).

Experimental Protocols for Hydrothermal Synthesis

The hydrothermal synthesis of NH2-MIL-125(Ti) involves the reaction of a titanium precursor and an amino-functionalized organic linker in a solvent system under elevated temperature and pressure. Several variations of this method have been reported, with differences in precursors, solvent ratios, and reaction conditions. Below are detailed protocols adapted from scientific literature.

Protocol 1: Synthesis using Titanium Isopropoxide

This protocol is a widely cited method for the synthesis of NH2-MIL-125(Ti).

• Precursors and Solvents:

  • Titanium isopropoxide (Ti(OiPr)4)

  • 2-aminoterephthalic acid (H2BDC-NH2)

  • N,N-Dimethylformamide (DMF)

  • Methanol (B129727) (CH3OH)

• Procedure:

  • In a typical synthesis, 0.5 g of 2-aminoterephthalic acid is mixed with 16 mL of anhydrous DMF and 4 mL of anhydrous methanol at room temperature.[2][3]

  • To this mixture, a specific amount of titanium isopropoxide is added. For instance, one procedure uses 0.105 mL of titanium isopropoxide (0.35 mmol) with 180 mg of 2-aminoterephthalic acid (0.98 mmol) in a mixture of 8 mL of DMF and 2 mL of methanol.[4]

  • The resulting solution is transferred to a Teflon-lined stainless-steel autoclave.

  • The autoclave is heated in an oven at a specified temperature, typically 150°C, for a duration ranging from 15 hours to 72 hours.[5][6]

  • After the reaction, the autoclave is cooled to room temperature.

  • The solid product, a yellow powder, is collected by filtration or centrifugation.[5]

  • The product is washed multiple times with DMF and methanol to remove unreacted precursors and solvent molecules.[5]

  • Finally, the purified NH2-MIL-125(Ti) is dried under vacuum.

Protocol 2: Synthesis using Titanium Butoxide

An alternative protocol utilizes titanium butoxide as the titanium precursor, which has been reported to yield materials with higher surface area and water uptake capacity.[7][8]

• Precursors and Solvents:

  • Titanium butoxide (Ti(BuO)4)

  • 2-aminoterephthalic acid (H2BDC-NH2)

  • N,N-Dimethylformamide (DMF)

  • Methanol (CH3OH)

• Procedure:

  • The general procedure is similar to that of Protocol 1, with titanium butoxide replacing titanium isopropoxide as the metal source.

  • The reaction is carried out under solvothermal conditions with static heating.[7][8]

  • This method has been shown to produce NH2-MIL-125(Ti) with more distinct crystalline properties compared to reflux synthesis methods.[7][8]

Quantitative Data Summary

The physicochemical properties of NH2-MIL-125(Ti) are crucial for its performance in various applications. The following tables summarize key quantitative data reported in the literature for NH2-MIL-125(Ti) synthesized via hydrothermal methods.

Property	Reported Value	Reference(s)
BET Surface Area	1487 ± 13 m²/g	[2][3]
1530 m²/g	[9]
1452 m²/g	[10]
Micropore Volume	0.56 cm³/g	[2][3]
0.74(2) cm³/g	[9]
0.61 cm³/g	[10]
Crystallite Size	Approximately 200 nm	[2]
Band Gap	2.69 eV	[5]

Table 1: Physicochemical Properties of NH2-MIL-125(Ti)

Precursor Molar Ratio (Linker:Ti)	Solvent System (v/v)	Temperature (°C)	Time (h)	Resulting BET Surface Area (m²/g)
H2BDC-NH2 : Ti(OiPr)4 = 2.8 : 1	DMF : Methanol = 4 : 1	150	15-72	~1500
H2BDC-NH2 : Ti(BuO)4 (unspecified)	Not specified	Solvothermal	-	Higher than Ti(OiPr)4 derived

Table 2: Comparison of Synthesis Parameters and Resulting Surface Area

Visualizations

To further elucidate the synthesis process, the following diagrams visualize the experimental workflow and the logical relationship of the components.

Caption: Hydrothermal synthesis workflow for NH2-MIL-125(Ti).

Caption: Key components and outcomes of the synthesis process.

Conclusion

The hydrothermal synthesis of amino-functionalized MIL-125(Ti) is a robust and reproducible method for producing this versatile MOF. By carefully controlling the synthesis parameters, such as the choice of titanium precursor, solvent composition, temperature, and reaction time, the physicochemical properties of the resulting material can be tailored for specific applications in research, drug development, and beyond. The protocols and data presented in this guide provide a solid foundation for the successful synthesis and characterization of NH2-MIL-125(Ti).

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DSpace [cora.ucc.ie]
• 5. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 6. Research Progress in Synthesis of Titanium-Based Organic Framework Materials [iac.iacademic.info]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. azom.com [azom.com]
• 10. researchgate.net [researchgate.net]

fundamental properties of titanium-based metal-organic frameworks

An In-depth Technical Guide to the Fundamental Properties of Titanium-Based Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Titanium-based Metal-Organic Frameworks (Ti-MOFs) represent a compelling subclass of MOFs, distinguished by their inherent low toxicity, high stability, and remarkable photocatalytic activity.[1][2] These properties, stemming from the unique chemistry of titanium, make them exceptionally promising for a range of high-performance applications, particularly in the biomedical and pharmaceutical sectors.[3] Unlike many MOFs constructed with other metals, Ti-MOFs combine structural robustness with biocompatibility, positioning them as ideal candidates for advanced drug delivery systems, antibacterial coatings, and photodynamic therapy.[3][4][5] This guide provides a comprehensive technical overview of the synthesis, core properties, and critical applications of Ti-MOFs, with a focus on quantitative data and detailed experimental methodologies to support researchers in this dynamic field.

Synthesis Strategies for Titanium-Based MOFs

The synthesis of highly crystalline Ti-MOFs presents unique challenges due to the high reactivity of titanium precursors, which can lead to the formation of amorphous titanium oxide precipitates.[1] However, several effective strategies have been developed to control the coordination chemistry and achieve desired structures.

2.1 Solvothermal and Hydrothermal Synthesis The most conventional approach for Ti-MOF synthesis involves reacting a titanium precursor, typically a titanium alkoxide like titanium isopropoxide (Ti(OiPr)₄), with an organic linker in a suitable solvent (e.g., N,N-dimethylformamide - DMF, methanol) within a sealed vessel under elevated temperature and pressure.[6][7] Key parameters such as solvent composition, temperature, reaction time, and the use of modulators (like acetic acid) are optimized to control crystal growth and morphology.[6][7] Auxiliary technologies, including microwave and ultrasonic assistance, can be employed to shorten reaction times and reduce temperatures.[6]

2.2 Post-Synthetic Modification (PSM) Post-synthetic modification is a powerful technique for creating Ti-MOFs with targeted topologies by using a pre-existing MOF as a template.[6][7] Cation exchange is a prominent PSM method where metal ions in a stable framework (e.g., Zr⁴⁺ in UiO-66) are swapped with Ti⁴⁺ ions.[6] This approach circumvents the challenges associated with the direct synthesis from highly reactive titanium precursors.[6]

A notable advanced PSM strategy is the High Valence Metathesis and Oxidation (HVMO) method. This process involves a two-step conversion: first, a template MOF (e.g., MOF-74(Zn)) undergoes metathesis with a Ti(III) source, followed by a mild oxidation step to yield the final Ti(IV)-MOF.[7][8] This versatile strategy allows for the synthesis of a series of highly porous and photoactive Ti-MOFs while maintaining the crystallinity of the parent framework.[8]

Fundamental Properties

Ti-MOFs possess a unique combination of physical and chemical properties that underpin their functionality.

• Structure and Porosity: Ti-MOFs are crystalline coordination polymers built from titanium-oxo secondary building units (SBUs) connected by organic linkers.[6][9] This construction results in materials with exceptionally high porosity and large specific surface areas, often exceeding 1000 m²/g.[7] This porous nature is fundamental to their utility in gas storage and as carriers for therapeutic molecules.[10][11]

• Stability: A defining feature of Ti-MOFs is their superior thermal and chemical stability, which is attributed to the strong Ti-O bonds within their structure.[2][6] For instance, the heterometallic Ti-MOF MUV-10 is reported to be stable up to 500 °C and in aqueous solutions with pH ranging from 2 to 12.[12] This robustness is critical for applications in harsh biological or industrial environments.

• Photocatalytic Activity: Titanium's inherent photocatalytic properties are retained and often enhanced in Ti-MOFs.[10] Under UV or visible light irradiation, these materials can generate reactive oxygen species (ROS), a property leveraged in photocatalytic degradation of pollutants and in photodynamic cancer therapy.[5][10]

• Biocompatibility and Low Toxicity: Titanium is well-known for its low toxicity and biocompatibility, making it a material of choice for biomedical implants.[1][13] This characteristic extends to Ti-MOFs, rendering them highly suitable for in-vivo applications such as drug delivery and medical imaging.[3][5]

Quantitative Data on Key Ti-MOFs

The following table summarizes key quantitative properties of several well-documented Ti-MOFs.

MOF Name	Titanium Precursor	Organic Linker	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Key Application	Reference
MIL-125(Ti)	Ti(OiPr)₄	Terephthalic acid	~1550	0.67	Photocatalysis, Drug Delivery	[11][14]
NH₂-MIL-125(Ti)	Ti(OiPr)₄	2-Aminoterephthalic acid	~1530	0.86	Photocatalysis, Oral Therapy	[15][16]
MIL-100(Ti)	TiCl₃	Trimesic acid	~1321	0.75	Photocatalysis	[17][18]
MOF-74(Zn)-Ti	TiCl₃(THF)₃ (via PSM)	2,5-Dihydroxyterephthalic acid	~950	-	Photocatalysis	[8]
Ti-Fum Glass	Ti₁₆O₁₆(OEt)₃₂	Fumaric acid	923	-	Gas Sorption	[19]
Ti₀.₄₄/Ni₀.₅₆-MOF-74	Ti(OiPr)₄ / Ni(NO₃)₂·6H₂O	2,5-Dihydroxyterephthalic acid	402.4	-	Gas Separation	[20][21]

Applications in Drug Development

The advantageous properties of Ti-MOFs make them highly versatile platforms for therapeutic applications.

5.1 Drug Delivery Systems The high porosity and tunable pore sizes of Ti-MOFs allow for significant loading capacities of various drug molecules, from small molecules like ibuprofen (B1674241) to larger biologics.[11][22] Drug release can be intelligently controlled by external stimuli. For example, many Ti-MOFs exhibit pH-responsive release, where the acidic microenvironment of a tumor or inflamed tissue triggers the release of the therapeutic payload, enhancing targeted delivery and reducing systemic side effects.[4]

5.2 Antibacterial and Anti-inflammatory Therapies Ti-MOFs can be engineered as effective antibacterial agents.[4] They can be loaded with antibacterial drugs for sustained release or can leverage their intrinsic photocatalytic properties to generate ROS that are lethal to bacteria.[3][4][5] This dual-action capability is particularly promising for coating medical implants to prevent infections.[4] Furthermore, Ti-MOFs have been used to deliver anti-inflammatory drugs, demonstrating their potential in treating inflammatory conditions.[22]

5.3 Photodynamic and Microwave Therapy The ability of Ti-MOFs to generate ROS under light makes them excellent photosensitizers for photodynamic therapy (PDT) in oncology.[5] Upon accumulation in tumor tissue and subsequent irradiation, the generated ROS induce localized cell death. Recent studies have also shown that Ti-MOFs can act as microwave sensitizers, generating heat and ROS under microwave irradiation, opening new avenues for cancer ablation therapies.[23]

Detailed Experimental Protocols

6.1 Protocol 1: Solvothermal Synthesis of NH₂-MIL-125(Ti) This protocol is adapted from procedures for synthesizing the widely studied NH₂-MIL-125(Ti).[11][21]

• Reagents:

  • Titanium isopropoxide (IV) (Ti(OiPr)₄)

  • 2-aminoterephthalic acid (H₂N-BDC)

  • N,N-Dimethylformamide (DMF)

  • Methanol (B129727) (MeOH)

• Procedure:

  • In a Teflon-lined autoclave, dissolve 2-aminoterephthalic acid in a solvent mixture of DMF and Methanol. A typical ratio is 9:1 (v/v).

  • Add titanium isopropoxide (IV) to the solution. The molar ratio of linker to metal precursor is crucial and often optimized around 2:1.

  • Seal the autoclave and heat it in a convection oven at approximately 150 °C for 24-72 hours.[11]

  • After cooling to room temperature, a crystalline powder is formed.

  • Collect the product by centrifugation or filtration.

  • Wash the product thoroughly with fresh DMF and then methanol to remove unreacted precursors and solvent molecules trapped in the pores.

  • Activate the material by heating under vacuum to remove residual solvent, yielding the final porous Ti-MOF.

6.2 Protocol 2: Post-Synthetic HVMO Preparation of MOF-74(Zn)-Ti This protocol outlines the High Valence Metathesis and Oxidation (HVMO) strategy.[8][24]

• Reagents:

  • As-synthesized MOF-74(Zn)

  • Titanium(III) chloride tris(tetrahydrofuran) complex (TiCl₃(THF)₃)

  • Anhydrous N,N-Dimethylformamide (DMF)

• Procedure:

  • Activate as-synthesized MOF-74(Zn) crystals by heating at 130 °C for 9 hours to remove solvent molecules from the open metal sites.[8][24]

  • Transfer the activated MOF-74(Zn) into an inert atmosphere (glove box).

  • Add a solution of TiCl₃(THF)₃ in anhydrous DMF to the MOF crystals.

  • Heat the mixture at 100 °C for 18 hours to facilitate the metathesis (ion exchange) reaction. The mother liquid should be exchanged with a fresh TiCl₃(THF)₃ solution every 6 hours to drive the exchange to completion. A color change from yellow to dark purple indicates the formation of the Ti(III) intermediate.[8]

  • After the reaction, wash the crystals with anhydrous DMF.

  • Expose the resulting material to air, which acts as a mild oxidant, to convert the Ti(III) centers to Ti(IV). This is typically accompanied by a color change to dark red.[24]

  • The final MOF-74(Zn)-Ti product is then washed and dried.

6.3 Key Characterization Techniques

• Powder X-Ray Diffraction (PXRD): Used to confirm the crystalline structure and phase purity of the synthesized MOF.[6][15]

• Thermogravimetric Analysis (TGA): Determines the thermal stability of the MOF by measuring weight loss as a function of temperature.[15]

• Scanning/Transmission Electron Microscopy (SEM/TEM): Visualizes the morphology, particle size, and shape of the MOF crystals.[15][25]

• Gas Adsorption Analysis (BET Method): Measures the specific surface area and pore size distribution by analyzing the adsorption and desorption of an inert gas (typically nitrogen).[15][25]

• Fourier-Transform Infrared Spectroscopy (FTIR): Confirms the coordination between the metal clusters and the organic linkers.[25]

Conclusion and Future Outlook

Titanium-based MOFs stand out as highly stable, biocompatible, and photoactive materials with immense potential for drug development and other advanced applications. Their unique combination of properties allows for the design of sophisticated drug delivery systems capable of targeted, stimuli-responsive therapy. While challenges in synthesis have historically limited their exploration compared to other MOFs, versatile new strategies are rapidly expanding the library of available Ti-MOF structures.[1][6] Future research will likely focus on fine-tuning their properties through defect engineering, creating multifunctional composites, and conducting comprehensive in-vivo studies to translate their promising benchtop performance into clinical applications.[12] The continued development of Ti-MOFs is poised to make a significant impact on targeted therapeutics, regenerative medicine, and beyond.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in Ti-based MOFs in biomedical applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Recent advances in Ti-based MOFs in biomedical applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 7. Research Progress in Synthesis of Titanium-Based Organic Framework Materials [iac.iacademic.info]
• 8. A versatile synthetic route for the preparation of titanium metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The chemistry of titanium-based metal–organic frameworks - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. nanorh.com [nanorh.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Titanium-based MOFs (Ti-MOF) - CD Bioparticles [cd-bioparticles.net]
• 14. researchgate.net [researchgate.net]
• 15. Structural and Interfacial Characterization of a Photocatalytic Titanium MOF-Phosphate Glass Composite - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Ti-based robust MOFs in the combined photocatalytic degradation of emerging organic contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. High-Porosity Metal–Organic Framework Glasses - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Construction of a Ti-Based Bimetallic Metal–Organic Framework Using a One-Pot Method for Efficient C2H2/C2H4 and C2H2/CO2 Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 23. dovepress.com [dovepress.com]
• 24. osti.gov [osti.gov]
• 25. Titanium oxide-coated titanium-loaded metal organic framework (MOF-Ti) nanoparticles show improved electrorheological performance - PubMed [pubmed.ncbi.nlm.nih.gov]

The Influence of Amine Functionalization on the Band Gap of MIL-125(Ti): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effect of amine functionalization on the electronic band gap of the metal-organic framework (MOF) MIL-125(Ti). By incorporating amine groups into the organic linker of MIL-125(Ti), its electronic and optical properties can be precisely tuned, opening avenues for new applications in photocatalysis, sensing, and drug delivery. This document summarizes key quantitative data, details experimental methodologies, and provides visual representations of the underlying principles and workflows.

Introduction

MIL-125(Ti) is a titanium-based MOF known for its high surface area, porosity, and thermal stability. However, its wide band gap of approximately 3.72-3.75 eV limits its light absorption to the UV region of the electromagnetic spectrum.[1][2][3] Functionalization of the organic linker, 1,4-benzenedicarboxylate (BDC), with electron-donating groups like amines (-NH2) has emerged as a powerful strategy to narrow the band gap and extend the material's photoresponse into the visible light range.[1][3] This modification enhances its potential for visible-light-driven applications.

The reduction in the band gap upon amine functionalization is attributed to the donation of nitrogen 2p electrons to the aromatic system of the linker.[4][5] This creates a new, higher-energy valence band maximum (VBM) while the conduction band minimum (CBM), which is primarily composed of Ti 3d and O 2p orbitals, remains largely unaffected.[6][7] The result is a smaller energy difference between the valence and conduction bands, leading to a red-shift in light absorption.

Quantitative Data Summary

The following table summarizes the experimentally determined and computationally predicted band gap values for pristine and amine-functionalized MIL-125(Ti) from various studies.

Material	Functionalization	Band Gap (eV)	Method of Determination	Reference
MIL-125(Ti)	None	3.75	UV-vis Diffuse Reflectance Spectroscopy (DRS)	[1][2]
MIL-125(Ti)	None	3.8	UV-vis Diffuse Reflectance Spectroscopy (DRS)	[8]
NH2-MIL-125(Ti)	Mono-amino (bdc-NH2)	2.69	UV-vis Diffuse Reflectance Spectroscopy (DRS)	[1][2]
NH2-MIL-125(Ti)	Mono-amino (bdc-NH2)	2.78	UV-vis Diffuse Reflectance Spectroscopy (DRS)	[9]
NH2-MIL-125(Ti)	Mono-amino (bdc-NH2)	2.5 - 2.6	Theoretical Calculation	[3]
10%-MIL-125-(NH2)2/90%-MIL-125-NH2	Di-amino (bdc-(NH2)2) & Mono-amino (bdc-NH2)	1.3	Experimental Synthesis and Measurement	[6]
MIL-125-(NH2)2	Di-amino (bdc-(NH2)2)	1.28	in silico Prediction	[4][6]

Experimental Protocols

Synthesis of NH2-MIL-125(Ti)

This protocol is adapted from the hydrothermal synthesis method reported by Hendon et al. and is a commonly cited procedure.[9][10]

Materials:

• Titanium isopropoxide (Ti(OPr)4)

• 2-aminoterephthalic acid (H2BDC-NH2)

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol (B129727) (MeOH), anhydrous

Procedure:

• In an air-free glovebox, dissolve 0.5 g of 2-aminoterephthalic acid in a mixture of 16 mL of anhydrous DMF and 4 mL of anhydrous methanol at room temperature.

• Once the linker is fully dissolved, add 0.55 mL of titanium(IV) isopropoxide to the solution.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 110 °C for 72 hours.

• After the reaction is complete, allow the autoclave to cool down to room temperature.

• Filter the mixture using a Büchner funnel with a 0.45 µm nylon membrane filter to collect the solid product.

• Wash the collected solid with DMF and methanol to remove any unreacted precursors.

• Dry the final product, a yellow solid powder, in an oven.

Band Gap Determination using UV-vis Diffuse Reflectance Spectroscopy (DRS)

The optical band gap of the synthesized materials is typically determined from their UV-vis diffuse reflectance spectra.

Procedure:

• Obtain the diffuse reflectance spectrum of the powdered MOF sample using a UV-vis spectrophotometer equipped with an integrating sphere accessory. Barium sulfate (B86663) (BaSO4) is often used as a reference standard.

• Convert the reflectance data (R) to the Kubelka-Munk function, F(R), using the following equation: F(R) = (1 - R)² / 2R

• For a semiconductor, the optical band gap (Eg) can be related to the absorption coefficient (α) and the photon energy (hν) by the Tauc equation: (αhν)^(1/n) = A(hν - Eg) where A is a constant and the value of n depends on the nature of the electronic transition (n = 1/2 for direct allowed transitions and n = 2 for indirect allowed transitions). For MOFs, this relationship is often applied to the Kubelka-Munk function, which is proportional to the absorption coefficient.

• Plot (F(R)hν)^(1/n) against hν (Tauc plot).

• Extrapolate the linear portion of the Tauc plot to the x-axis (where (F(R)hν)^(1/n) = 0) to determine the band gap energy (Eg).

Visualizations

Effect of Amine Functionalization on the Electronic Band Structure

The following diagram illustrates the change in the electronic band structure of MIL-125(Ti) upon amine functionalization.

Caption: Amine functionalization raises the valence band, narrowing the band gap.

Experimental Workflow for Synthesis and Characterization

This diagram outlines the key steps in the synthesis of amine-functionalized MIL-125(Ti) and its subsequent characterization.

Caption: Workflow for NH2-MIL-125(Ti) synthesis and characterization.

Conclusion

Amine functionalization is a highly effective and well-documented strategy for tuning the band gap of MIL-125(Ti). By introducing amino groups to the BDC linker, the band gap can be significantly reduced, extending the material's light absorption into the visible spectrum. This targeted modification, guided by both experimental and computational studies, enhances the potential of MIL-125(Ti) for a wide range of applications, particularly in visible-light photocatalysis. The provided experimental protocols offer a reliable basis for the synthesis and characterization of these promising materials.

References

• 1. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 2. frontiersin.org [frontiersin.org]
• 3. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 4. DSpace [cora.ucc.ie]
• 5. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pages.uoregon.edu [pages.uoregon.edu]
• 8. researchgate.net [researchgate.net]
• 9. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Theoretical Modeling of MIL-125(Ti) Electronic Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the theoretical modeling of the electronic properties of the metal-organic framework (MOF) MIL-125(Ti). We will explore the computational methodologies, the intrinsic electronic characteristics of pristine MIL-125(Ti), and the significant impact of linker functionalization on these properties. This document is intended to serve as a comprehensive resource for researchers leveraging computational tools to understand and design MOF-based materials for applications such as photocatalysis and drug delivery.

Introduction to MIL-125(Ti)

MIL-125(Ti) is a titanium-based metal-organic framework renowned for its high porosity, stability, and photoactivity. Its structure is composed of cyclic octameric titanium-oxo clusters [{Ti₈O₈(OH)₄}] interconnected by 1,4-benzenedicarboxylate (BDC) organic linkers.[1] The inherent photo-responsive nature of the titanium-oxo clusters, analogous to those in titanium dioxide (TiO₂), makes MIL-125(Ti) a promising candidate for photocatalytic applications. However, its large band gap limits its efficiency to UV light irradiation.

Theoretical modeling has become an indispensable tool for elucidating the electronic structure of MIL-125(Ti) and for rationally designing derivatives with tailored optical and electronic properties.[2][3][4] By modifying the organic linker, it is possible to tune the material's band gap, enhance visible light absorption, and improve charge separation efficiency, thereby boosting its photocatalytic performance.[5][6]

Theoretical Modeling Methodologies

The electronic properties of MOFs are predominantly investigated using quantum mechanical methods, with Density Functional Theory (DFT) being the most widely employed approach due to its balance of computational cost and accuracy.[2][4][7]

Density Functional Theory (DFT)

DFT calculations are used to determine the ground-state electronic structure of materials by solving the Kohn-Sham equations.[2] For MOFs like MIL-125(Ti), these calculations can predict key electronic properties, including the band structure, density of states (DOS), and the nature of frontier molecular orbitals (HOMO and LUMO).

• Modeling Approaches : Two primary models are used:

  • Periodic Models : The MOF is treated as an infinite, crystalline solid by applying periodic boundary conditions. This is the most common approach for calculating band structures and DOS.[4]

  • Cluster Models : A finite fragment of the MOF structure is "cut out" and studied as a large molecule. This approach is useful for investigating local chemical phenomena and reaction mechanisms.[4]

• Choice of Functionals : The accuracy of DFT results is highly dependent on the choice of the exchange-correlation functional.

  • Generalized Gradient Approximation (GGA) functionals like PBE are computationally efficient but tend to underestimate band gaps.

  • Hybrid Functionals , such as HSE06 or PBE0, incorporate a fraction of exact Hartree-Fock exchange, providing more accurate band gap predictions, albeit at a higher computational cost.[8][9]

Computational Workflow

The typical workflow for the theoretical investigation of MIL-125(Ti) involves several key steps, from structural optimization to the analysis of its electronic characteristics.

Caption: General computational workflow for modeling MOF electronic properties.

Electronic Properties of Pristine and Functionalized MIL-125(Ti)

Theoretical calculations reveal that the electronic structure of MIL-125(Ti) is defined by the distinct contributions of its inorganic and organic components.

• Pristine MIL-125(Ti) : The top of the valence band (VB) is primarily composed of the 2p orbitals of the BDC organic linker. The bottom of the conduction band (CB) is dominated by the 3d orbitals of the titanium atoms and 2p orbitals of oxygen atoms within the Ti-oxo clusters.[6][8] This spatial separation of frontier orbitals is a key feature of many photoactive MOFs.

• Functionalized MIL-125(Ti) : The introduction of functional groups onto the BDC linker is a powerful strategy to modulate the electronic properties. The most studied derivative is amino-functionalized MIL-125(Ti) (NH₂-MIL-125(Ti)). The electron-donating amino group introduces new, occupied electronic states derived from nitrogen 2p orbitals at a higher energy level than the original valence band.[1][6][8] This effectively raises the VB edge, significantly reducing the band gap and shifting the material's optical absorption from the UV into the visible light spectrum.[10]

Ligand-to-Metal Charge Transfer (LMCT) Mechanism

In NH₂-MIL-125(Ti), photoexcitation with visible light triggers a Ligand-to-Metal Charge Transfer (LMCT) . An electron is promoted from the HOMO, localized on the amino-functionalized linker, to the LUMO, localized on the Ti-oxo cluster.[5][11] This process generates a photoexcited electron in the inorganic node (reducing Ti⁴⁺ to Ti³⁺) and a hole on the organic linker, achieving efficient spatial separation of charge carriers, which is crucial for photocatalysis.[11][12]

Caption: The Ligand-to-Metal Charge Transfer (LMCT) mechanism in NH₂-MIL-125(Ti).

Quantitative Data Summary

The calculated band gaps of MIL-125(Ti) vary depending on the computational method and the specific functional group attached to the linker. Electron-donating groups generally lead to a smaller band gap.

Material	Functional	Calculated Band Gap (eV)	Reference
MIL-125(Ti)	HSE06	3.6	[8]
MIL-125(Ti)	PBE	3.5	[1]
NH₂-MIL-125(Ti)	HSE06	2.6	[6]
NH₂-MIL-125(Ti)	DFT	2.5 - 2.6	[5]
(NH₂)₂-MIL-125(Ti)	HSE06	1.28	[6]
OH-MIL-125(Ti)	HSE06	2.8	[6]
CH₃-MIL-125(Ti)	HSE06	3.5	[6]
Cl-MIL-125(Ti)	HSE06	3.5	[6]

Experimental Protocols for Validation

Theoretical predictions are validated through experimental characterization. The following are key experimental protocols relevant to the electronic properties of MIL-125(Ti).

Synthesis Protocol (Solvothermal Method for NH₂-MIL-125(Ti))

• Precursor Solution : Dissolve the organic linker (e.g., 2-aminoterephthalic acid) in a solvent mixture, typically N,N-dimethylformamide (DMF) and methanol (B129727).[13]

• Titanium Source Addition : Add the titanium precursor (e.g., titanium isopropoxide) to the linker solution under vigorous stirring.

• Solvothermal Reaction : Transfer the resulting mixture to a Teflon-lined autoclave and heat at a specific temperature (e.g., 150-180 °C) for a designated period (e.g., 24-72 hours).

• Purification : After cooling to room temperature, the resulting solid product is collected by centrifugation, washed repeatedly with fresh DMF and methanol to remove unreacted precursors, and finally dried under vacuum.

Characterization Techniques

• Powder X-Ray Diffraction (PXRD) :

  • Methodology : The crystalline powder sample is irradiated with monochromatic X-rays, and the diffraction pattern is recorded as a function of the diffraction angle (2θ). The resulting pattern is compared with simulated patterns from single-crystal data to confirm the phase purity and crystal structure of the synthesized MOF.[14]

• UV-Vis Diffuse Reflectance Spectroscopy (DRS) :

  • Methodology : The sample's reflectance is measured over a range of UV and visible wavelengths. The absorption data (F(R)) is then obtained using the Kubelka-Munk function. A Tauc plot is constructed by plotting (F(R)hν)ⁿ versus photon energy (hν), where n depends on the nature of the electronic transition (n=2 for an indirect band gap). The optical band gap is determined by extrapolating the linear portion of the plot to the energy axis.[1]

• Electron Paramagnetic Resonance (EPR) Spectroscopy :

  • Methodology : EPR is used to detect species with unpaired electrons. To confirm the LMCT mechanism, the MOF sample is irradiated in situ within the EPR spectrometer's cavity. The appearance of a characteristic EPR signal for Ti³⁺ centers upon irradiation provides direct evidence of the photoinduced electron transfer from the linker to the titanium-oxo clusters.[12][14]

Conclusion

Theoretical modeling, primarily through DFT, provides profound insights into the electronic structure of MIL-125(Ti) and its derivatives. These computational studies have successfully elucidated that the valence and conduction bands are dominated by the organic linker and inorganic Ti-oxo clusters, respectively. The functionalization of the organic linker, particularly with electron-donating groups like -NH₂, is a highly effective and predictable strategy for tuning the band gap, enabling visible-light absorption. The predicted Ligand-to-Metal Charge Transfer mechanism, confirmed by experimental techniques like EPR, explains the enhanced photocatalytic activity of functionalized MIL-125(Ti). The synergy between computational modeling and experimental synthesis offers a powerful paradigm for the rational design of advanced MOF materials for a wide range of applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Computational Study of MOFs as Electrocatalysts: Electronic Properties Using Quantum | CI TASK [task.gda.pl]
• 4. Electronic Structure Modeling of Metal-Organic Frameworks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. pages.uoregon.edu [pages.uoregon.edu]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 10. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 11. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

understanding the porosity of MIL-125(Ti) for gas adsorption

An In-depth Technical Guide to the Porosity of MIL-125(Ti) for Gas Adsorption

This technical guide provides a comprehensive overview of the porosity of the metal-organic framework (MOF) MIL-125(Ti) and its amine-functionalized counterpart, NH2-MIL-125(Ti), with a specific focus on their application in gas adsorption. This document is intended for researchers, scientists, and professionals in drug development and materials science who are interested in the synthesis, characterization, and application of these porous materials.

Introduction to MIL-125(Ti)

MIL-125(Ti) is a titanium-based metal-organic framework renowned for its high porosity, significant surface area, and thermal stability.[1] Its structure is composed of titanium-oxo clusters interconnected by terephthalate (B1205515) (1,4-benzenedicarboxylate) organic linkers, forming a three-dimensional framework with well-defined octahedral and tetrahedral cages.[1] The unique porous architecture of MIL-125(Ti) makes it a promising candidate for various applications, including gas storage, separation, and catalysis.[2][3]

Functionalization of the organic linker, for instance with amino groups to form NH2-MIL-125(Ti), can further enhance its properties, particularly its selectivity for CO2 adsorption due to the introduction of basic sites.[1][4][5][6]

Porosity and Gas Adsorption Characteristics

The porosity of MIL-125(Ti) and its derivatives is a critical factor governing their performance in gas adsorption applications. Key parameters include the Brunauer-Emmett-Teller (BET) surface area, pore volume, and pore size distribution.

Quantitative Porosity Data

The following tables summarize the key porosity parameters for MIL-125(Ti) and NH2-MIL-125(Ti) as reported in the literature. It is important to note that variations in these values can arise from differences in synthesis methods and activation conditions.

Table 1: Porosity Data for MIL-125(Ti) and its Derivatives

Material	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Reference(s)
MIL-125(Ti)	~2140 (theoretical)	-	[1][7]
NH2-MIL-125(Ti)	1302 - 1530	0.56 - 0.74	[1][8][9][10][11]
NH2-MIL-125(M) (microwave)	1492	0.66	[1]
Co@NH2-MIL-125(Ti)	1480 ± 19	0.55	[8][10]

Gas Adsorption Capacities

The porous nature of MIL-125(Ti) and its derivatives allows for the adsorption of various gases. The introduction of amino groups in NH2-MIL-125(Ti) has been shown to significantly enhance the adsorption capacity and selectivity for CO2.

Table 2: Gas Adsorption Data for MIL-125(Ti) and its Derivatives

Material	Gas	Adsorption Capacity	Conditions	Reference(s)
MIL-125(Ti)	CO2	-	273 K, 1 bar	[12]
NH2-MIL-125(Ti)	CO2	~132 mg/g	Room Temperature	[2]
NH2-MIL-125(Ti)	CO2	Enhanced vs. MIL-125(Ti)	273 K, 1 bar	[4][12]
PSf/NH2-MIL-125(Ti)-15%	CO2	19.17 Barrer (permeability)	-	[13][14]
PSf/NH2-MIL-125(Ti)-15%	CH4	-	-	[13][14]
6FDA-durene/NH2-MIL-125(Ti) 7.0 wt%	CO2	1115.70 Barrer (permeability)	-	[15]
6FDA-durene/NH2-MIL-125(Ti) 7.0 wt%	CH4	-	-	[15]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the synthesis and evaluation of MIL-125(Ti) and its derivatives.

Synthesis of NH2-MIL-125(Ti) via Hydrothermal Method

This protocol is adapted from previously reported methods.[8][10]

Materials:

• 2-aminoterephthalic acid

• Titanium(IV) isopropoxide

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous methanol (B129727)

Procedure:

• In an air-free glovebox, dissolve 0.5 g of 2-aminoterephthalic acid in a mixture of 16 mL of anhydrous DMF and 4 mL of anhydrous methanol at room temperature.

• Once the linker is fully dissolved, add 0.55 mL of titanium(IV) isopropoxide to the solution.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at 110 °C for 72 hours.

• Allow the autoclave to cool to room temperature.

• Filter the mixture using a Büchner funnel and wash the collected solid product with fresh DMF and then methanol.

• Dry the final product under vacuum.

Activation of MIL-125(Ti)

Activation is a critical step to remove solvent molecules occluded within the pores of the MOF.

Procedure:

• Place the as-synthesized MIL-125(Ti) or NH2-MIL-125(Ti) in a vacuum oven.

• Heat the sample to 200 °C under vacuum for 6 hours to ensure the complete removal of guest molecules.[9]

• Cool the activated sample to room temperature under vacuum before further characterization or use.

Gas Adsorption Measurements

Gas adsorption isotherms are typically measured to determine the porosity and gas uptake capacity of the material.

Instrumentation:

• Volumetric or gravimetric gas adsorption analyzer

Procedure (N2 Adsorption for Porosity Analysis):

• Degas the activated sample under vacuum at an elevated temperature (e.g., 150-200 °C) for several hours to remove any adsorbed species.

• Cool the sample to liquid nitrogen temperature (77 K).

• Introduce known amounts of N2 gas into the sample cell and measure the amount of gas adsorbed at various relative pressures (P/P₀).

• The BET surface area is calculated from the adsorption isotherm in the relative pressure range of 0.05 to 0.3.

• The total pore volume is typically estimated from the amount of gas adsorbed at a relative pressure close to unity.

Visualizations

The following diagrams illustrate key processes and relationships related to the porosity and application of MIL-125(Ti).

Caption: Hydrothermal synthesis workflow for NH2-MIL-125(Ti).

Caption: Experimental workflow for gas adsorption analysis.

Caption: Relationship between structure, porosity, and gas adsorption.

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Vibrational analysis of gas adsorption in metal-organic frameworks - American Chemical Society [acs.digitellinc.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 6. frontiersin.org [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. azom.com [azom.com]
• 10. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Efficient CO2/CH4 Separation Using Polysulfone/NH2-MIL-125(Ti) Mixed Matrix Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]

MIL-125(Ti) synthesis precursors and their role

An In-depth Technical Guide to the Synthesis of MIL-125(Ti): Precursors and Their Critical Roles

Introduction to MIL-125(Ti)

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. Among these, titanium-based MOFs are particularly promising due to their high porosity, stability, and unique photocatalytic properties stemming from their titanium-oxo clusters.[1] The prototypical titanium dicarboxylate MOF, MIL-125(Ti), was first synthesized in 2009 and marked a significant breakthrough in the field.[1]

The structure of MIL-125(Ti) is built upon cyclic Ti₈O₈(OH)₄ secondary building units (SBUs) interconnected by 1,4-benzenedicarboxylate (BDC or terephthalate) linkers.[1][2] This arrangement creates a three-dimensional framework with both tetrahedral and octahedral cages, resulting in significant microporosity.[1] While MIL-125(Ti) itself is an effective UV-light photocatalyst, its wide band gap of approximately 3.6-3.7 eV limits its application under visible light.[1][3]

To overcome this limitation, a functionalized analogue, NH₂-MIL-125(Ti), was developed by substituting the BDC linker with 2-aminoterephthalic acid (NH₂-BDC).[1][4] The introduction of the amine (-NH₂) functional group acts as a chromophore, extending the material's light absorption into the visible spectrum without altering the underlying framework structure.[1][5] This is achieved through a Ligand-to-Metal Charge Transfer (LMCT) mechanism, which significantly enhances its photocatalytic efficiency for applications such as CO₂ reduction, hydrogen production, and pollutant degradation.[1][4] This guide provides a detailed overview of the essential precursors for synthesizing MIL-125(Ti) and its amino-functionalized derivative, their specific roles in the formation of the framework, and comprehensive experimental protocols.

Core Precursors and Their Functions

The synthesis of MIL-125(Ti) is a self-assembly process where the final structure and properties are dictated by the careful selection of its constituent components.

The Metal Node Source: Titanium Alkoxides

The titanium precursor is the source of the metal centers that form the inorganic secondary building units (SBUs) of the MOF. The high reactivity and tendency of titanium salts to hydrolyze rapidly present a challenge in controlling the crystallization process.[1] For this reason, titanium alkoxides are the most commonly employed precursors.

• Titanium(IV) isopropoxide (Ti(OiPr)₄): This is the most frequently used titanium source for MIL-125(Ti) synthesis.[1][4] The hydrophobic isopropoxide groups help to moderate the vigorous hydrolysis of the titanium center, allowing for more controlled formation of the Ti-oxo clusters.[1]

• Titanium(IV) butoxide (Ti(BuO)₄): This precursor is also utilized and has been reported in some cases to yield products with higher crystallinity, improved phase purity, and greater surface area compared to those synthesized with Ti(OiPr)₄.[6][7][8]

The choice of the metal precursor directly influences the kinetics of the SBU formation, which in turn affects the overall crystallinity, defect density, and porosity of the final MOF material.[6][8]

The Organic Strut: Terephthalic Acid and Its Derivatives

The organic ligand, or "strut," bridges the inorganic SBUs to form the extended, porous framework. The geometry and functionality of this linker define the topology, pore size, and chemical properties of the MOF.

• Terephthalic Acid (1,4-Benzenedicarboxylic Acid, H₂BDC): This is the foundational organic linker for the parent MIL-125(Ti) framework.[4][9] Its rigid, linear geometry is ideal for forming the robust, porous structure characteristic of this MOF.

• 2-Aminoterephthalic Acid (NH₂-BDC): To enhance the photocatalytic properties of the material, NH₂-BDC is used as the linker to create NH₂-MIL-125(Ti).[4][7] The critical role of the amine (-NH₂) group is electronic rather than structural. It introduces new occupied electronic states near the top of the valence band.[5] Upon photoexcitation, an electron can be promoted from these amine-localized orbitals to the titanium-oxo clusters—a process known as Ligand-to-Metal Charge Transfer (LMCT).[1] This lowers the energy required for excitation, shifting the material's absorption from the UV into the visible light range and making it a far more versatile photocatalyst.[1][3]

The Reaction Environment: Solvents

The solvents used in the synthesis not only dissolve the precursors but also play a crucial role in the reaction kinetics and crystal growth.

• N,N-Dimethylformamide (DMF): As a high-boiling point, polar aprotic solvent, DMF is the primary solvent in most solvothermal synthesis procedures for MIL-125(Ti).[4][9][10] It effectively dissolves both the organic linker and helps to mediate the reaction.

• Methanol (B129727) (CH₃OH): Methanol is typically used as a co-solvent with DMF.[4][9][10] It can influence the solubility of the precursors and intermediates, thereby affecting the nucleation and growth of the MOF crystals. The ratio of DMF to methanol can be adjusted to control crystal morphology.[11] In some protocols, anhydrous solvents are specified to prevent premature and uncontrolled hydrolysis of the titanium precursor.[10][12]

Synthesis Methodology and Experimental Protocols

The most common and reliable method for synthesizing MIL-125(Ti) and its derivatives is solvothermal synthesis. This technique involves heating the precursor mixture in a sealed vessel (a Teflon-lined stainless-steel autoclave), allowing the pressure and temperature to increase. These conditions facilitate the dissolution of precursors and promote the crystallization of the MOF.

Below is a generalized workflow for the solvothermal synthesis of MIL-125(Ti) based materials.

Caption: General experimental workflow for the solvothermal synthesis of MIL-125(Ti).

Detailed Experimental Protocols

Herein are detailed protocols derived from published literature for the synthesis of both NH₂-MIL-125(Ti) and the parent MIL-125(Ti).

Protocol 1: Synthesis of NH₂-MIL-125(Ti) via Hydrothermal Method [10][12]

• In an air-free glovebox, combine 0.5 g of 2-aminoterephthalic acid, 16 mL of anhydrous N,N-dimethylformamide (DMF), and 4 mL of anhydrous methanol.

• Stir the mixture at room temperature until the organic linker is fully dissolved.

• Add 0.55 mL of titanium(IV) isopropoxide to the solution.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 110 °C for 72 hours.

• After the reaction, allow the autoclave to cool to room temperature.

• Collect the solid product by filtration, washing it thoroughly with fresh DMF and methanol.

• Dry the final yellow powder under vacuum.

Protocol 2: Synthesis of MIL-125(Ti) via Solvothermal Method [4]

• Dissolve 1.5 mmol of titanium isopropoxide and 6 mmol of 1,4-benzenedicarboxylic acid (H₂BDC) in a mixed solvent of 18 mL of DMF and 2 mL of methanol.

• Stir the mixture magnetically for 30 minutes at room temperature to ensure homogeneity.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the sealed autoclave at 150 °C for 72 hours.

• After cooling to room temperature, filter the mixture to collect the white solid product.

• Wash the product three times with DMF and then three times with methanol to remove any unreacted precursors.

• Dry the purified solid to obtain pure MIL-125(Ti).

Quantitative Synthesis Data

The precise amounts and ratios of precursors, along with the reaction conditions, are critical for achieving a highly crystalline and porous final product. The following tables summarize the quantitative data from various reported synthesis protocols.

Table 1: Precursor and Solvent Quantities for NH₂-MIL-125(Ti) Synthesis

Parameter	Protocol 1[10][12]	Protocol from Ref.[7]	Protocol from Ref.[11]
Ti Precursor	Titanium(IV) isopropoxide	Tetrabutyl titanate (TBT)	Titanium tetraisopropanolate (TTIP)
Ti Precursor Amount	0.55 mL	0.85 mL	0.852 g (3 mmol)
Organic Linker	2-aminoterephthalic acid	2-aminoterephthalic acid	2-aminoterephthalic acid (NH₂-BDC)
Linker Amount	0.5 g	1.62 g	1.086 g (6 mmol)
Solvent 1 (DMF)	16 mL (anhydrous)	28 mL	25 mL
Solvent 2 (Methanol)	4 mL (anhydrous)	3 mL	25 mL
Ti:Linker Molar Ratio	~1:1	~1:3.8	1:2

Table 2: Reaction Conditions and Material Properties

Parameter	Protocol 1 (NH₂-MIL-125)[10][12]	Protocol 2 (MIL-125)[4]	Ref.[9] (MIL-125)	Ref.[7] (NH₂-MIL-125)
Method	Hydrothermal	Solvothermal	Solvothermal	Solvothermal
Temperature	110 °C	150 °C	80 °C	160 °C
Time	72 hours	72 hours	48 hours	24 hours
Product Color	Yellow	White	White	Yellow
BET Surface Area	1487 ± 13 m²/g	Not Specified	Not Specified	Not Specified
Micropore Volume	0.56 cm³/g	Not Specified	Not Specified	Not Specified

Logical Relationships and Formation Mechanism

The synthesis of MIL-125(Ti) is a complex self-assembly process. The titanium alkoxide and dicarboxylate linker precursors coordinate in solution to form the fundamental building blocks, which then crystallize under solvothermal conditions to yield the final porous framework.

Caption: Relationship between precursors and the final MIL-125(Ti) structure.

For NH₂-MIL-125(Ti), the presence of the amine group enables a crucial photocatalytic mechanism under visible light irradiation.

Caption: The LMCT mechanism responsible for visible-light activity in NH₂-MIL-125(Ti).

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 5. pages.uoregon.edu [pages.uoregon.edu]
• 6. researchgate.net [researchgate.net]
• 7. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Facile Preparation of Metal-Organic Framework (MIL-125)/Chitosan Beads for Adsorption of Pb(II) from Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Activating MIL-125(Ti): Detailed Protocols for Enhanced Photocatalytic Performance

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: MIL-125(Ti), and its amino-functionalized analogue NH₂-MIL-125(Ti), are titanium-based metal-organic frameworks (MOFs) with significant potential in photocatalysis. Their performance is critically dependent on an "activation" process, which is essential for removing residual solvents and unreacted ligands from the porous structure, thereby exposing the active titanium-oxo cluster sites.[1][2] Proper activation can lead to the formation of coordinatively unsaturated Ti(IV) centers, which are key to the material's photocatalytic activity.[3] This document provides detailed protocols for two primary activation methods: thermal activation and solvent-based preactivation, along with the necessary preceding synthesis step for NH₂-MIL-125(Ti).

I. Synthesis of NH₂-MIL-125(Ti) (Prerequisite Step)

A foundational step before activation is the synthesis of the MOF itself. The following is a common hydrothermal procedure for NH₂-MIL-125(Ti).[4][5]

Experimental Protocol:

• In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid with 16 mL of anhydrous N,N-dimethylformamide (DMF) and 4 mL of anhydrous methanol (B129727) at room temperature.[4]

• To this mixture, add titanium isopropoxide.

• Seal the reaction mixture in a Teflon-lined autoclave and heat it at a specified temperature (e.g., 150°C) for a designated period (e.g., 15-72 hours).[3]

• After cooling to room temperature, the resulting solid product is collected.

• The powder is then washed thoroughly with DMF and subsequently with a solvent like methanol or acetone (B3395972) to remove any unreacted starting materials trapped within the pores.[6]

II. Activation Procedures

Two primary methods are detailed below for activating the synthesized MOF for photocatalytic applications.

Method 1: Thermal Activation

Thermal activation is a widely used method to purify the MOF and generate active sites by removing guest molecules from the pores. This can be performed under vacuum or in an air atmosphere, with the conditions significantly impacting the material's final properties.[2][7]

Experimental Protocol:

• Place the as-synthesized NH₂-MIL-125(Ti) powder in a tube furnace or a vacuum oven.

• For vacuum treatment: Heat the sample in a temperature range of 100°C to 300°C under vacuum for 16 hours. This process is designed to remove excess linker and solvent molecules.[2]

• For air treatment: Heat the sample in air at approximately 250°C for 48 hours. This has been shown to improve the MOF's stability in water while preserving its porous structure.[2]

• After the heat treatment, allow the sample to cool down to room temperature under an inert atmosphere (e.g., nitrogen or argon) before use.

Caution: NH₂-MIL-125(Ti) begins to lose its structural integrity at temperatures around 350°C due to the oxidation of the organic linkers.[2]

Logical Workflow for Thermal Activation

Caption: Workflow for Thermal Activation of NH₂-MIL-125(Ti).

Data Presentation: Effects of Thermal Activation

The following table summarizes the impact of thermal treatment on the physical properties of NH₂-MIL-125(Ti), demonstrating how different conditions can alter its structure and porosity.[2]

Treatment Condition	Crystallinity (%)	BET Surface Area (SBET) (m²/g)	Micropore Volume (cm³/g)
As-synthesized	100	1046	0.41
100°C in air, 16h	100	1008	0.39
200°C in air, 16h	98	1018	0.39
250°C in air, 16h	94	970	0.37
250°C in air, 48h	92	970	0.37
300°C in air, 16h	71	635	0.24

Data sourced from[2].

Method 2: Solvent-Based Preactivation

This method involves treating the MOF with a specific solvent mixture prior to the photocatalytic reaction. It has been shown to dramatically increase photocatalytic activity, particularly for hydrogen evolution.[4][5]

Experimental Protocol:

• Weigh 90 mg of the as-synthesized (Co@)NH₂-MIL-125(Ti).

• Prepare a solvent mixture consisting of 70.5 mL of acetonitrile, 14.1 mL of triethylamine (B128534) (TEA), and 1.5 mL of deionized water in a 100 mL glass bottle.[4][5]

• Suspend the MOF powder in the solvent mixture.

• Stir the suspension for a designated period in the absence of light. This "preactivation" step is crucial.

• The resulting activated material, denoted as (Co@)NH₂-MIL-125(Ti)-Act, can then be directly used in the photocatalytic reaction.

Workflow for Solvent-Based Preactivation

Caption: Workflow for Solvent-Based Preactivation of NH₂-MIL-125(Ti).

Data Presentation: Impact of Solvent Preactivation on H₂ Evolution

Solvent preactivation has a profound effect on the photocatalytic hydrogen evolution reaction (HER) performance of NH₂-MIL-125(Ti) and its composites. The data below highlights the significant increase in activity.[4]

Catalyst	Condition	H₂ Evolution after 1st Run (µmol g⁻¹)	Fold Increase vs. Pristine
NH₂-MIL-125(Ti)	Non-activated	~200	1x
NH₂-MIL-125(Ti)-Act	Pre-activated	~800	4x
Co@NH₂-MIL-125(Ti)	Non-activated	~950	~4.75x
Co@NH₂-MIL-125(Ti)-Act	Pre-activated	~3300	>16x

Approximate values interpreted from graphical data in[4].

III. Conclusion

The activation procedure is a critical determinant of the photocatalytic efficacy of MIL-125(Ti) and its derivatives. Thermal activation is effective for cleaning the MOF's pores and enhancing thermal and chemical stability, with the caveat that excessive temperatures can damage the framework. Solvent-based preactivation, particularly for reactions like hydrogen evolution, offers a simple and highly effective method to boost performance by orders of magnitude. The choice of activation protocol should be tailored to the specific photocatalytic application and desired material properties. Researchers should carefully characterize their materials post-activation (e.g., via XRD and BET analysis) to confirm structural integrity and successful pore clearance.

References

• 1. Photocatalytic degradation of methylene blue using a Cu2+-modified bimetallic titanium-based metal organic framework (MIL-125) photocatalyst with enhanced visible light activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Post-Treatments to Enhance the Water Stability of NH2-MIL-125(Ti) [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Photocatalytic CO₂ Reduction using MIL-125(Ti)

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters linked by organic ligands. Among them, the titanium-based MOF, MIL-125(Ti), and its amino-functionalized derivative, NH₂-MIL-125(Ti), have garnered significant attention as promising photocatalysts for the reduction of carbon dioxide (CO₂).[1][2] Their high surface area, tunable porosity, and unique electronic properties, characterized by effective linker-to-metal charge transfer (LMCT) upon light excitation, make them suitable candidates for converting CO₂ into valuable chemical fuels like carbon monoxide (CO), methane (B114726) (CH₄), and formic acid (HCOOH).[3][4] This document provides detailed protocols for the synthesis of MIL-125(Ti)-based materials and the experimental setup for evaluating their photocatalytic performance in CO₂ reduction.

Experimental Protocols

Protocol 1: Synthesis of NH₂-MIL-125(Ti)

This protocol describes a common solvothermal/hydrothermal method for synthesizing NH₂-MIL-125(Ti).

Materials:

• Titanium isopropoxide (Ti(i-OPr)₄)

• 2-aminoterephthalic acid (H₂BDC-NH₂)

• N,N-dimethylformamide (DMF), anhydrous

• Methanol (CH₃OH), anhydrous

• Teflon-lined stainless-steel autoclave

Procedure:

• In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid with 16 mL of anhydrous DMF and 4 mL of anhydrous methanol.[3]

• To this mixture, add 0.75 mmol of titanium isopropoxide.[5]

• Stir the resulting solution under magnetic stirring for 30 minutes to ensure homogeneity.[1]

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at 150°C for 24-72 hours.[1][6]

• After cooling to room temperature, filter the solid product.

• Wash the collected powder three times with DMF and then three times with CH₃OH to remove unreacted precursors.[1]

• Dry the final yellow solid powder under vacuum at 80-150°C.[3]

Protocol 2: Photocatalytic CO₂ Reduction Experiment

This protocol outlines the setup and execution of a typical photocatalytic CO₂ reduction experiment.

Equipment and Materials:

• Photocatalyst (e.g., NH₂-MIL-125(Ti))

• Custom-made Pyrex glass reactor or a 50 mL quartz tube.[3][7]

• Light source (e.g., 250 W high-pressure mercury lamp or 300 W Xe lamp).[1]

• Gas-tight syringe for sampling

• Gas Chromatograph (GC) for product analysis

• High-purity CO₂ gas

• Solvent: Acetonitrile (MeCN) or Methanol (CH₃OH).[1][8]

• Sacrificial Agent: Triethanolamine (TEOA) or use of benzylic alcohols.[4][8]

• Proton Source: Deionized water (H₂O).[8]

Procedure:

• Disperse a specific amount of the photocatalyst (e.g., 30-90 mg) into the reactor containing a mixture of the chosen solvent, sacrificial agent, and water. A typical mixture could be 23.5 mL of acetonitrile, 4.7 mL of TEOA, and 0.5 mL of H₂O.[3][8]

• Seal the reactor and purge with high-purity CO₂ gas for at least 30 minutes to remove oxygen and saturate the solution.[9]

• Place the reactor under the light source and begin irradiation while maintaining constant stirring.

• At regular time intervals, extract gas samples (e.g., 1 mL) from the headspace of the reactor using a gas-tight syringe.

• Inject the collected gas samples into a Gas Chromatograph (GC) to analyze for products such as CO and CH₄.[1]

• For liquid product analysis (e.g., HCOOH), collect a sample of the reaction solution, filter out the catalyst, and analyze using High-Performance Liquid Chromatography (HPLC).[10][11]

Protocol 3: Product Analysis

Accurate determination of reaction products is critical for evaluating catalyst performance.

Gaseous Product Analysis:

• Instrumentation: Gas Chromatography (GC).

• Detectors: A Thermal Conductivity Detector (TCD) can be used for detecting H₂, O₂, CO₂, and high concentrations of CO and CH₄. A Flame Ionization Detector (FID) is suitable for low concentrations of CO, CH₄, and other hydrocarbons.[12]

• Carrier Gas: Argon or Helium.

• Procedure: A calibration curve for each expected product should be generated using standard gases of known concentrations.

Liquid Product Analysis:

• Instrumentation: High-Performance Liquid Chromatography (HPLC).[12]

• Products: Alcohols, aldehydes, and carboxylic acids.[10][11]

• Procedure:

  • After the reaction, centrifuge and filter the reaction mixture through a PTFE filter to remove the solid catalyst.[12]

  • Inject the filtrate into the HPLC system.

  • Aldehydes can be derivatized with 2,4-dinitrophenylhydrazine (B122626) (DNPH) for UV-Vis detection.[13]

  • Quantify the products by comparing peak areas to those of standard solutions.

Data Presentation

The performance of various MIL-125(Ti)-based photocatalysts reported in the literature is summarized below.

Table 1: Performance of MIL-125(Ti) and its Composites in Photocatalytic CO₂ Reduction.

Photocatalyst	Sacrificial Agent / Solvent	Main Product(s)	Yield (μmol·g⁻¹·h⁻¹)	Light Source	Reference
NH₂-MIL-125(Ti) {111} facets	TEOA / MeCN	CO, CH₄	8.25 (CO), 1.01 (CH₄)	Xe Lamp	[6][14]
NH₂-MIL-125(Ti) {001} facets	TEOA / MeCN	CO, CH₄	~0.9 (CO), ~0.2 (CH₄)	Xe Lamp	[14]
rGO@NH₂-MIL-125	CH₃OH	Methyl Formate (MF)	1,116	High-pressure Hg Lamp	[1][15]
MIL-125(Ti)	TEOA / MeCN	HCOO⁻	~0.24 (after 10h)	UV-light	[1][16]
Co/NH₂-MIL-125(Ti)	Benzylic Alcohols / MeCN	HCOOH	(Enhanced activity reported)	Visible Light	[4][5]
Cu–NH₂-MIL-125(Ti)	TEOA	HCOOH	62.4 (total μmol·g⁻¹)	Visible Light	[17]
MIL-125-2H (with O₂ vacancy)	TEOA / MeCN / H₂O	CO	545.54	(Not Specified)	[8]

Table 2: Physicochemical Properties of MIL-125(Ti) based materials.

Material	BET Surface Area (m²/g)	Band Gap (eV)	Reference
NH₂-MIL-125(Ti) {111} facets	1312.2	(Not specified)	[6]
MIL-125	(Not specified)	3.75	[1]
NH₂-MIL-125(Ti)	(Not specified)	2.69	[1]
rGO@NH₂-MIL-125	(Not specified)	2.75	[1]

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow from catalyst synthesis to data analysis.

Caption: Experimental workflow for MIL-125(Ti) photocatalytic CO₂ reduction.

Proposed Photocatalytic Mechanism

This diagram illustrates the proposed mechanism for CO₂ reduction on an NH₂-MIL-125(Ti) photocatalyst.

References

• 1. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhanced photocatalytic CO2 reduction over Co-doped NH2-MIL-125(Ti) under visible light - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. zhaojgroup.com [zhaojgroup.com]
• 7. researchgate.net [researchgate.net]
• 8. Oxygen Vacancy Modification MIL-125(Ti) Promotes CO2 Photoreduction to CO with Near 100% Selectivity [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Photocatalytic reduction of CO2: a brief review on product analysis and systematic methods - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. Special Characterization Methods in Photocatalytic CO₂ Reduction_Photocatalysis-Perfectlight [perfectlight.com.cn]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. frontiersin.org [frontiersin.org]
• 17. Cu-incorporated NH2-MIL-125(Ti): a versatile visible-light-driven platform for enhanced photocatalytic H2 generation and CO2 photoconversion - Materials Horizons (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Photocatalytic Hydrogen Evolution using NH₂-MIL-125(Ti)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the photocatalytic evolution of hydrogen from water utilizing the metal-organic framework (MOF) NH₂-MIL-125(Ti) as a photocatalyst. The following sections outline the synthesis of the photocatalyst, the experimental setup for the hydrogen evolution reaction, and the resulting performance data.

Data Presentation

The photocatalytic activity of NH₂-MIL-125(Ti) and its modified forms are summarized below. The data highlights the hydrogen evolution rate under visible light irradiation in the presence of a sacrificial electron donor.

Photocatalyst	Co-catalyst	Sacrificial Agent	Solvent System	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Citation
Pristine NH₂-MIL-125(Ti)	None	Triethanolamine (TEOA)	Acetonitrile/Water	~8.9 (initial)	[1]
Recycled NH₂-MIL-125(Ti)	None	Triethanolamine (TEOA)	Acetonitrile/Water	up to 300	[1]
Co@NH₂-MIL-125(Ti)	Cobalt	Triethanolamine (TEOA)	Acetonitrile/Water	~40 (initial)	[1]
Recycled Co@NH₂-MIL-125(Ti)	Cobalt	Triethanolamine (TEOA)	Acetonitrile/Water	up to 250	[1]
Cu-NH₂-MIL-125(Ti)	Copper	Triethanolamine (TEOA)	Not specified	8-fold increase vs. pristine	[2]

Experimental Protocols

Synthesis of NH₂-MIL-125(Ti) Photocatalyst

This protocol is based on a hydrothermal synthesis method.[1]

Materials:

• 2-aminoterephthalic acid

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous methanol (B129727)

• Titanium isopropoxide (for alternative synthesis[3])

Procedure:

• In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid with 16 mL of anhydrous DMF and 4 mL of anhydrous methanol at room temperature.[1]

• For an alternative solvothermal synthesis, dissolve titanium isopropoxide (1.5 mmol) and 2-aminoterephthalic acid (H₂BDC-NH₂) (6 mmol) in a mixture of DMF and methanol (18 mL/2 mL).[3]

• Transfer the mixture to a Teflon-lined autoclave and heat at 150°C for 72 hours for the solvothermal method.[3]

• After cooling to room temperature, collect the resulting yellow solid powder by filtration.

• Wash the product with fresh DMF and then methanol to remove any unreacted precursors.

• Dry the synthesized NH₂-MIL-125(Ti) powder under vacuum.

Post-Synthetic Modification with Cobalt (Co@NH₂-MIL-125(Ti))

This procedure describes the impregnation of NH₂-MIL-125(Ti) with a cobalt co-catalyst to enhance photocatalytic activity.[4]

Materials:

• Synthesized NH₂-MIL-125(Ti)

• Cobalt(II) nitrate (B79036) hexahydrate

• Acetone

• Acetonitrile

Procedure:

• Suspend 150 mg of NH₂-MIL-125(Ti) in 40 mL of acetone.[4]

• Add 100 mg of cobalt(II) nitrate hexahydrate (corresponding to 1 wt% Co) to the suspension.[4]

• Stir the mixture for 3 hours at room temperature.[4]

• Collect the solid material by filtration and rinse with a small amount of acetone.[4]

• To wash the catalyst, stir the solids overnight in 50 mL of acetonitrile.[4]

• Filter the product, rinse with a small amount of fresh acetonitrile, and dry at room temperature.[4]

• Store the final Co@NH₂-MIL-125(Ti) in a desiccator.[4]

Photocatalytic Hydrogen Evolution Experiment

This protocol details the setup and execution of the photocatalytic hydrogen evolution reaction.

Materials:

• NH₂-MIL-125(Ti) or modified photocatalyst (e.g., Co@NH₂-MIL-125(Ti))

• Acetonitrile

• Triethanolamine (TEOA) as a sacrificial electron donor

• Deionized water

Experimental Setup:

• Disperse 20.0 mg of the photocatalyst in a Pyrex reaction vessel.[5]

• Add a mixture of 27.5 mL of acetonitrile, 1.5 mL of TEOA, and 1 mL of deionized water to the vessel.[5]

• Thoroughly degas the suspension by purging with an inert gas (e.g., Argon) for at least 20-30 minutes while stirring to create an anoxic environment.[1][5]

• Seal the reaction vessel.

• Position the vessel for irradiation by a 300 W Xenon lamp equipped with a UV cutoff filter (λ ≥ 385 or 400 nm) to ensure visible light illumination.[1][5]

• Maintain constant stirring and temperature throughout the experiment.

Product Analysis:

• Periodically, take gas samples from the headspace of the reaction vessel using a gas-tight syringe.

• Analyze the gas samples for hydrogen content using a gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and a molecular sieve column, using Argon as the carrier gas.

Calculation of Apparent Quantum Yield (AQY)

The apparent quantum yield (AQY) is a measure of the efficiency of photon utilization in the photocatalytic reaction.

The formula for calculating AQY for hydrogen evolution is: AQY (%) = (2 × Number of evolved H₂ molecules) / (Number of incident photons) × 100[6][7]

To determine the number of incident photons, a calibrated photodiode power sensor is required to measure the light intensity at the position of the reaction vessel.

Visualizations

Experimental Workflow for Photocatalytic Hydrogen Evolution

Caption: Workflow for photocatalytic H₂ evolution.

Signaling Pathway for Photocatalytic Hydrogen Evolution

Caption: Mechanism of photocatalytic H₂ production.

References

• 1. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cu-incorporated NH2-MIL-125(Ti): a versatile visible-light-driven platform for enhanced photocatalytic H2 generation and CO2 photoconversion - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 3. A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Characterization of MIL-125(Ti) using Powder X-ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

MIL-125(Ti) is a titanium-based metal-organic framework (MOF) with a well-defined crystalline structure and high porosity. These characteristics make it a promising material for various applications, including gas storage, catalysis, and drug delivery. Powder X-ray Diffraction (PXRD) is a fundamental and powerful technique for the structural characterization of MIL-125(Ti). It is used to confirm the successful synthesis of the desired crystalline phase, assess its purity, and determine its lattice parameters. This application note provides a detailed protocol for the characterization of MIL-125(Ti) using PXRD.

Data Presentation

The crystalline structure of MIL-125(Ti) is characterized by a specific set of diffraction peaks in its PXRD pattern. The experimental pattern should be in good agreement with the simulated pattern derived from its known crystal structure. The main diffraction peaks for MIL-125(Ti) are summarized in the table below. The d-spacing has been calculated using Bragg's Law (nλ = 2d sinθ) for Cu Kα radiation (λ = 1.5406 Å).

2θ (°)[1]	d-spacing (Å)	Miller Indices (hkl)[2]	Relative Intensity
6.8	12.99	(011)	Strong
9.8	9.02	(002)	Medium
11.7	7.56	(121)	Medium
15.0	5.90	-	Weak
15.4	5.75	-	Weak
16.6	5.34	-	Weak
18.1	4.90	-	Weak
19.0	4.67	-	Weak
19.6	4.53	-	Weak
22.6	3.93	-	Weak
23.5	3.78	-	Weak
24.3	3.66	-	Weak
29.7	3.01	-	Weak

Note: Relative intensities are qualitative and may vary depending on the sample preparation and instrument parameters.

Experimental Protocols

Synthesis of MIL-125(Ti)

A typical solvothermal synthesis method for MIL-125(Ti) is as follows[3][4]:

• In a suitable container, dissolve 1,4-benzenedicarboxylic acid (BDC) in a mixture of N,N-dimethylformamide (DMF) and methanol (B129727).

• Under stirring, add titanium isopropoxide (Ti(O-iPr)4) to the solution.

• Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave at 150°C for 72 hours[5].

• After cooling to room temperature, collect the white solid product by filtration or centrifugation.

• Wash the product thoroughly with DMF and methanol to remove unreacted precursors.

• Dry the final product under vacuum.

Sample Preparation for PXRD

Proper sample preparation is crucial for obtaining high-quality PXRD data.

• Ensure the synthesized MIL-125(Ti) is a fine, homogeneous powder. If necessary, gently grind the sample in an agate mortar and pestle.

• Mount the powdered sample onto a zero-background sample holder. Ensure the sample surface is flat and level with the surface of the holder to avoid peak shifts.

Powder X-ray Diffraction (PXRD) Analysis

The following is a general protocol for PXRD data acquisition. Instrument-specific parameters may need to be adjusted.

• Instrument: A standard powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).

• Voltage and Current: Operate the X-ray tube at 40 kV and 40 mA.

• Scan Range (2θ): Collect data from 5° to 50° in 2θ.

• Step Size: Use a step size of 0.02°.

• Scan Speed/Time per Step: A scan speed of 1-2°/min or a counting time of 1-2 seconds per step is generally sufficient.

Data Analysis

• Phase Identification: Compare the experimental PXRD pattern with a simulated pattern from the Crystallographic Information File (CIF) of MIL-125(Ti) or with reference patterns from the literature. The main diffraction peaks should match in position and relative intensity[2][6].

• Purity Assessment: The absence of significant unassigned peaks indicates a pure sample. The presence of additional peaks may suggest the existence of unreacted starting materials or other crystalline phases.

• Crystallinity: Sharp and well-defined diffraction peaks are indicative of a highly crystalline material. Broadened peaks may suggest small crystallite size or the presence of defects in the crystal structure.

• Lattice Parameter Refinement: For a more detailed analysis, the unit cell parameters can be refined using appropriate software. The crystal structure of MIL-125(Ti) is tetragonal with the space group I4/mmm[7].

Mandatory Visualization

The following diagram illustrates the experimental workflow for the characterization of MIL-125(Ti) using PXRD.

Caption: Experimental workflow for MIL-125(Ti) characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Facile Preparation of Metal-Organic Framework (MIL-125)/Chitosan Beads for Adsorption of Pb(II) from Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Thermogravravimetric Analysis (TGA) of MIL-125(Ti)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the thermogravimetric analysis (TGA) of the metal-organic framework (MOF) MIL-125(Ti) and its amino-functionalized analogue, NH₂-MIL-125(Ti). These materials are of significant interest for applications in catalysis, gas storage, and drug delivery, making a thorough understanding of their thermal stability crucial.

Introduction to MIL-125(Ti) Thermal Stability

MIL-125(Ti) is a titanium-based MOF known for its high surface area and chemical stability. Its thermal stability is a critical parameter that dictates its suitability for various applications, particularly those requiring elevated temperatures during synthesis, activation, or use. Thermogravimetric analysis is a fundamental technique used to characterize the thermal decomposition profile of these materials.

The thermal decomposition of MIL-125(Ti) and its derivatives generally occurs in distinct stages:

• Desolvation: Removal of guest solvent molecules (e.g., dimethylformamide, methanol) trapped within the pores. This typically occurs at temperatures below 200°C.[1]

• Dehydroxylation and Linker Decomposition: The removal of hydroxo groups from the titanium oxo-clusters and the breakdown of the organic linkers. This is the primary stage of framework collapse and occurs at higher temperatures.

• Formation of Inorganic Residue: The organic components are completely removed, leaving behind a stable inorganic residue, typically titanium dioxide (TiO₂).

The functionalization of the organic linker, for instance with an amino group in NH₂-MIL-125(Ti), can influence the thermal stability of the resulting MOF.

Application Notes

The thermal stability of MIL-125(Ti) is a key consideration in several application areas:

• Catalysis: Many catalytic reactions are performed at elevated temperatures. TGA helps determine the maximum operating temperature for a MIL-125(Ti)-based catalyst, ensuring the framework remains intact during the reaction.

• Drug Delivery: Thermal stability is important for drug loading and release studies, as well as for assessing the shelf-life and storage conditions of drug-loaded MOFs.

• Gas Sorption and Separation: Activation of MOFs to remove guest molecules and free up pore volume often involves heating. TGA data is essential for optimizing activation protocols without causing structural collapse.

• Composite Materials: When incorporating MIL-125(Ti) into polymer or other matrices, understanding its thermal decomposition is crucial for designing fabrication processes that do not degrade the MOF.

Quantitative TGA Data Summary

The following tables summarize the key thermal decomposition stages for MIL-125(Ti) and NH₂-MIL-125(Ti) under different atmospheric conditions. The data is compiled from various literature sources.

Table 1: Thermogravimetric Analysis Data for MIL-125(Ti) and NH₂-MIL-125(Ti) in an Inert Atmosphere (e.g., N₂)

Material	Temperature Range (°C)	Weight Loss (%)	Assignment
NH₂-MIL-125(Ti)	Room Temp - 300	-	Phase-pure, highly porous and crystalline MOF
350 - 550	-	Framework collapse, cleavage of coordination and covalent bonds, and fragmentation of the organic linker
> 550	-	Recrystallized porous phase

Note: Detailed weight loss percentages for each stage in an inert atmosphere were not consistently reported across the search results.

Table 2: Thermogravimetric Analysis Data for NH₂-MIL-125(Ti) in Air

Temperature Range (°C)	Weight Loss (%)	Assignment	Reference
300 - 350	54	Oxidation of organic linkers	[2][3]
Up to 500	9	Removal of hydroxo-groups from metal oxo-clusters, leading to TiO₂ formation	[2][3]
80 - 120	-	Release of guest molecules within the pores	[4]
Up to 900	~71	Total mass loss	[4]

Experimental Protocol: Thermogravimetric Analysis of MIL-125(Ti)

This protocol provides a general procedure for conducting TGA on MIL-125(Ti) and its derivatives. The specific parameters may be adjusted based on the instrument used and the specific research question.

1. Objective: To determine the thermal stability and decomposition profile of MIL-125(Ti) or its derivatives.

2. Materials and Equipment:

• MIL-125(Ti) or NH₂-MIL-125(Ti) sample (as-synthesized or activated)

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen (N₂) or synthetic air

• TGA sample pans (e.g., alumina, platinum)

• Microbalance

3. Sample Preparation:

• Ensure the MIL-125(Ti) sample is properly prepared. If studying the as-synthesized material, use it directly. If studying the activated material, ensure the activation protocol has been completed. An example of an activation protocol is heating at 200°C for 6 hours under vacuum.[1]

• Accurately weigh 5-10 mg of the sample into a TGA pan using a microbalance. Record the exact weight.

4. TGA Instrument Setup:

• Place the sample pan in the TGA furnace.

• Select the desired atmosphere (e.g., high-purity nitrogen for an inert environment or synthetic air for an oxidative environment).

• Set the gas flow rate, typically between 20-100 mL/min. A common flow rate is 100 mL/min.[5]

• Program the temperature profile:

  • Initial Isothermal Step (optional): Hold at a low temperature (e.g., 30-50°C) for a short period (e.g., 10-20 minutes) to allow the system to equilibrate.

  • Heating Ramp: Heat the sample from the initial temperature to a final temperature (e.g., 800-900°C) at a constant heating rate. A typical heating rate is 10°C/min.[5]

  • Final Isothermal Step (optional): Hold at the final temperature for a period to ensure complete decomposition.

5. Data Analysis:

• The TGA instrument will record the sample weight as a function of temperature.

• Plot the percentage weight loss versus temperature to obtain the TGA curve.

• The derivative of the TGA curve (DTG curve) can be plotted to identify the temperatures of maximum weight loss rates, which correspond to the decomposition temperatures.

• Analyze the TGA curve to identify the different stages of weight loss and calculate the percentage weight loss for each stage.

• Relate the weight loss stages to physical and chemical processes such as desolvation, dehydroxylation, and linker decomposition.

Visualizations

Experimental Workflow for TGA of MIL-125(Ti)

Caption: Workflow for Thermogravimetric Analysis of MIL-125(Ti).

Thermal Decomposition Pathway of NH₂-MIL-125(Ti) in an Inert Atmosphere

Caption: Thermal decomposition stages of NH₂-MIL-125(Ti) under inert conditions.[6][7]

References

• 1. azom.com [azom.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. portal.fis.tum.de [portal.fis.tum.de]
• 7. researchgate.net [researchgate.net]

Application Note: Measuring the BET Surface Area of Porous MIL-125(Ti)

Audience: Researchers, scientists, and drug development professionals.

Introduction

MIL-125(Ti), a titanium-based metal-organic framework (MOF), and its functionalized derivatives are renowned for their high porosity and large surface area, making them promising candidates for applications in gas storage, catalysis, and drug delivery. The Brunauer-Emmett-Teller (BET) theory is a critical analytical method for determining the specific surface area of such porous materials.[1][2][3] This application note provides a detailed protocol for measuring the BET surface area of MIL-125(Ti), ensuring accurate and reproducible results.

The BET method is based on the physical adsorption of a gas (typically nitrogen) onto the surface of a solid at cryogenic temperatures (usually 77 K, the boiling point of liquid nitrogen).[2] By analyzing the gas adsorption isotherm, the number of gas molecules required to form a monolayer on the material's surface can be determined, from which the specific surface area is calculated.[1]

Data Presentation

The BET surface area of MIL-125(Ti) and its derivatives can vary depending on the synthesis method and post-synthetic modifications. Below is a summary of reported values from various studies.

Material	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Reference
MIL-125(Ti)	1452	0.61	[4]
NH₂-MIL-125(Ti)	1530	0.74	[5]
NH₂-MIL-125(Ti)	1492	0.66	[6]
NH₂-MIL-125(Ti)	1302	-	[6]
NH₂-MIL-125(Ti)	1487 ± 13	0.56	[7][8]
Co@NH₂-MIL-125(Ti)	1480 ± 19	0.55	[7][8]
pristine MIL-125-NH₂	1311	0.56	[9]
MIL-125-NH₂@HA	650	0.30	[9]
BNMT-9 (BiOI/NH₂-MIL-125(Ti))	112	-	[10]

Note: Variations in reported surface areas can be attributed to differences in synthesis procedures, activation conditions, and the presence of guest molecules or functional groups within the pores.

Experimental Protocols

Accurate BET surface area measurements are highly dependent on proper sample preparation and analysis procedures.

Sample Preparation and Activation (Degassing)

Prior to analysis, it is crucial to remove any guest molecules (e.g., solvents, water) from the pores of the MIL-125(Ti) without compromising the framework's integrity. This process is known as activation or degassing.

Objective: To obtain a clean and dry sample with accessible pores for gas adsorption.

Materials and Equipment:

• MIL-125(Ti) sample

• Sample tube (9 mm or 12 mm, appropriate for the instrument)

• Heating mantle or furnace

• Vacuum pump capable of reaching high vacuum (<10⁻⁵ mbar)

• Schlenk line or dedicated degassing station (e.g., Micromeritics VacPrep)

• Analytical balance

Protocol:

• Sample Weighing: Accurately weigh approximately 50-100 mg of the MIL-125(Ti) sample into a pre-weighed sample tube.

• Assembly: Attach the sample tube to the degassing port of the instrument or a Schlenk line.

• Initial Evacuation: Begin evacuating the sample tube at room temperature to remove loosely bound solvent and atmospheric gases.

• Heating Ramp: Gradually increase the temperature of the heating mantle to the target degassing temperature. A typical ramp rate is 2-5 °C/min.

• Degassing Conditions: Heat the sample under high vacuum. For MIL-125(Ti) and its amino-functionalized counterpart, a common activation protocol involves heating at 150-200°C for 6-16 hours.[5][11] It is advisable to first perform a thermogravimetric analysis (TGA) to determine the decomposition temperature of the specific MIL-125(Ti) sample to avoid framework collapse during heating.[12]

• Cooling: After the degassing period, turn off the heater and allow the sample to cool down to room temperature under vacuum.

• Backfilling and Weighing: Once cooled, backfill the sample tube with an inert gas (e.g., nitrogen or argon). Quickly remove the tube, cap it, and weigh it to determine the activated sample mass. The sample is now ready for analysis.

BET Surface Area Measurement

Objective: To acquire a nitrogen adsorption-desorption isotherm at 77 K and calculate the BET surface area.

Materials and Equipment:

• Activated MIL-125(Ti) sample in a sealed sample tube

• Surface area and porosity analyzer (e.g., Micromeritics ASAP 2020, Quantachrome Autosorb-iQ)

• Liquid nitrogen

• High-purity nitrogen gas (adsorbate)

• Helium gas (for free space determination)

Protocol:

• Instrument Preparation: Ensure the instrument is properly calibrated and the liquid nitrogen dewar is full.

• Sample Loading: Transfer the sealed sample tube containing the activated MIL-125(Ti) to the analysis port of the instrument.

• Free Space Measurement: The instrument will first measure the "warm" and "cold" free space of the sample tube using helium gas, which does not adsorb on the sample surface. This step is crucial for accurately calculating the volume of gas adsorbed.

• Isotherm Acquisition:

  • Immerse the sample tube in the liquid nitrogen bath to maintain a constant temperature of 77 K.

  • The instrument will then introduce known amounts of nitrogen gas into the sample tube in a stepwise manner.

  • At each pressure point, the system is allowed to equilibrate, and the amount of gas adsorbed is calculated.

  • A nitrogen adsorption isotherm is generated by plotting the volume of gas adsorbed (cm³/g STP) versus the relative pressure (P/P₀). For a typical BET analysis of microporous materials like MIL-125(Ti), a multipoint BET plot is constructed from the adsorption data in the relative pressure range of 0.05 to 0.3.

• Data Analysis:

  • The instrument software will use the Brunauer-Emmett-Teller (BET) equation to analyze the linear portion of the isotherm data.

  • The BET equation is expressed as: 1 / [W((P₀/P) - 1)] = 1 / (WₘC) + (C - 1) / (WₘC) * (P/P₀) where:

    • W is the weight of gas adsorbed at a relative pressure P/P₀

    • Wₘ is the weight of the monolayer

    • C is the BET constant, which is related to the heat of adsorption

  • From the slope and intercept of the BET plot, the monolayer capacity (Wₘ) is calculated.

  • The total surface area (Sₜ) is then determined using the following equation: Sₜ = (Wₘ * Nₐ * Aₘ) / M where:

    • Nₐ is Avogadro's number (6.022 x 10²³ molecules/mol)

    • Aₘ is the cross-sectional area of the adsorbate molecule (0.162 nm² for nitrogen)

    • M is the molar mass of the adsorbate

Mandatory Visualization

Caption: Experimental workflow for BET surface area measurement of MIL-125(Ti).

References

• 1. BET Theory | Anton Paar Wiki [wiki.anton-paar.com]
• 2. BET theory - Wikipedia [en.wikipedia.org]
• 3. BET - Porosimetry/Surface Area (Brunauer-Emmett-Teller) | Materials Characterization Services [mat-cs.com]
• 4. researchgate.net [researchgate.net]
• 5. azom.com [azom.com]
• 6. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: MIL-125(Ti) for Photocatalytic Degradation of Organic Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The metal-organic framework (MOF) MIL-125(Ti), and its amine-functionalized counterpart NH2-MIL-125(Ti), have emerged as promising photocatalysts for the degradation of organic dyes in wastewater.[1] These titanium-based MOFs exhibit high surface areas, tunable porosity, and desirable electronic properties for photocatalysis.[1] Their structure consists of titanium oxo clusters connected by organic linkers (terephthalic acid for MIL-125(Ti) and 2-aminoterephthalic acid for NH2-MIL-125(Ti)). The amine functionalization in NH2-MIL-125(Ti) is particularly advantageous as it extends the light absorption into the visible range, enhancing its efficiency under sunlight.[2][3] This document provides detailed application notes and experimental protocols for the use of MIL-125(Ti)-based materials in the photocatalytic degradation of organic dyes.

Data Presentation

The photocatalytic performance of MIL-125(Ti) and its composites is influenced by several factors, including the type of dye, catalyst composition, initial dye concentration, and pH of the solution. The following tables summarize the quantitative data from various studies.

Table 1: Photocatalytic Degradation of Methylene (B1212753) Blue (MB) using MIL-125(Ti) Derivatives

Catalyst	Dye Concentration (ppm)	Catalyst Dosage (g/L)	pH	Irradiation Time (h)	Degradation Efficiency (%)	Reference
Undoped TiO2 from MIL-125	5	Not Specified	7	5	47.5	[4]
2%Cu/MIL-125-derived TiO2	5	Not Specified	7	5	92.3	[4][5]
2%Cu/MIL-125-derived TiO2	10	Not Specified	7	5	30	[4][5]
2%Cu/MIL-125-derived TiO2	15	Not Specified	7	5	21	[4][5]
2%Cu/MIL-125-derived TiO2	20	Not Specified	7	5	23	[4][5]
2%Cu/MIL-125-derived TiO2	25	Not Specified	7	5	19	[4][5]
TiO2@NH2-MIL-125(Ti)	20	0.2	Not Specified	1	~95	[6]

Table 2: Photocatalytic Degradation of Rhodamine B (RhB) using NH2-MIL-125(Ti) and its Composites

Catalyst	Dye Concentration (M)	Catalyst Dosage (mg/100mL)	pH	Irradiation Time (min)	Degradation Efficiency (%)	Reference
NH2-MIL-125(Ti)	3 x 10⁻⁵	5	Not Specified	120	52.1	[7][8]
15% Fe/Ti-MOFs	3 x 10⁻⁵	5	Not Specified	120	82.4	[7][8][9]
15% Ni/Ti-MOFs	3 x 10⁻⁵	5	Not Specified	120	55.6	[7][8]
15% Co/Ti-MOFs	3 x 10⁻⁵	5	Not Specified	120	55.7	[7][8]
BiOBr/NH2-MIL-125(Ti) (7 wt%)	Not Specified	Not Specified	Not Specified	100	80	[10]
Ca(30%)/TiO2/NH2-MIL-125	5 mg/L	0.2 g/L	5	120	82.87	[11][12]

Table 3: Effect of pH on Dye Degradation

Catalyst	Dye	pH	Irradiation Time (min)	Degradation Efficiency (%)	Reference
15% Fe/Ti-MOFs	RhB	2	120	97.56	[7]
15% Fe/Ti-MOFs	RhB	4	120	97.76	[7]
15% Fe/Ti-MOFs	RhB	6	120	88.78	[7]
15% Fe/Ti-MOFs	RhB	8	120	17.05	[7]
2%Cu/MIL-125-derived TiO2	MB	3	300	~60	[4][13]
2%Cu/MIL-125-derived TiO2	MB	5	300	~85	[4][13]
2%Cu/MIL-125-derived TiO2	MB	7	300	>90	[4][13]
2%Cu/MIL-125-derived TiO2	MB	9	300	~80	[4][13]
2%Cu/MIL-125-derived TiO2	MB	11	300	~65	[4][13]
Ca(30%)/TiO2/NH2-MIL-125	RhB	3	120	~70	[11][12]
Ca(30%)/TiO2/NH2-MIL-125	RhB	5	120	~83	[11][12]
Ca(30%)/TiO2/NH2-MIL-125	RhB	7	120	~75	[11][12]
Ca(30%)/TiO2/NH2-MIL-125	RhB	9	120	~60	[11][12]
Ca(30%)/TiO2/NH2-MIL-125	RhB	11	120	~45	[11][12]

Experimental Protocols

Protocol 1: Synthesis of NH2-MIL-125(Ti)

This protocol is based on a solvothermal synthesis method.[6][14][15]

Materials:

• Tetrabutyl titanate (TBT) or Titanium isopropoxide (TIP)

• 2-amino terephthalic acid (H2BDC-NH2)

• N,N-dimethylformamide (DMF)

• Methanol (B129727) (CH3OH)

• Teflon-lined autoclave

Procedure:

• In a beaker, mix 28 mL of DMF and 3 mL of methanol under magnetic stirring.

• Add 1.62 g of 2-amino terephthalic acid and 0.85 mL of TBT to the solvent mixture with continuous stirring.

• Transfer the resulting suspension into a 50 mL Teflon-lined autoclave.

• Heat the autoclave at 160°C for 24 hours.

• After cooling to room temperature, collect the yellow solid product by centrifugation or filtration.

• Wash the product with DMF and then methanol to remove any unreacted precursors.

• Activate the synthesized NH2-MIL-125(Ti) by drying it under vacuum at 80-150°C for 10-12 hours.

Protocol 2: Photocatalytic Degradation of Organic Dyes

This protocol describes a general procedure for evaluating the photocatalytic activity of MIL-125(Ti)-based materials.

Materials and Equipment:

• Synthesized MIL-125(Ti) based photocatalyst

• Organic dye solution (e.g., Rhodamine B or Methylene Blue) of known concentration

• Photoreactor equipped with a light source (e.g., 300W Xe lamp)

• Magnetic stirrer

• UV-Vis spectrophotometer

• Centrifuge or filtration system (e.g., 0.22 µm PTFE microporous membrane)

Procedure:

• Prepare a stock solution of the target organic dye (e.g., 20 mg/L Methylene Blue).

• Disperse a specific amount of the photocatalyst (e.g., 10 mg) into a defined volume of the dye solution (e.g., 50 mL). This corresponds to a catalyst dosage of 0.2 g/L.

• Stir the suspension in the dark for 30-60 minutes to establish adsorption-desorption equilibrium between the dye and the catalyst surface.

• Take an initial sample (t=0) and centrifuge or filter it to remove the catalyst particles. Measure the absorbance of the supernatant at the maximum wavelength (λmax) of the dye (e.g., 554 nm for RhB) using a UV-Vis spectrophotometer.

• Place the reactor under the light source and begin irradiation while continuously stirring the suspension.

• At regular time intervals, collect aliquots of the suspension (~1.5 mL).

• Filter each aliquot to remove the photocatalyst.

• Measure the absorbance of the filtrate at the λmax of the dye.

• The degradation efficiency can be calculated using the formula: Degradation (%) = [(A₀ - Aₜ) / A₀] × 100, where A₀ is the initial absorbance at t=0 (after dark adsorption) and Aₜ is the absorbance at time t.

Mandatory Visualizations

Photocatalytic Degradation Workflow

Caption: Experimental workflow for photocatalytic degradation of organic dyes.

General Mechanism of Photocatalysis by NH2-MIL-125(Ti)

Caption: Mechanism of dye degradation by NH2-MIL-125(Ti) photocatalysis.

Mechanism of Action

The photocatalytic activity of NH2-MIL-125(Ti) is initiated by the absorption of light, which excites an electron from the highest occupied molecular orbital (HOMO), primarily located on the amino-functionalized organic linker, to the lowest unoccupied molecular orbital (LUMO), which is centered on the titanium-oxo clusters.[15] This process is known as a Ligand-to-Metal Charge Transfer (LMCT).[1][15]

The photo-generated electron-hole pairs then participate in redox reactions:

• Electron (e⁻): The electron in the LUMO can be transferred to adsorbed oxygen molecules, generating superoxide (B77818) radicals (•O₂⁻).

• Hole (h⁺): The hole in the HOMO can directly oxidize the organic dye molecules or react with water/hydroxide ions to produce highly reactive hydroxyl radicals (•OH).[7][8]

These reactive oxygen species (ROS), particularly •OH and h⁺, are the primary agents responsible for the degradation of the complex organic dye molecules into simpler, less harmful compounds like CO₂, H₂O, and mineral acids.[7][8][9] The efficiency of this process is enhanced by the spatial separation of the electron and hole on different parts of the MOF structure, which inhibits their recombination.[15] Composites of MIL-125(Ti) with other materials can further improve charge separation and light absorption, leading to enhanced photocatalytic activity.[4][10]

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. frontiersin.org [frontiersin.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Photocatalytic degradation of methylene blue using a Cu2+-modified bimetallic titanium-based metal organic framework (MIL-125) photocatalyst with enhanced visible light activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 7. mdpi.com [mdpi.com]
• 8. Enhanced Degradation of Rhodamine B by Metallic Organic Frameworks Based on NH2-MIL-125(Ti) under Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. researchgate.net [researchgate.net]
• 11. Retracted Article: A hierarchical Ca/TiO 2 /NH 2 -MIL-125 nanocomposite photocatalyst for solar visible light induced photodegradation of organic dye ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05192F [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]

Application of MIL-125(Ti) in Selective Gas Separation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of the metal-organic framework (MOF) MIL-125(Ti) and its amine-functionalized derivative, NH₂-MIL-125(Ti), in the selective separation of gases, with a particular focus on CO₂ capture. These materials show significant promise in applications such as natural gas purification and flue gas treatment. This guide offers detailed experimental protocols, quantitative performance data, and visual workflows to facilitate research and development in this area.

Introduction to MIL-125(Ti) and NH₂-MIL-125(Ti)

MIL-125(Ti) is a titanium-based metal-organic framework known for its high surface area, tunable pore structure, and excellent thermal and chemical stability. It is composed of titanium oxo clusters interconnected by terephthalate (B1205515) organic linkers. The introduction of amine functional groups (-NH₂) onto the organic linker to form NH₂-MIL-125(Ti) significantly enhances its affinity for acidic gases like CO₂. This is attributed to the Lewis acid-base interactions between the amine groups and CO₂ molecules, making NH₂-MIL-125(Ti) a particularly effective adsorbent for CO₂ capture.

These MOFs can be utilized for gas separation in two primary forms: as a selective adsorbent in powder form for pressure swing adsorption processes, or as a filler material in mixed matrix membranes (MMMs) to enhance the separation performance of polymeric membranes.

Quantitative Gas Separation Performance

The performance of MIL-125(Ti) and its derivatives in gas separation is evaluated based on their adsorption capacity, selectivity, and, in the case of MMMs, their permeability.

Adsorption Properties of Pure MOF Powders

The intrinsic ability of MIL-125(Ti) and NH₂-MIL-125(Ti) to selectively adsorb CO₂ over other gases like CH₄ and N₂ is a key indicator of their potential. The data below summarizes the CO₂ adsorption capacities.

Material	Gas	Temperature (K)	Pressure (bar)	Adsorption Capacity (mmol/g)
MIL-125(Ti)	CO₂	273	1	~4.0
MIL-125(Ti)	CO₂	298	1	~2.8
NH₂-MIL-125(Ti)	CO₂	273	1	~10.76
NH₂-MIL-125(Ti)	CO₂	298	1	~8.9

Note: The data is compiled from various sources and experimental conditions may vary slightly.

Performance of Mixed Matrix Membranes (MMMs)

Incorporating NH₂-MIL-125(Ti) into polymer matrices, such as Polysulfone (PSf), can significantly improve the permeability and selectivity of the resulting MMMs for CO₂/CH₄ separation.

Membrane Composition	CO₂ Permeability (Barrer)	CO₂/CH₄ Selectivity
Pristine PSf	6.1	8.7
PSf / 5 wt% NH₂-MIL-125(Ti)	10.7	11.9
PSf / 10 wt% NH₂-MIL-125(Ti)	14.2	16.2
PSf / 15 wt% NH₂-MIL-125(Ti)	19.17	31.95
PSf / 20 wt% NH₂-MIL-125(Ti)	- (performance decline due to agglomeration)	-

A notable advantage of these MMMs is their enhanced resistance to CO₂-induced plasticization. The PSf/NH₂-MIL-125(Ti)-15% membrane maintains stable performance up to a pressure of 14 bar, a significant improvement over the pristine PSf membrane which shows plasticization at 4 bar[1][2][3].

Experimental Protocols

This section provides detailed protocols for the synthesis of NH₂-MIL-125(Ti) and the fabrication of PSf/NH₂-MIL-125(Ti) mixed matrix membranes.

Protocol for the Synthesis of NH₂-MIL-125(Ti)

This protocol describes a solvothermal method for the synthesis of NH₂-MIL-125(Ti).

Materials:

• Titanium isopropoxide (Ti(O-iPr)₄)

• 2-aminoterephthalic acid (H₂BDC-NH₂)

• N,N-Dimethylformamide (DMF)

• Methanol (B129727) (MeOH)

Procedure:

• In a beaker, dissolve 0.53 g of 2-aminoterephthalic acid in a mixture of 30 mL of DMF and 30 mL of methanol.

• Stir the mixture until the ligand is fully dissolved.

• In a separate vial, add 1.2 mL of titanium isopropoxide to 10 mL of the DMF/methanol mixture (1:1 v/v).

• Slowly add the titanium precursor solution to the ligand solution under vigorous stirring.

• Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave at 150 °C for 72 hours.

• After cooling to room temperature, collect the yellow solid product by centrifugation.

• Wash the product with DMF and then with methanol to remove unreacted precursors.

• Dry the final product under vacuum at 150 °C overnight.

Protocol for the Fabrication of PSf/NH₂-MIL-125(Ti) Mixed Matrix Membranes

This protocol details the solution casting method for preparing MMMs.

Materials:

• Polysulfone (PSf) pellets

• NH₂-MIL-125(Ti) powder (synthesized as per Protocol 3.1)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dry the PSf pellets and NH₂-MIL-125(Ti) powder in a vacuum oven at 120 °C for 24 hours to remove any moisture.

• Prepare a 15 wt% solution of PSf in DMF by dissolving the PSf pellets in DMF with continuous stirring for 24 hours at room temperature.

• In a separate vial, disperse the desired amount of NH₂-MIL-125(Ti) (e.g., 15 wt% relative to the polymer weight) in a small amount of DMF and sonicate for 30 minutes to ensure a uniform dispersion.

• Add the NH₂-MIL-125(Ti) dispersion to the PSf solution and stir the mixture for at least 2 hours.

• Further sonicate the final mixture for 30 minutes to break up any agglomerates.

• Allow the solution to degas by letting it stand for a few hours.

• Cast the bubble-free solution onto a clean, flat glass plate using a casting knife.

• Dry the cast film in a vacuum oven at 80 °C for 24 hours to slowly evaporate the solvent.

• Peel the resulting membrane from the glass plate for characterization and gas permeation testing.

Protocol for Gas Permeation Measurements

This protocol outlines the constant-volume, variable-pressure method for testing the gas separation performance of the fabricated membranes.

Apparatus:

• Gas permeation cell

• Pressure transducers

• Vacuum pump

• Mass flow controllers

• Gas cylinders (CO₂, CH₄)

Procedure:

• Mount the membrane in the gas permeation cell, ensuring a good seal.

• Evacuate the entire system, including the feed and permeate sides, using the vacuum pump.

• Introduce the feed gas (e.g., pure CO₂) to the upstream side of the membrane at a specific pressure (e.g., 2 bar).

• Monitor the pressure increase on the permeate side over time using a pressure transducer.

• The permeability (P) can be calculated using the following equation: P = (V * L) / (A * R * T * (p₂ - p₁)) * (dp/dt) where V is the permeate volume, L is the membrane thickness, A is the effective membrane area, R is the ideal gas constant, T is the absolute temperature, (p₂ - p₁) is the pressure difference across the membrane, and (dp/dt) is the rate of pressure increase on the permeate side.

• Repeat the measurement for the other gas (e.g., CH₄).

• The ideal selectivity (α) for CO₂ over CH₄ is calculated as the ratio of their permeabilities: α = P(CO₂) / P(CH₄)

Visualizing the Workflow

The following diagrams illustrate the key experimental processes.

Caption: Workflow for the synthesis of NH₂-MIL-125(Ti).

Caption: Workflow for the fabrication of mixed matrix membranes.

Caption: Workflow for gas permeation measurements.

Conclusion

MIL-125(Ti) and particularly its amine-functionalized form, NH₂-MIL-125(Ti), are highly promising materials for selective gas separation applications. When incorporated into mixed matrix membranes, they can lead to significant enhancements in both CO₂ permeability and CO₂/CH₄ selectivity, along with improved resistance to plasticization. The protocols and data presented in this document provide a solid foundation for researchers and scientists to explore and develop advanced materials and technologies for efficient gas separations.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Post-Synthetic Modification of MIL-125(Ti) for New Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction: MIL-125(Ti), a titanium-based metal-organic framework (MOF), has garnered significant attention due to its high porosity, stability, and photocatalytic potential. Its inherent properties can be further enhanced and tailored for specific applications through post-synthetic modification (PSM). This document provides detailed application notes and protocols for the modification of MIL-125(Ti), with a particular focus on the widely studied amino-functionalized derivative, NH2-MIL-125(Ti), to unlock new applications in photocatalysis and drug delivery.

Post-synthetic modification offers a powerful strategy to introduce new functionalities to a pre-synthesized MOF without altering its underlying topology. Common PSM strategies for MIL-125(Ti) include covalent modification of the organic linker, deposition of metal co-catalysts, and the formation of composite materials. These modifications can dramatically improve properties such as light absorption, charge separation, and biocompatibility.

I. Synthesis of NH2-MIL-125(Ti)

The introduction of amino groups to the organic linker of MIL-125(Ti) to form NH2-MIL-125(Ti) is a common and foundational modification that extends the material's light absorption into the visible range.[1][2] This is typically achieved through a one-pot solvothermal synthesis using 2-aminoterephthalic acid as the linker.

Experimental Protocol: Synthesis of NH2-MIL-125(Ti)

• Preparation of the Precursor Solution:

  • In a glovebox free of air, dissolve 0.5 g of 2-aminoterephthalic acid in a mixture of 16 mL of anhydrous N,N-dimethylformamide (DMF) and 4 mL of anhydrous methanol (B129727).[3]

  • To this solution, add titanium isopropoxide (Ti(i-OPr)4) as the titanium source. The molar ratio of linker to metal precursor is crucial and should be optimized based on desired crystallinity and yield.[4] A typical ratio is 4:1 (linker:Ti).[1]

• Solvothermal Reaction:

  • Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave in an oven at 150 °C for 16-72 hours.[1][4]

• Product Collection and Purification:

  • After cooling the autoclave to room temperature, a yellow solid product will have formed.

  • Collect the solid by filtration or centrifugation.

  • Wash the product thoroughly with fresh DMF to remove any unreacted ligand.

  • Subsequently, wash with methanol to exchange the DMF.[4]

• Activation:

  • Activate the synthesized NH2-MIL-125(Ti) by heating under vacuum at 80-150 °C for several hours to remove residual solvent molecules from the pores.

II. Post-Synthetic Modification of NH2-MIL-125(Ti)

The amine groups on the NH2-MIL-125(Ti) framework serve as versatile handles for a variety of post-synthetic modifications.

A. Metal Doping for Enhanced Photocatalysis

Doping NH2-MIL-125(Ti) with metal nanoparticles, such as cobalt or platinum, can significantly enhance its photocatalytic activity by promoting charge separation and providing active sites for reactions like CO2 reduction and hydrogen evolution.[3][5][6]

Experimental Protocol: Cobalt Doping of NH2-MIL-125(Ti)

• Impregnation:

  • Suspend a known amount of activated NH2-MIL-125(Ti) (e.g., 150 mg) in a suitable solvent like acetone (B3395972) or methanol (e.g., 40 mL).[3]

  • Add a solution of a cobalt salt, such as Co(NO3)2·6H2O, in the same solvent.[5]

  • Stir the mixture for approximately 12 hours at room temperature to allow for the infiltration of the cobalt precursor into the MOF pores.[5]

• Reduction:

  • Filter the solid and dry it at 150 °C for 3 hours.[5]

  • Treat the cobalt-impregnated MOF with a reducing agent, such as a sodium borohydride (B1222165) (NaBH4) solution (e.g., 0.05 M), to reduce the Co(II) ions to metallic cobalt nanoparticles.[5]

• Washing and Drying:

  • Wash the resulting Co-doped NH2-MIL-125(Ti) thoroughly with the solvent to remove any unreacted precursors and byproducts.

  • Dry the final product under vacuum.

Logical Relationship: Metal Doping Workflow

Caption: Workflow for metal doping of NH2-MIL-125(Ti).

B. Composite Formation with Reduced Graphene Oxide (rGO)

Creating a composite of NH2-MIL-125(Ti) with reduced graphene oxide (rGO) can improve its photocatalytic performance by enhancing charge separation and transfer.[1]

Experimental Protocol: In-situ Synthesis of rGO@NH2-MIL-125(Ti) Composite

• Graphene Oxide Dispersion:

  • Disperse a specific weight percentage of graphene oxide (GO) powder (e.g., 5 wt.% relative to the final MOF) in DMF by ultrasonication for 1 hour.[1]

• One-Pot Solvothermal Synthesis:

  • In a separate container, prepare the MOF precursor solution as described in the NH2-MIL-125(Ti) synthesis protocol (titanium isopropoxide and 2-aminoterephthalic acid in DMF/methanol).[1]

  • Mix the GO dispersion with the MOF precursor solution and stir for 1 hour.

  • Transfer the mixture to a Teflon-lined autoclave and heat at 150 °C for 72 hours. During this solvothermal process, GO is reduced to rGO simultaneously with the formation of the MOF.[1]

• Product Collection and Purification:

  • Follow the same collection, washing, and activation steps as for pure NH2-MIL-125(Ti).

C. Polymer Coating for Drug Delivery

Coating MIL-125(Ti)-based materials with biocompatible polymers like chitosan (B1678972) or Pluronic F127 can render them suitable for drug delivery applications, providing stimuli-responsive release.[7][8]

Experimental Protocol: De Novo Synthesis of Polymer-Coated MIL-125(Ti)

• Precursor Solution with Polymer:

  • Prepare the MIL-125(Ti) precursor solution using terephthalic acid and titanium isopropoxide in DMF/methanol.[7]

  • Incorporate the desired polymer (e.g., Pluronic F127 or chitosan) into this precursor solution during the initial synthesis step. This allows the polymer chains to be integrated within the crystal lattice of the MOF as it forms.[7]

• Solvothermal Synthesis:

  • Proceed with the solvothermal reaction as per the standard MIL-125(Ti) synthesis.

• Drug Loading:

  • Activate the polymer-coated MIL-125(Ti).

  • Suspend the activated material in a solution of the drug to be loaded (e.g., doxorubicin).

  • Stir the suspension for a designated period to allow for the diffusion of the drug molecules into the MOF pores.

• Purification:

  • Collect the drug-loaded MOF by centrifugation and wash it to remove any surface-adsorbed drug.

III. New Applications and Performance Data

A. Photocatalytic CO2 Reduction

Post-synthetically modified NH2-MIL-125(Ti) has shown significant promise as a photocatalyst for the conversion of CO2 into valuable fuels.

Catalyst	Modification	Product	Yield (μmol·g⁻¹·h⁻¹)	Light Source	Reference
MIL-125(Ti)	None	HCOO⁻	2.41 (after 10h)	UV
NH2-MIL-125(Ti)	Amine functionalization	HCOO⁻	3.83 (after 10h)	Visible	[1]
rGO@NH2-MIL-125	rGO composite	Methyl Formate	1,116	Visible	[1]
Co/NH2-MIL-125(Ti)	Cobalt doping	Formic Acid	-	Visible	[6]
MIL-125(Ti)@TiO2\Co3S4	Composite	CO	587.50	Simulated Sunlight	[9]

Signaling Pathway: Photocatalytic CO2 Reduction

Caption: Mechanism of photocatalytic CO2 reduction.

B. Photocatalytic Hydrogen Evolution

The production of hydrogen from water splitting is another key application of modified MIL-125(Ti).

| Catalyst | Modification | H2 Evolution Rate (μmol·g⁻¹·h⁻¹) | Light Source | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | NH2-MIL-125(Ti) | Amine functionalization | ~60 (initial) | Visible |[3] | | Co@NH2-MIL-125(Ti) | Cobalt impregnation | ~300 (initial) | Visible |[3] | | NH2-MIL-125(Ti) (reused) | Amine functionalization | ~300 (after 3 cycles) | Visible |[10] | | Co@NH2-MIL-125(Ti) (reused) | Cobalt impregnation | ~250 (after 3 cycles) | Visible |[10] |

C. Drug Delivery

The biocompatibility of titanium makes MIL-125(Ti) an attractive candidate for drug delivery systems.[11]

Carrier	Modification	Drug	Loading Capacity	Release Condition	Reference
CH-MIL-125(Ti)	Chitosan coating	Doxorubicin	-	pH-responsive (acidic)	[7]
F127-MIL-125(Ti)	Pluronic F127 coating	Doxorubicin	-	Thermo-responsive (25-42 °C)	[7]
NMOF/PEG	PEGylation	Doxorubicin	20 wt.%	pH and photosensitive	[12]

Experimental Workflow: Drug Delivery Study

Caption: Workflow for a typical drug delivery study.

Disclaimer: The protocols provided are generalized from the literature. Researchers should consult the specific cited publications for detailed parameters and safety information. Optimization of these protocols may be necessary for specific experimental setups and desired material properties.

References

• 1. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Enhanced photocatalytic CO2 reduction over Co-doped NH2-MIL-125(Ti) under visible light - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. De novo synthesis of a MIL-125(Ti) carrier for thermal- and pH-responsive drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Facile Preparation of Metal-Organic Framework (MIL-125)/Chitosan Beads for Adsorption of Pb(II) from Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MIL-125(Ti)@ZIF-67-derived MIL-125(Ti)@TiO2 hollow nanodiscs decorated with Co3S4 for remarkable photocatalytic CO2 reduction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Porous NH2-MIL-125 as an efficient nano-platform for drug delivery, imaging, and ROS therapy utilized Low-Intensity Visible light exposure system - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: MIL-125(Ti) as a Catalyst Support for Metal Nanoparticles

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metal-organic frameworks (MOFs) have emerged as a versatile class of porous crystalline materials with significant potential in catalysis. Among them, MIL-125(Ti), a titanium-based MOF, and its amine-functionalized analogue, NH₂-MIL-125(Ti), have garnered considerable attention as superior supports for metal nanoparticles (NPs). Their high surface area, tunable porosity, and the photoactive nature of the titanium-oxo clusters make them ideal candidates for enhancing the catalytic activity and stability of various metal NPs. This document provides detailed application notes and experimental protocols for the synthesis of MIL-125(Ti)-based materials, the deposition of metal nanoparticles, and their application in heterogeneous catalysis.

Key Applications

The integration of metal nanoparticles such as Platinum (Pt), Gold (Au), Cobalt (Co), and Ruthenium (Ru) with MIL-125(Ti) or NH₂-MIL-125(Ti) supports has led to the development of highly efficient catalysts for a range of organic transformations and energy-related applications. The porous framework of the MOF not only prevents the aggregation of metal nanoparticles, thereby maintaining a high number of active sites, but the support itself can also participate in the catalytic process, particularly in photocatalysis.

Key application areas include:

• Photocatalytic Oxidation: The selective oxidation of alcohols to aldehydes or carboxylic acids is a crucial transformation in organic synthesis. Metal nanoparticles supported on MIL-125(Ti) have demonstrated enhanced performance under visible light irradiation.

• Hydrogen Evolution Reaction (HER): As a clean energy carrier, hydrogen production through photocatalytic water splitting is a vital area of research. Co@NH₂-MIL-125(Ti) has shown significant activity for H₂ evolution.

• CO₂ Reduction: The photocatalytic conversion of CO₂ into valuable fuels and chemicals is a promising strategy for mitigating greenhouse gas emissions.

• Reduction of Pollutants: These catalytic systems have been effectively used for the reduction of environmental pollutants, such as Cr(VI).

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of the MOF support, the deposition of various metal nanoparticles, and the evaluation of their catalytic performance.

Protocol 1: Synthesis of NH₂-MIL-125(Ti)

This protocol describes a solvothermal method for the synthesis of amine-functionalized MIL-125(Ti).

Materials:

• 2-aminoterephthalic acid (H₂N-BDC)

• Titanium isopropoxide (Ti(O-iPr)₄)

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol (B129727) (MeOH), anhydrous

Procedure:

• In a glovebox, dissolve 6 mmol of 2-aminoterephthalic acid in a mixture of 1:1 (v/v) DMF and methanol.

• To this solution, add 3 mmol of titanium isopropoxide.

• Stir the resulting solution at room temperature until it becomes homogeneous.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at 150 °C for 4 hours.

• After cooling to room temperature, collect the resulting yellow powder by centrifugation.

• Wash the product twice with DMF to remove any unreacted ligand.

• Wash the product twice with methanol to remove residual DMF.

• Dry the final product overnight at 150 °C under vacuum.

Protocol 2: Deposition of Metal Nanoparticles

This method is suitable for preparing single-site Co catalysts for applications like the hydrogen evolution reaction.

Materials:

• NH₂-MIL-125(Ti) powder

• Cobalt(II) nitrate (B79036) hexahydrate (Co(NO₃)₂·6H₂O)

• Acetone

• Acetonitrile

Procedure:

• Suspend 150 mg of NH₂-MIL-125(Ti) in 40 mL of acetone.

• Add 100 mg of cobalt(II) nitrate hexahydrate to the suspension.

• Stir the mixture for 3 hours at room temperature.

• Collect the solid product by filtration and rinse with a small amount of acetone.

• Wash the solid by stirring it overnight in 50 mL of acetonitrile.

• Filter the product, rinse with a small amount of fresh acetonitrile, and dry at room temperature.

This protocol utilizes photoreduction to deposit Pt nanoparticles onto the MOF support.

Materials:

• NH₂-MIL-125(Ti) powder

• Chloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O)

• Methanol

Procedure:

• Disperse a calculated amount of NH₂-MIL-125(Ti) in methanol.

• Add an aqueous solution of H₂PtCl₆·6H₂O to the suspension to achieve the desired weight percentage of Pt.

• Stir the mixture in the dark for a period to ensure adsorption of the Pt precursor.

• Irradiate the suspension with a UV-Vis lamp (e.g., 300W Xenon lamp) for several hours under continuous stirring to induce photoreduction of Pt ions to Pt nanoparticles.

• Collect the resulting Pt@NH₂-MIL-125(Ti) catalyst by centrifugation.

• Wash thoroughly with methanol to remove any unreacted precursors.

• Dry the catalyst under vacuum.

This method facilitates the deposition of pre-synthesized Au nanoparticles onto the MOF.

Materials:

• MIL-125-NH₂ powder

• Pre-synthesized Au nanoparticle solution (e.g., by citrate (B86180) reduction of HAuCl₄)

• Deionized water

• Ethanol

Procedure:

• Prepare a stable aqueous solution of Au nanoparticles with the desired size.

• Disperse 250 mg of MIL-125-NH₂ in a specific volume of the as-prepared Au solution (to achieve the target weight percentage, e.g., 1 wt%).

• Stir the mixture for 1 hour.

• Subject the mixture to ultrasonic treatment for 1 hour.

• Repeat the stirring and sonication steps three times.

• Collect the resulting Au/MIL-125-NH₂ by centrifugation.

• Wash the product several times with deionized water and ethanol.

• Dry the catalyst at 80 °C overnight.

Protocol 3: Catalytic Performance Evaluation

Reaction Setup:

• A quartz reactor or a similar vessel transparent to the light source.

• A light source (e.g., 300W Xenon lamp with appropriate filters for visible light).

• Magnetic stirrer.

• Gas supply (e.g., O₂ or air).

Procedure:

• Disperse a specific amount of the metal@MIL-125(Ti) catalyst (e.g., 50 mg) in the chosen solvent (e.g., acetonitrile).

• Add the benzyl (B1604629) alcohol substrate to the suspension.

• Seal the reactor and purge with O₂ or air.

• Stir the reaction mixture in the dark for a period to reach adsorption-desorption equilibrium.

• Turn on the light source to initiate the photocatalytic reaction.

• Take aliquots of the reaction mixture at regular intervals.

• Analyze the aliquots using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of benzyl alcohol and the selectivity towards the desired products (e.g., benzaldehyde).

Reaction Setup:

• A gas-tight photoreactor connected to a closed gas circulation and evacuation system.

• A light source (e.g., 300W Xenon lamp with a UV cut-off filter, λ > 420 nm).

• A sacrificial electron donor (e.g., triethylamine, TEOA).

• Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) for H₂ analysis.

Procedure:

• Disperse the catalyst (e.g., 10 mg of Co@NH₂-MIL-125(Ti)) in a mixture of water and the sacrificial electron donor (e.g., 10 vol% TEOA).

• Degas the suspension by several freeze-pump-thaw cycles to remove dissolved air.

• Irradiate the stirred suspension with the light source.

• Analyze the amount of H₂ produced in the gas phase at regular time intervals using a GC.

Data Presentation

The following tables summarize representative quantitative data for the catalytic performance of various metal nanoparticles supported on MIL-125(Ti) and its derivatives.

Table 1: Photocatalytic Oxidation of Benzyl Alcohol

Catalyst	Metal Loading (wt%)	Reaction Time (h)	Conversion (%)	Selectivity to Benzaldehyde (%)	Reference
Pt/MIL-125-NH₂	1	4	95	>99
Au/MIL-125-NH₂	1	4	50	>99
MIL-125-NH₂	-	4	40	>99

Table 2: Photocatalytic Hydrogen Evolution

Catalyst	Metal Loading (wt%)	Sacrificial Agent	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Reference
Co@NH₂-MIL-125(Ti)	1.5	Triethylamine	~40 (initial)	[1][2]
Reused Co@NH₂-MIL-125(Ti)	1.5	Triethylamine	up to ~250	[2]
Pt@NH₂-MIL-125(Ti)	-	Triethanolamine	367	[3]
NH₂-MIL-125(Ti)	-	Triethylamine	~9 (initial)	[1]
Reused NH₂-MIL-125(Ti)	-	Triethylamine	up to ~300	[2]

Table 3: Physical and Catalytic Properties of M/MIL-125-NH₂

Catalyst	Metal NP Size (nm)	BET Surface Area (m²/g)	Application	Key Finding	Reference
Pt/MIL-125-NH₂	3-9	-	Benzyl Alcohol Oxidation	2.4 times higher conversion than pristine MOF
Au/MIL-125-NH₂	3-9	-	Benzyl Alcohol Oxidation	Higher activity than pristine MOF
Co@NH₂-MIL-125(Ti)	Single-site	1480	Hydrogen Evolution	5-fold increase in activity over pristine MOF	[1]

Visualizations

The following diagrams illustrate the experimental workflows described in the protocols.

Caption: Workflow for the synthesis of Metal@MIL-125(Ti) catalysts.

Caption: General workflow for photocatalytic testing.

References

• 1. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]

Quantifying Photocatalytic Activity of MIL-125(Ti): An Application Note on Quantum Yield Calculations

Introduction

Metal-Organic Frameworks (MOFs) have emerged as a promising class of materials for photocatalysis due to their high surface area, tunable porosity, and well-defined active sites. Among them, the titanium-based MIL-125(Ti) and its amino-functionalized derivative, NH2-MIL-125(Ti), have garnered significant attention for their photocatalytic capabilities in various applications, including hydrogen evolution, CO2 reduction, and degradation of organic pollutants.[1][2][3][4] A critical aspect of evaluating the performance of a photocatalyst is the determination of its quantum yield (QY), which quantifies the efficiency of converting photons into chemical reactions. This application note provides detailed protocols for the synthesis of MIL-125(Ti), the execution of photocatalytic experiments, and the calculation of the apparent quantum yield (AQY) to assess its photocatalytic activity.

Synthesis and Characterization of MIL-125(Ti)

A reliable assessment of photocatalytic activity begins with the reproducible synthesis and thorough characterization of the catalyst.

Synthesis of MIL-125(Ti)

A common method for the synthesis of MIL-125(Ti) is through a solvothermal process.[2][5]

Materials:

• Titanium isopropoxide (Ti[OCH(CH3)2]4)

• 1,4-Benzenedicarboxylic acid (H2BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (B129727) (CH3OH)

Protocol:

• Dissolve 1.5 mmol of titanium isopropoxide and 6 mmol of H2BDC in a mixture of 18 mL of DMF and 2 mL of methanol.

• Stir the solution magnetically for 30 minutes to ensure homogeneity.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave at 150°C for 72 hours.

• After cooling to room temperature, filter the mixture to collect the solid product.

• Wash the collected white solid three times with DMF and then three times with methanol to remove any unreacted precursors.

• Dry the final product under vacuum.

For the synthesis of the visible-light-active NH2-MIL-125(Ti), 2-aminoterephthalic acid is used in place of 1,4-benzenedicarboxylic acid.[1][6]

Characterization

To ensure the successful synthesis of high-quality MIL-125(Ti), a suite of characterization techniques should be employed:

Characterization Technique	Purpose	Expected Outcome for MIL-125(Ti)
Powder X-ray Diffraction (PXRD)	To confirm the crystalline structure and phase purity.	Sharp diffraction peaks consistent with the simulated crystal structure of MIL-125(Ti).[6][7]
N2 Physisorption	To determine the Brunauer-Emmett-Teller (BET) surface area and pore volume.	High BET surface area, typically in the range of 1400-1500 m²/g.[6]
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the framework.	Stability up to a certain temperature, followed by decomposition of the organic linker.[7]
Diffuse Reflectance UV-Vis Spectroscopy (DRS)	To determine the optical properties and band gap of the material.	An absorption edge in the UV region, corresponding to its wide band gap.[1][3]
Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM)	To visualize the crystal morphology and size.	Well-defined crystallites, often in the nanometer to micrometer range.[6]

Photocatalytic Activity Evaluation

This section outlines a general protocol for evaluating the photocatalytic performance of MIL-125(Ti), using the degradation of an organic dye as an example. The principles can be adapted for other reactions like hydrogen evolution or CO2 reduction.

Experimental Setup

A typical photocatalytic experiment requires a reactor, a light source, and analytical instrumentation to monitor the reaction progress.

Materials:

• MIL-125(Ti) photocatalyst

• Rhodamine B (RhB) or other model pollutant

• Deionized water

• Quartz reactor

• Xenon lamp (or other suitable light source) with appropriate filters

• Magnetic stirrer

• UV-Vis spectrophotometer

Protocol for Photocatalytic Degradation

• Suspend a known amount of MIL-125(Ti) photocatalyst (e.g., 40 mg) in an aqueous solution of the target pollutant (e.g., 100 mL of 40 mg/L RhB).[4]

• Stir the suspension in the dark for a specific period (e.g., 40 minutes) to establish an adsorption-desorption equilibrium between the catalyst surface and the pollutant molecules.[4]

• After reaching equilibrium, irradiate the suspension with a light source (e.g., a 300 W xenon lamp with a visible light filter).[4]

• At regular time intervals, withdraw aliquots of the suspension.

• Centrifuge or filter the aliquots to remove the photocatalyst particles.

• Analyze the concentration of the pollutant in the supernatant using a UV-Vis spectrophotometer by measuring the absorbance at its characteristic wavelength.

• The degradation efficiency can be calculated using the formula: Degradation (%) = [(C0 - Ct) / C0] * 100, where C0 is the initial concentration after adsorption-desorption equilibrium and Ct is the concentration at time t.

Apparent Quantum Yield (AQY) Calculation

The apparent quantum yield is a crucial metric for comparing the efficiency of photocatalysts. It is defined as the ratio of the number of reacted electrons to the number of incident photons.[8]

Principle

The AQY is typically determined using a monochromatic light source at a specific wavelength. The number of reacted molecules is quantified, and the incident photon flux is measured using a calibrated photodetector or through chemical actinometry. It is important to note that in heterogeneous photocatalysis, accurately measuring the number of photons absorbed by the catalyst is challenging due to light scattering.[9][10] Therefore, the apparent quantum yield, based on incident photons, is the more commonly reported and practical value.

Protocol for AQY Calculation

• Perform a photocatalytic experiment as described in section 2.2, but using a monochromatic light source (e.g., a xenon lamp with a bandpass filter for a specific wavelength).

• Measure the incident photon flux (I) at the position of the reactor using a calibrated silicon photodiode or a spectroradiometer. The unit for photon flux is typically mol/s or photons/s.

• Determine the rate of reaction (v) . For degradation of a pollutant, this would be the number of molecules degraded per unit time (mol/s). For hydrogen evolution, it would be the number of H2 molecules produced per unit time, multiplied by 2 (since 2 electrons are required per H2 molecule).

• Calculate the Apparent Quantum Yield (AQY) using the following formula:

  AQY (%) = (Number of reacted electrons / Number of incident photons) * 100

  For a reaction involving the transfer of 'n' electrons per molecule of product/reactant:

  AQY (%) = [(Rate of reaction * n) / Incident photon flux] * 100

Sample Data and Comparison

The following table summarizes some reported photocatalytic activities and apparent quantum yields for MIL-125(Ti) based materials.

Photocatalyst	Reaction	Sacrificial Agent / Co-catalyst	H2 Evolution Rate (μmol g⁻¹ h⁻¹)	Apparent Quantum Yield (AQY)	Reference
NH2-MIL-125(Ti)	H2 Evolution	Triethanolamine (TEA)	~9	-	[1]
Co@NH2-MIL-125(Ti)	H2 Evolution	Triethanolamine (TEA)	~40	-	[1]
NH2-MIL-125(Ti) with {110} facet	H2 Evolution	-	-	~3 times higher than {111} facet	[11]
rGO@NH2-MIL-125	CO2 Reduction	-	1,116 (as Methyl Formate)	-	[2]

Visualizing the Process

Diagrams illustrating the experimental workflow and the underlying photocatalytic mechanism can aid in understanding the process.

Caption: Experimental workflow for quantifying photocatalytic activity.

Caption: Simplified photocatalytic mechanism of MIL-125(Ti).

Conclusion

This application note provides a comprehensive guide for researchers to quantify the photocatalytic activity of MIL-125(Ti) through apparent quantum yield calculations. By following standardized protocols for synthesis, characterization, and photocatalytic testing, reliable and comparable data can be generated. The accurate determination of AQY is essential for the rational design and development of more efficient MOF-based photocatalysts for various applications in energy and environmental science.

References

• 1. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 3. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. In photocatalysis experiments, is the quantum yield you calculate really the AQY (Absolute Quantum Yield)?_Formula-Perfectlight [perfectlight.com.cn]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Facet-dependent photocatalytic hydrogen production of metal–organic framework NH2-MIL-125(Ti) - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: MIL-125(Ti) Thin Film Preparation for Device Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic linkers. Among them, the titanium-based MOF, MIL-125(Ti), and its amine-functionalized derivative, NH₂-MIL-125(Ti), have garnered significant attention.[1][2] This is due to their high porosity, large surface area, excellent stability, and unique photocatalytic properties stemming from the titanium-oxo clusters.[1][2] The functionalization with amine groups (–NH₂) extends the light absorption of MIL-125(Ti) into the visible spectrum, enhancing its performance in photocatalysis.[1] The ability to prepare these MOFs as thin films is crucial for their integration into functional devices such as sensors, solar cells, and photocatalytic reactors.[3][4][5]

This document provides detailed protocols for the preparation of MIL-125(Ti) and NH₂-MIL-125(Ti) thin films using various established methods, summarizes key quantitative data, and illustrates the experimental workflows.

Experimental Protocols

Several methods have been developed for the synthesis of MIL-125(Ti) thin films, each offering distinct advantages in terms of film quality, thickness control, and synthesis time. The most common techniques are solvothermal synthesis, microwave-assisted synthesis, and layer-by-layer deposition.

Protocol 1: Solvothermal Synthesis of NH₂-MIL-125(Ti) Crystals

The solvothermal method is a widely used technique for synthesizing high-quality MOF crystals and can be adapted for thin film growth on substrates. The morphology of the resulting crystals can be controlled by modulating reactant concentrations.[6][7]

Materials:

• Titanium isopropoxide (Ti[OCH(CH₃)₂]₄) or Titanium tetraisopropanolate (TTIP)

• 2-aminoterephthalic acid (NH₂-BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (B129727) (MeOH)

• Teflon-lined autoclave

Procedure:

• Dissolve 2-aminoterephthalic acid (NH₂-BDC) in a mixture of DMF and MeOH. For example, dissolve 0.42 g of NH₂-BDC in a mixture of 27 mL of DMF and 3 mL of MeOH with continuous stirring.[8]

• Add titanium isopropoxide (e.g., 0.45 mL) to the solution under stirring.[8]

• Transfer the resulting mixture into a Teflon-lined autoclave. If preparing a thin film, a pre-cleaned substrate should be placed vertically or horizontally inside the autoclave.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 150 °C) for a designated time (e.g., 15-24 hours).[3][8]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the product (powder or film-coated substrate) by centrifugation or careful removal from the autoclave.

• Wash the collected material thoroughly with DMF and methanol several times to remove any unreacted precursors.

• Dry the final product overnight at 60 °C.[2]

Diagram of Solvothermal Synthesis Workflow

Caption: Workflow for solvothermal synthesis of NH₂-MIL-125(Ti) thin films.

Protocol 2: Microwave-Assisted Synthesis of MIL-125(Ti) Thin Films

Microwave-assisted synthesis offers a significant reduction in reaction time compared to conventional solvothermal methods, enabling rapid production of MOF thin films.[3]

Materials:

• Titanium isopropoxide (Ti(OiPr)₄)

• Terephthalic acid (BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Microwave reactor vessel

• Substrate (e.g., TiO₂ disc)

Procedure:

• Prepare a precursor solution by mixing BDC and Ti(OiPr)₄ in a DMF/MeOH solvent system. For example, use 1.5 mmol of BDC and 1 mmol of Ti(OiPr)₄ in 4.5 mL of DMF and 0.5 mL of MeOH.[3]

• Place a cleaned substrate inside the microwave reactor vessel and add the precursor solution.

• Seal the vessel and place it in a single-mode microwave oven.[8]

• Set the reaction temperature and time. A typical condition is heating to 120-150 °C and holding for 10-40 minutes.[3][8][9]

• After the reaction, the vessel is cooled, and the substrate coated with the MIL-125(Ti) film is removed.

• Wash the film with fresh solvent (DMF, then methanol) and dry.

Diagram of Microwave-Assisted Synthesis Workflow

Caption: Workflow for rapid microwave-assisted synthesis of MIL-125(Ti) thin films.

Protocol 3: Layer-by-Layer (LbL) Deposition

The LbL technique allows for precise control over film thickness and orientation by alternately exposing a substrate to solutions of the metal precursor and the organic linker.[4][10]

Materials:

• Functionalized substrate (e.g., silicon wafer with a self-assembled monolayer)

• Metal precursor solution (e.g., copper(II) acetate (B1210297) in ethanol)

• Linker precursor solution (e.g., H₂bdc and dabco in ethanol)

• Rinsing solvent (e.g., ethanol)

• Automated deposition system or manual setup

Procedure:

• Start with a functionalized substrate to promote MOF nucleation.

• Immerse the substrate in the metal precursor solution for a specific duration to allow a layer of metal ions to adsorb.

• Rinse the substrate with a pure solvent (e.g., ethanol) to remove excess, unadsorbed metal precursors.[10]

• Immerse the substrate in the organic linker solution to react with the metal ion layer, forming one layer of the MOF.

• Rinse the substrate again with the pure solvent.

• Repeat steps 2-5 for a desired number of cycles (e.g., 1 to 50 cycles) to build the film to the target thickness.[10] Each cycle adds a single monolayer of the MOF.

Diagram of Layer-by-Layer (LbL) Deposition Cycle

Caption: A single cycle in the Layer-by-Layer (LbL) deposition of a MOF thin film.

Quantitative Data Summary

The properties and performance of MIL-125(Ti) thin films are highly dependent on the synthesis conditions. The following tables summarize key quantitative data from the literature.

Table 1: Synthesis Parameters for MIL-125(Ti) and its Derivatives

Synthesis Method	Precursors	Solvent System	Temperature (°C)	Time	Resulting Material	Reference
Solvothermal	Ti(OiPr)₄, BDC	DMF, Methanol	150	15 h	MIL-125(Ti)	[3]
Solvothermal	TTIP, NH₂-BDC	DMF, Methanol	150	24 h	NH₂-MIL-125(Ti)	[7][8]
Microwave-Assisted	Ti(OiPr)₄, BDC	DMF, Methanol	120	40 min	MIL-125(Ti)	[3]
Microwave-Assisted	TiS₂, NH₂-BDC	DMF, Methanol	150	20 min	NH₂-MIL-125(Ti) Membrane	[8]
Hydrothermal	Tetrabutyl titanate, Terephthalic acid	DMF, Methanol	N/A	N/A	MIL-125(Ti)	[11]

Table 2: Properties and Performance of MIL-125(Ti) Based Materials in Device Applications

Material	Application	Key Performance Metric	Value	Light Source	Reference
MIL-125(Ti) NS	Photocatalytic CO₂ Reduction	CO Evolution Rate	200.8 µmol g⁻¹ h⁻¹	N/A	[12]
MIL-125(Ti)@TiO₂\Co₃S₄	Photocatalytic CO₂ Reduction	CO Productivity	587.50 µmol g⁻¹ h⁻¹	Simulated Sunlight	[13]
Co@NH₂-MIL-125(Ti)	Photocatalytic H₂ Evolution	H₂ Production Enhancement	Up to 26-fold	Visible (λ ≥ 385 nm)	[14]
NH₂-MIL-125(Ti)	Fluorescent Sensing	Detection Limit for Cu(II)	0.72 µM	N/A	[15]
NH₂-MIL-125(Ti)/RGO	Electrochemical Sensing	Detection Limit for Fenitrothion	0.0338 µM	N/A	[16]
MIL-125(Ti)	Gas Sensing	Response to 1000 ppm NO₂	N/A	N/A	[17]
NH₂-MIL-125(Ti) Membrane	Gas Separation	H₂ Permeance	Exceptional	N/A	[9]

Device Applications and Characterization

Applications

• Photocatalysis: MIL-125(Ti) and NH₂-MIL-125(Ti) films are excellent candidates for photocatalysis due to the photoactive Ti-oxo clusters.[2] The amine functionalization allows for visible-light harvesting, making them suitable for applications like CO₂ reduction to valuable fuels and hydrogen evolution from water.[1][12] The high surface area facilitates reactant adsorption and provides abundant active sites.[12][18]

• Sensors: The porous structure and functionalizable linkers of MIL-125(Ti) make it an effective material for chemical sensors. Thin films have been used for the fluorescent detection of metal ions like Cu(II) and for the electrochemical detection of pesticides.[15][16] The MOF's ability to selectively adsorb and enrich target analytes enhances sensor sensitivity and selectivity.[16]

• Solar Cells: In dye-sensitized solar cells (DSSCs), incorporating MIL-125 has been shown to improve ionic conductivity and reduce charge transfer resistance in the electrolyte, leading to enhanced power conversion efficiency and stability.[19]

Characterization Techniques

• X-ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the synthesized MOF film.[19]

• Scanning Electron Microscopy (SEM): To visualize the surface morphology, crystal shape, and film uniformity.[18]

• Transmission Electron Microscopy (TEM): To observe the internal structure and nanostructure of the MOF crystals.[18]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the structure and confirm the coordination between the metal and the organic linker.[9][19]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the MOF film.[19]

• Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area and pore size distribution of the porous material.[19]

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and oxidation states of the elements on the material's surface.[19]

Logical Relationship Diagram

Caption: Relationship between synthesis parameters, film properties, and device performance.

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]
• 6. Solvothermal synthesis of NH2-MIL-125(Ti) from circular plate to octahedron - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. liuyi-group.dlut.edu.cn [liuyi-group.dlut.edu.cn]
• 10. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 11. Titanium-based metal-organic framework MIL-125(Ti) for the highly selective isolation and purification of immunoglobulin G from human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Engineering of Ultra-Thin Layer of MIL-125(Ti) Nanosheet\Zn-Tetracarboxy-Phthalocyanine S-Scheme Heterojunction as Photocatalytic CO2 Reduction Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. MIL-125(Ti)@ZIF-67-derived MIL-125(Ti)@TiO2 hollow nanodiscs decorated with Co3S4 for remarkable photocatalytic CO2 reduction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 14. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. NH2-MIL-125(Ti)/Reduced Graphene Oxide Enhanced Electrochemical Detection of Fenitrothion in Agricultural Products [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing the Photocatalytic Efficiency of NH₂-MIL-125(Ti)

Welcome to the technical support center for NH₂-MIL-125(Ti) photocatalysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during experimentation.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you might encounter during the synthesis, modification, and application of NH₂-MIL-125(Ti) for photocatalysis.

Issue 1: Low or No Photocatalytic Activity

Q1: My pristine NH₂-MIL-125(Ti) shows very low photocatalytic activity for hydrogen evolution. Is this expected, and how can I improve it?

A: Yes, this is a commonly observed issue. While NH₂-MIL-125(Ti) can absorb visible light due to the amino-functionalized linker, its intrinsic activity, particularly for the hydrogen evolution reaction (HER), is often low.[1][2] This is primarily due to the high rate of electron-hole recombination and the lack of active sites for proton reduction.[3]

Troubleshooting Steps:

• Activation: Ensure the catalyst is properly activated before the reaction. A common procedure involves suspending the MOF in the reaction mixture (e.g., acetonitrile, water, and a sacrificial agent like triethanolamine) and stirring in the dark.[1][2] Pre-activation can significantly increase H₂ production.[1]

• Introduce a Co-catalyst: The most effective strategy is to introduce a co-catalyst to act as a proton reduction site. Noble metals like Platinum (Pt) are highly effective but expensive.[4] A more cost-effective approach is to impregnate the MOF with a non-noble metal salt, such as Cobalt(II) nitrate (B79036) (Co(NO₃)₂). This simple, one-step post-modification can increase photocatalytic activity by nearly 5 times.[1][2]

• Defect Engineering: Synthesizing the MOF with abundant "defects" at the Titanium centers can create more accessible active sites for H₂ generation. This can be achieved by using pre-designed titanium-oxo-carboxylate clusters during synthesis, leading to a ~3.5 times higher H₂ evolution rate compared to conventionally synthesized NH₂-MIL-125(Ti).[5]

Q2: My photocatalyst deactivates after the first cycle. How can I improve its stability and reusability?

A: Catalyst deactivation is a known challenge. For pristine NH₂-MIL-125(Ti), a gradual decrease in the H₂ evolution rate can occur during each catalytic run.[2] However, some modifications can enhance stability.

Troubleshooting Steps:

• Incorporate a Co-catalyst: Introducing single-site Cobalt (Co) has been shown to improve stability. While pristine NH₂-MIL-125(Ti) shows deactivation, the photoactivity of Co@NH₂-MIL-125(Ti) remains stable or even increases after 90 minutes without signs of deactivation.[2]

• Form a Composite: Creating a composite with a stable material like reduced graphene oxide (rGO) can enhance stability for applications like CO₂ reduction. rGO@NH₂-MIL-125 also displays acceptable repeatability in cyclic runs.[6]

• Check for Structural Changes: It's important to note that reuse can sometimes induce structural changes that paradoxically enhance activity in subsequent runs, a phenomenon observed for both pristine and Co-doped NH₂-MIL-125(Ti).[1][2] Characterize your catalyst after the reaction (e.g., with XRD) to understand if deactivation or a structural evolution is occurring.

Q3: The photocatalytic efficiency for CO₂ reduction or organic degradation is lower than expected. What strategies can I employ for enhancement?

A: Low efficiency in CO₂ reduction or pollutant degradation often stems from inefficient charge separation and limited visible light harvesting.[7][8]

Troubleshooting Steps:

• Form a Heterojunction: Constructing a heterojunction with another semiconductor is a powerful strategy.

  • Z-Scheme Heterojunction: Combining with a material like Bi₄O₅Br₂ creates a Z-scheme system that significantly improves the separation of photogenerated carriers and enhances degradation efficiency to over 90% for various pollutants.[8]

  • Type II Heterojunction: Forming a composite with BiOBr or BiOI can also effectively separate electron-hole pairs and boost degradation rates.[9][10][11]

  • rGO Composites: Incorporating reduced graphene oxide (rGO) improves charge separation and transfer due to strong π-π interactions, doubling the yield of methyl formate (B1220265) from CO₂ reduction compared to the pure MOF.[6][12]

• Metal Doping: Doping with metal nanoparticles can enhance visible-light harvesting and promote electron transfer. Doping with Cobalt (Co) nanoparticles has been shown to significantly enhance activity in CO₂ reduction.[7][13]

• Facet Regulation: The photocatalytic activity is facet-dependent. Precisely controlling the synthesis to favor the exposure of {111} facets over {001} facets can increase CO and CH₄ yields from CO₂ reduction by 9 and 5 times, respectively.[14]

Section 2: Performance Data Summary

The following tables summarize quantitative data from various studies to provide a benchmark for the expected performance enhancement with different modification strategies.

Table 1: Photocatalytic Hydrogen (H₂) Evolution

Catalyst	Co-catalyst / Modification	Sacrificial Agent	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Fold Increase vs. Pristine	Reference
NH₂-MIL-125(Ti)	None	Triethanolamine (TEOA)	~67 (initial)	1x	[2]
Co@NH₂-MIL-125(Ti)	Single-site Co(II)	Triethanolamine (TEOA)	~320 (initial)	~5x	[1][2]
NH₂-MIL-125(Ti) (Reused)	None (structural change)	Triethanolamine (TEOA)	~300 (after 3 runs)	~4.5x	[2]
Co@NH₂-MIL-125(Ti) (Reused)	Single-site Co(II)	Triethanolamine (TEOA)	~250 (after 3 runs)	~3.7x	[2]
Defective NH₂-MIL-125(Ti)	Defect Engineering	Triethanolamine (TEOA)	Not specified, but ~3.5x higher rate	~3.5x	[5]

Table 2: Photocatalytic Carbon Dioxide (CO₂) Reduction

Catalyst	Modification	Product	Yield (μmol g⁻¹ h⁻¹)	Fold Increase vs. Control	Reference
rGO@NH₂-MIL-125	5 wt.% rGO	Methyl Formate	1,116	~2x vs. MIL-125	[6][12]
NH₂-MIL-125-{111}	Facet Regulation ({111})	CO	8.25	~9x vs. {001} facet	[14]
NH₂-MIL-125-{111}	Facet Regulation ({111})	CH₄	1.01	~5x vs. {001} facet	[14]
Co/NH₂-MIL-125(Ti)	Co Nanoparticles	Formic Acid	Not specified, but "significantly enhanced"	-	[7][13]

Table 3: Photocatalytic Degradation of Organic Pollutants

Catalyst	Modification	Pollutant	Degradation %	Time (min)	Reference
15% Fe/Ti-MOF	Fe³⁺ Doping	Rhodamine B (RhB)	82.4%	120	[15]
NH₂-MIL-125(Ti)	None	Rhodamine B (RhB)	52.1%	120	[15]
BNMT-9	9 wt.% BiOI	Rhodamine B (RhB)	99%	Not specified	[9]
BNMT-9	9 wt.% BiOI	p-chlorophenol	90%	Not specified	[9]
Pt/NH₂-MIL-125	Pt Nanoparticles	Acetaminophen	100%	< 180	[4]
Bi₄O₅Br₂/NH₂-MIL-125(Ti)	Bi₄O₅Br₂ Nanosheets	Various Pollutants	> 90%	Not specified	[8]

Section 3: Key Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Pristine NH₂-MIL-125(Ti)

• Reference: Based on Hendon et al. as cited in[1][2] and modified procedures in[7][16].

• Procedure:

  • In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid (H₂BDC-NH₂) with 16 mL of anhydrous N,N-dimethylformamide (DMF) and 4 mL of anhydrous methanol (B129727).

  • Add 0.26 mL of titanium(IV) isopropoxide (Ti(OⁱPr)₄) to the mixture.

  • Seal the mixture in a Teflon-lined autoclave.

  • Heat the autoclave at 150 °C for 3 days.

  • After cooling to room temperature, recover the yellow powder by filtration or centrifugation.

  • Wash the product thoroughly with DMF and then methanol to remove unreacted precursors.

  • Activate the final product by drying under vacuum at 150 °C for several hours.

Protocol 2: Post-Synthetic Doping with Cobalt (Co@NH₂-MIL-125(Ti))

• Reference: Based on the one-step impregnation method described in[1][2].

• Procedure:

  • Suspend 150 mg of activated NH₂-MIL-125(Ti) in 40 mL of acetone (B3395972).

  • Add a solution of Co(NO₃)₂·6H₂O in acetone. The amount should be calculated to achieve the desired weight percentage of Co.

  • Stir the suspension at room temperature for 24 hours to allow for impregnation.

  • Recover the solid product by centrifugation.

  • Wash the product with acetone to remove any surface-adsorbed cobalt salt.

  • Dry the final Co@NH₂-MIL-125(Ti) product under vacuum.

Protocol 3: General Photocatalytic Activity Test (e.g., Dye Degradation)

• Reference: Adapted from procedures in[9][15].

• Procedure:

  • Prepare a stock solution of the target pollutant (e.g., 40 mg/L Rhodamine B).

  • In a quartz reactor, add a specific amount of the photocatalyst (e.g., 40 mg) to a set volume of the pollutant solution (e.g., 100 mL).

  • Stir the suspension in complete darkness for at least 40-60 minutes to establish an adsorption-desorption equilibrium between the catalyst surface and the pollutant.

  • Take an initial sample (t=0) by withdrawing an aliquot and centrifuging to remove the catalyst particles.

  • Begin irradiation using a suitable light source (e.g., a 300 W Xenon lamp with a filter for visible light).

  • Withdraw aliquots at regular time intervals. Centrifuge immediately to stop the reaction.

  • Analyze the concentration of the pollutant in the supernatant using UV-Vis spectroscopy by measuring the absorbance at its characteristic wavelength (e.g., 554 nm for RhB).

  • Calculate the degradation efficiency using the formula: Degradation (%) = (C₀ - Cₜ) / C₀ * 100, where C₀ is the initial concentration after adsorption equilibrium and Cₜ is the concentration at time t.

Section 4: Visualized Workflows and Mechanisms

The following diagrams illustrate key workflows and concepts for enhancing the photocatalytic efficiency of NH₂-MIL-125(Ti).

Troubleshooting flowchart for low photocatalytic efficiency.

General experimental workflow for catalyst development.

References

• 1. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Defect engineering in MIL-125-(Ti)-NH2 for enhanced photocatalytic H2 generation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. frontiersin.org [frontiersin.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Z-scheme Bi4O5Br2/NH2-MIL-125(Ti) heterojunctions enable exceptional visible photocatalytic degradation of organic pollutant | Semantic Scholar [semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Enhanced photocatalytic performance of BiOBr/NH2-MIL-125(Ti) composite for dye degradation under visible light - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 13. Enhanced photocatalytic CO2 reduction over Co-doped NH2-MIL-125(Ti) under visible light - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. zhaojgroup.com [zhaojgroup.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: MIL-125(Ti) Framework Stability During Activation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the structural collapse of the MIL-125(Ti) metal-organic framework (MOF) during the crucial activation process.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of MIL-125(Ti) framework collapse during activation?

A1: The primary cause of framework collapse is the incomplete removal of solvent molecules and unreacted linker from the pores, followed by rapid heating. This can lead to large capillary stresses within the framework as the solvent evaporates, causing the structure to break down.[1] Additionally, thermal decomposition of the organic linkers can occur at elevated temperatures, leading to a loss of structural integrity.[2][3]

Q2: At what temperature does the MIL-125(Ti) framework typically start to collapse?

A2: The framework of NH2-MIL-125(Ti) generally starts to collapse at temperatures around 300-350°C.[2][3][4] Increasing the treatment temperature up to 300°C can cause the collapse of the crystalline MOF structure, accompanied by the loss of the pore network.[4]

Q3: What is solvent exchange and why is it important for successful activation?

A3: Solvent exchange is the process of replacing the high-boiling point synthesis solvent (typically N,N-dimethylformamide, DMF) with a more volatile, lower-boiling point solvent (e.g., methanol (B129727), ethanol, or acetone) before thermal activation.[5] This is a critical step because the strong interactions between DMF and the framework can make its removal difficult, increasing the risk of collapse upon heating. Solvents with lower surface tension and boiling points are easier to remove under vacuum at lower temperatures, thus preserving the framework's integrity.

Q4: Can MIL-125(Ti) be activated without thermal treatment?

A4: While thermal treatment is the most common activation method, other techniques can be employed. Supercritical CO2 exchange and freeze-drying are alternative methods that can effectively remove solvents while minimizing stress on the framework.[6] For certain applications like photocatalysis, a "pre-activation" step involving washing protocols or light-induced thermal treatment in a reactant mixture can enhance activity without full thermal activation.[7][8]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low surface area and pore volume after activation.	Partial or complete framework collapse.	1. Optimize Solvent Exchange: Ensure a thorough solvent exchange with a low-boiling point solvent like methanol or acetone (B3395972). Repeat the washing steps multiple times. 2. Reduce Activation Temperature: Lower the activation temperature to below 250°C and increase the duration.[4] 3. Gradual Heating: Implement a slow heating ramp during thermal activation to allow for gradual solvent removal.
Amorphous powder X-ray diffraction (PXRD) pattern after activation.	Complete loss of crystallinity and framework collapse.	1. Verify Synthesis Purity: Ensure the initial synthesis produced a well-crystalline material free of amorphous impurities. 2. Re-evaluate Activation Protocol: The activation conditions (temperature, time, vacuum level) may be too harsh. Refer to the recommended activation protocols below.
Inconsistent batch-to-batch activation results.	Variations in solvent exchange efficiency or heating profiles.	1. Standardize Protocols: Strictly adhere to a standardized and documented activation protocol for all batches. 2. Monitor Vacuum Level: Ensure a consistent and adequate vacuum is achieved during thermal activation.
Discoloration of the sample after activation.	Potential decomposition of the organic linker or residual solvent.	1. Lower Activation Temperature: High temperatures can cause the organic linkers to decompose.[3] 2. Ensure Complete Solvent Removal: Residual solvents can decompose and cause discoloration. Improve the solvent exchange and drying process.

Experimental Protocols

Protocol 1: Standard Thermal Activation with Solvent Exchange

This protocol is a general procedure for activating MIL-125(Ti) and its derivatives.

• Solvent Exchange:

  • After synthesis, wash the as-synthesized material with fresh DMF (3 x 10 mL) to remove any unreacted starting materials.

  • Decant the DMF and suspend the solid in a low-boiling point solvent such as methanol or acetone (3 x 10 mL).

  • Allow the solid to soak in the fresh solvent for at least 1-2 hours during each wash, or overnight for the final wash, to ensure complete exchange.

• Drying:

  • Isolate the solvent-exchanged solid by centrifugation or filtration.

  • Dry the sample under vacuum at room temperature for several hours to remove the bulk of the exchange solvent.

• Thermal Activation:

  • Place the dried powder in a vacuum oven or a tube furnace connected to a vacuum line.

  • Heat the sample to 150°C under a dynamic vacuum for 12-24 hours.[9] A slow heating ramp (e.g., 1-2 °C/min) is recommended.

  • Cool the sample to room temperature under vacuum before exposing it to air.

Protocol 2: Thermal Treatment for Enhanced Water Stability

This protocol aims to improve the stability of NH2-MIL-125(Ti) in aqueous environments.

• Initial Drying:

  • Dry the as-synthesized NH2-MIL-125(Ti) in a vacuum oven at 100°C for 16 hours to remove trapped solvent and excess linker molecules.[4]

• Stabilization Treatment:

  • Heat the dried sample in a furnace under vacuum or in an air atmosphere.

  • Increase the temperature to 250°C and maintain for 16-48 hours.[4] Treatment at 250°C has been shown to maintain the structure and porosity while improving water stability.[4]

  • Caution: Exceeding 300°C will likely lead to framework collapse.[4]

Quantitative Data Summary

The following table summarizes the textural properties of NH2-MIL-125(Ti) under different activation conditions.

Activation Condition	BET Surface Area (m²/g)	Micropore Volume (cm³/g)	Reference
Untreated	-	-	[4]
Vacuum, 100°C, 16h	~1300	~0.50	[4]
Vacuum, 150°C, 16h	~1400	~0.55	[4]
Vacuum, 200°C, 16h	~1450	~0.58	[4]
Vacuum, 250°C, 16h	~1350	~0.54	[4]
Vacuum, 300°C, 16h	Non-porous	Non-porous	[4]
Air, 250°C, 16h	~1300	~0.52	[4]
Air, 250°C, 48h	~1250	~0.50	[4]
Pristine NH2-MIL-125(Ti)	1487 ± 13	0.56	[7]

Visualized Workflows

Caption: Standard activation workflow for MIL-125(Ti).

Caption: Troubleshooting logic for MIL-125(Ti) activation.

References

• 1. Identifying pathways to metal–organic framework collapse during solvent activation with molecular simulations - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. An In Situ Investigation of the Thermal Decomposition of Metal-Organic Framework NH2-MIL-125 (Ti) - Protochips [protochips.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DSpace [cora.ucc.ie]

controlling crystal size and morphology of MIL-125(Ti) during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of MIL-125(Ti) and its derivatives. Our goal is to help you control crystal size and morphology to meet your specific application needs.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of MIL-125(Ti), offering potential causes and solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor crystallinity or amorphous product	- Reaction temperature too low- Reaction time too short- Impure reagents or solvents- Inadequate mixing	- Increase the reaction temperature within the recommended range (e.g., 110-160°C).[1][2]- Extend the reaction time (e.g., 24-72 hours).[1][2]- Use high-purity reagents and anhydrous solvents.[1][3]- Ensure homogeneous mixing of precursors before heating.
Uncontrolled crystal size (too large)	- Slow nucleation rate- High reaction temperature or prolonged reaction time- Absence of a modulator	- Use a modulator such as trans-cinnamic acid or benzoic acid to control crystal growth.[4][5]- Lower the synthesis temperature or shorten the reaction time.[5]- Increase the concentration of the reactants.[6]
Uncontrolled crystal size (too small or nano-sized)	- High nucleation rate- Use of specific modulators or additives- Low reaction temperature	- Increase the reaction temperature.[5]- Reduce the amount of modulator or choose a different one.[4]- Decrease the concentration of reactants.[6]
Irregular or mixed morphologies	- Inhomogeneous reaction mixture- Fluctuations in reaction temperature- Incorrect solvent ratio	- Ensure thorough mixing of precursors before heating.- Maintain a stable and uniform temperature in the oven or reactor.- Adhere to the specified solvent ratios (e.g., DMF/Methanol).[7][8]
Formation of undesired phases (e.g., TiO2)	- Presence of water in the reaction mixture- High hydrolysis rate of the titanium precursor	- Use anhydrous solvents and handle moisture-sensitive precursors in a glovebox.[1][3]- Control the addition of the titanium precursor to the linker solution.

Frequently Asked Questions (FAQs)

Q1: How can I control the crystal size of MIL-125(Ti)?

A1: The crystal size of MIL-125(Ti) can be controlled by several factors:

• Modulators: The addition of modulators like trans-cinnamic acid or benzoic acid can effectively tune the crystal size from the nanometer to the micrometer scale.[4][5]

• Temperature: Lower reaction temperatures (e.g., 80°C) tend to produce smaller crystals, while higher temperatures (e.g., 150°C) lead to larger crystals.[5]

• Reactant Concentration: Adjusting the concentration of the titanium precursor and the organic linker can influence the nucleation and growth rates, thereby affecting the final crystal size.[6]

• Water Content: The deliberate addition of a small amount of water (e.g., 0.25% relative to DMF) can lead to the formation of smaller nanocrystals.[5]

Q2: How can I control the morphology of NH2-MIL-125(Ti)?

A2: The morphology of NH2-MIL-125(Ti) can be controlled by modulating the synthesis conditions:

• Reactant Concentration: By simply adjusting the concentration of the reactants, the morphology can be tuned from circular plates to tetragon and octahedron shapes.[6]

• Additives: The use of additives like triethylamine (B128534) (TEA) as a growth modulator can lead to the formation of nanosheets. Increasing the concentration of TEA can reduce the thickness of the nanosheets.[9][10]

• Titanium Precursor: The choice of titanium precursor can also influence the morphology.

Q3: What is a typical synthesis protocol for obtaining NH2-MIL-125(Ti) with a specific morphology?

A3: To obtain octahedral NH2-MIL-125(Ti) crystals, you can follow a solvothermal method with controlled reactant concentrations. For circular plate morphology, a different concentration profile would be used.[6]

Q4: What is the role of a modulator in the synthesis of MIL-125(Ti)?

A4: A modulator is a compound, typically a monocarboxylic acid, that competes with the organic linker for coordination to the metal center. This competition modulates the nucleation and growth of the MOF crystals, allowing for control over their size and morphology.[4][11]

Quantitative Data Summary

The following tables summarize the effect of different synthesis parameters on the crystal size and morphology of MIL-125(Ti) and its derivatives.

Table 1: Effect of Modulator on MIL-125 Crystal Size

Modulator	Modulator Concentration	Crystal Size	Reference
trans-cinnamic acid	Varied	~50 nm to 1500 nm	[4]
Benzoic acid	5 equivalents	~25 nm	[5]

Table 2: Effect of Additives on NH2-MIL-125(Ti) Nanosheet Thickness

Additive	Additive Concentration	Nanosheet Thickness	Reference
Triethylamine (TEA)	0.14 mol/L	107.9 nm	[9][10]
Triethylamine (TEA)	0.28 mol/L	75.6 nm	[9][10]
Triethylamine (TEA)	0.56 mol/L	28.5 nm	[9][10]

Key Experimental Protocols

Protocol 1: Synthesis of NH2-MIL-125(Ti) (General Hydrothermal Method)

This protocol is adapted from a typical hydrothermal synthesis of NH2-MIL-125(Ti).[1][3]

Materials:

• 2-aminoterephthalic acid (H2BDC-NH2)

• Titanium(IV) isopropoxide (TTIP)

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol (MeOH), anhydrous

Procedure:

• In a glovebox, dissolve 0.5 g of 2-aminoterephthalic acid in a mixture of 16 mL of anhydrous DMF and 4 mL of anhydrous methanol.

• Once the linker is fully dissolved, add 0.55 mL of titanium(IV) isopropoxide to the solution.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 110°C for 72 hours.

• After cooling to room temperature, filter the mixture to collect the solid product.

• Wash the product with fresh DMF and methanol.

• Dry the final product under vacuum.

Protocol 2: Modulated Synthesis of MIL-125 Nanocrystals

This protocol describes the use of a modulator to control crystal size.[4][5]

Materials:

• 1,4-Benzenedicarboxylic acid (H2BDC)

• Titanium(IV) isopropoxide (TTIP)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Modulator (e.g., trans-cinnamic acid or benzoic acid)

Procedure:

• Dissolve the desired amount of modulator and H2BDC in a mixture of DMF and methanol.

• Add the titanium precursor to the solution while stirring.

• Transfer the solution to a Teflon-lined autoclave.

• Heat the autoclave at a specific temperature (e.g., 80-150°C) for a defined period.

• After cooling, collect the crystals by filtration.

• Wash the product with DMF and methanol.

• Dry the product under vacuum.

Visualizations

The following diagrams illustrate the key relationships and workflows in the synthesis of MIL-125(Ti).

Caption: Relationship between synthesis parameters and crystal properties of MIL-125(Ti).

Caption: General experimental workflow for the synthesis of MIL-125(Ti).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 3. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Size modulation of MIL-125 nanocrystals to promote the catalytic performance towards oxidative desulfurization - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Gram-scale synthesis of MIL-125 nanoparticles and their solution processability - Chemical Science (RSC Publishing) DOI:10.1039/D3SC02257A [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. frontiersin.org [frontiersin.org]
• 8. Facile Preparation of Metal-Organic Framework (MIL-125)/Chitosan Beads for Adsorption of Pb(II) from Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. liuyi-group.dlut.edu.cn [liuyi-group.dlut.edu.cn]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

enhancing the stability of MIL-125(Ti) in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions to address challenges related to the stability of MIL-125(Ti) and its derivatives in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why does MIL-125(Ti) show instability in aqueous solutions?

A1: The degradation of MIL-125(Ti) in water typically occurs through two primary mechanisms:

• Ligand Displacement: Water molecules can compete with the carboxylate linkers (terephthalic acid or its derivatives) to coordinate with the titanium-oxo clusters. This exchange can lead to the leaching of the organic linker into the solution, compromising the framework's integrity.[1]

• Hydrolysis: The strong interaction between water and the high-charge Ti(IV) metal ions can lead to the hydrolysis of the metal-linker bonds, breaking down the framework structure.[1] The high reactivity of Ti(IV) ions often leads to the formation of more stable oxides (like TiO2) or amorphous coordination polymers.[2]

Q2: What is the role of the amine functional group (-NH2) in the stability of NH2-MIL-125(Ti)?

A2: The amine group has a dual effect. While it is often introduced to enhance visible-light absorption for photocatalysis, it can also reduce the hydrostability of the framework.[2][3] However, in certain acidic environments, NH2-MIL-125(Ti) has shown greater stability compared to the parent MIL-125(Ti).[4] The amine group can alter the electronic properties of the ligand, affecting its interaction with the metal center and potentially influencing the material's susceptibility to hydrolysis.[2]

Q3: What environmental factors can influence the stability of MIL-125(Ti) in water?

A3: The stability is highly dependent on the experimental conditions. Key factors include:

• pH: The pH of the aqueous solution is critical. For NH2-MIL-125(Ti), instability is more pronounced in basic conditions, while the framework's degradation can be minimized by regulating the medium to a pH of 7 or lower.[3]

• Presence of other species: Acidic gases like SO2 in humid environments can accelerate degradation by forming acidic species that attack the framework.[4]

Q4: What are the main strategies to enhance the aqueous stability of MIL-125(Ti)?

A4: Several strategies can be employed to improve stability:

• Thermal Post-Treatment: Annealing the MOF at elevated temperatures (e.g., 250 °C) can remove residual solvents and strengthen the framework, reducing ligand leaching.[1][5]

• Hydrophobic Encapsulation: Incorporating the MOF into a hydrophobic polymer matrix, such as polyvinylidene fluoride (B91410) (PVDF), can physically shield it from water attack while maintaining porosity and photocatalytic activity.[6]

• Surface Modification and Composites: Coating the MOF with protective layers (e.g., siloxanes) or forming composites with other stable materials can enhance its resistance to water.[1]

• Ligand Modification: Introducing different functional groups on the organic linker can strengthen the metal-ligand bond.[2][7]

Troubleshooting Guide

Problem 1: Significant loss of crystallinity (as seen in XRD) after exposing my NH2-MIL-125(Ti) to an aqueous solution.

Potential Cause	Recommended Solution
Framework Hydrolysis	The Ti-O-C bonds are susceptible to hydrolysis, especially in neutral to basic water.
Ligand Displacement	Water molecules are displacing the 2-aminoterephthalate linkers from the titanium-oxo clusters.[1]
High Reactivity of Ti-oxo Clusters	The inherent reactivity of the titanium precursors makes the resulting framework prone to degradation.[2]

Problem 2: My analysis (e.g., HPLC, UV-Vis) shows the organic linker is leaching into the water.

Potential Cause	Recommended Solution
Incomplete Synthesis/Purification	Excess linker molecules may be trapped within the pores after synthesis and are now washing out.
Framework Degradation	The framework itself is degrading via ligand displacement, releasing the structural linkers into the solution.[1]

Data Presentation: Stability Enhancement

Table 1: Effect of Thermal Treatment on Linker Leaching and Porosity of NH2-MIL-125(Ti). (Data sourced from Gómez-Avilés et al., 2020)[1]

Treatment Condition	Treatment Time (h)	Max. Linker Leached (%)	BET Surface Area (m²/g)
As-synthesized (Original)	N/A	~11.5%	1293
Vacuum, 250 °C	16	~4.5%	1205
Air, 200 °C	16	~8.0%	1184
Air, 250 °C	16	~5.0%	1083
Air, 250 °C	48	~3.0%	999
Air, 300 °C	16	N/A (Structure collapsed)	1

Table 2: Photocatalytic H2 Production and Stability of PVDF/Cu-NH2-MIL-125(Ti) Composite Membranes. (Data sourced from Gholampour et al., 2023)[6]

Material	MOF Loading (wt%)	H2 Production Rate (μmol h⁻¹ m⁻²)	Stability Note
PVDF/Cu-NH2-MIL-125(Ti)	1%	86.0	Stable
PVDF/Cu-NH2-MIL-125(Ti)	5%	275.4	Stable
PVDF/Cu-NH2-MIL-125(Ti)	10%	389.1	Maintained structural integrity after 20 hours of photocatalysis.

Visualizations

Caption: Degradation mechanism of MIL-125(Ti) in an aqueous environment.

Caption: Workflow for thermal stabilization and subsequent stability testing.

Caption: Overview of logical relationships between stability enhancement strategies.

Experimental Protocols

Protocol 1: Thermal Post-Treatment for Enhanced Stability of NH2-MIL-125(Ti) (Based on the methodology reported by Gómez-Avilés et al., 2020)[1]

• Preparation: Place the as-synthesized and purified NH2-MIL-125(Ti) powder in a ceramic crucible.

• Heating: Place the crucible in a muffle furnace with an air atmosphere.

• Treatment: Heat the sample to 250 °C and maintain this temperature for 16 to 48 hours. A longer duration (48h) has shown better results in minimizing linker leaching.

• Cooling: Allow the furnace to cool down to room temperature naturally.

• Storage: Store the resulting stabilized MOF in a desiccator until further use. Safety Note: Ensure proper ventilation as the heating process will remove trapped organic solvents.

Protocol 2: Stability Assessment via Ligand Leaching Analysis (Based on the methodology reported by Gómez-Avilés et al., 2020)[1]

• Sample Preparation: Suspend a known mass of the MOF sample (e.g., 20 mg) in a specific volume of deionized water (e.g., 20 mL) in a sealed vial.

• Incubation: Stir the suspension at room temperature for a defined period (e.g., create a time course by taking aliquots at 1h, 6h, 12h, 24h).

• Separation: At each time point, take an aliquot of the suspension and separate the solid MOF from the aqueous solution using a syringe filter (e.g., 0.22 µm PTFE) or by centrifugation.

• Analysis: Analyze the concentration of the leached 2-aminoterephthalic acid linker in the clear filtrate using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

• Quantification: Compare the measured concentration against a calibration curve of the pure linker to quantify the amount leached and calculate it as a percentage of the total possible linker in the initial mass of the MOF.

Protocol 3: Fabrication of a Protective PVDF/MOF Composite Membrane (Based on the methodology reported by Gholampour et al., 2023)[6]

• MOF Dispersion: Disperse a specific amount of Cu-NH2-MIL-125(Ti) powder (e.g., to achieve 10 wt% loading) in N,N-dimethylformamide (DMF) and sonicate until a homogenous suspension is formed.

• Polymer Solution: In a separate container, dissolve polyvinylidene fluoride (PVDF) powder in DMF.

• Mixing: Add the MOF suspension to the PVDF solution and stir the mixture vigorously for several hours to ensure uniform distribution.

• Casting: Pour the resulting viscous solution onto a clean glass plate and cast a film of uniform thickness using a doctor blade.

• Phase Inversion: Immediately immerse the glass plate with the cast film into a non-solvent bath (e.g., deionized water). The solvent-non-solvent exchange will induce phase inversion, forming a porous solid membrane.

• Washing and Drying: Keep the membrane in the water bath for 24 hours to ensure complete removal of DMF. Afterwards, remove the membrane from the plate and dry it at room temperature. The resulting composite membrane encapsulates the MOF particles, enhancing their stability in aqueous environments.

References

• 1. mdpi.com [mdpi.com]
• 2. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 3. Early instability of MIL-125-NH2 in aqueous solution and mediation of the visible photogeneration of an NADH cofactor - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Photocatalytic membranes based on Cu–NH2-MIL-125(Ti) protected by poly(vinylidene fluoride) for high and stable hydrogen production - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

overcoming catalyst deactivation in MIL-125(Ti) photocatalysis

Welcome to the technical support center for MIL-125(Ti) photocatalysis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the use of MIL-125(Ti) and its derivatives in photocatalytic applications.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of deactivation for MIL-125(Ti) photocatalysts?

A1: Deactivation of MIL-125(Ti) photocatalysts can stem from several factors:

• Structural Collapse: The framework may lose its crystallinity and porous structure under harsh reaction conditions, such as extreme pH or high temperatures. The framework of NH2-MIL-125(Ti) can start to collapse around 350°C.[1]

• Fouling: The surface of the catalyst can be blocked by adsorbed intermediates, products, or other species from the reaction mixture, which inhibits reactant access to the active sites.

• Leaching: Active metal species or organic linkers can leach from the framework during the reaction, leading to a loss of catalytic activity.

• Photochemical Instability: Prolonged exposure to high-energy UV light can sometimes lead to irreversible changes in the catalyst's structure. However, in some cases, what appears to be deactivation can be a precursor to activation. For instance, a gradual decrease in the H2 evolution rate has been observed for NH2-MIL-125(Ti) in some experiments.[2][3]

Q2: My MIL-125(Ti) catalyst's performance is decreasing over recycling experiments. What could be the reason?

A2: A decrease in performance over recycling can be attributed to the deactivation mechanisms mentioned in Q1. Specifically for recycling experiments, incomplete removal of adsorbed species from the previous run is a common issue. Additionally, mechanical stress during recovery (e.g., centrifugation, filtration) can lead to particle agglomeration or fragmentation, affecting the catalyst's dispersibility and active surface area. However, it's worth noting that for NH2-MIL-125(Ti) in hydrogen evolution reactions, an increase in performance after recycling has also been reported.[2][3] This was attributed to the formation of more active proton reduction sites through non-destructive linker elimination.[2][3]

Q3: Can I enhance the stability and performance of my MIL-125(Ti) catalyst?

A3: Yes, several strategies can be employed to enhance the stability and activity of MIL-125(Ti):

• Doping with Metal Ions: Incorporating metal ions such as Cu²⁺, Fe³⁺, or Co²⁺ can improve thermal stability and photocatalytic efficiency.[4][5] For example, the integration of Cu²⁺ ions into the MIL-125 structure has been shown to increase its thermal stability.[5]

• Forming Composites: Creating composites with materials like activated carbon, reduced graphene oxide (rGO), or other semiconductors can enhance charge separation and protect the MIL-125(Ti) framework.[6][7]

• Defect Engineering: Introducing defects in the MOF structure can create more active catalytic sites.[8]

• Co-catalyst Loading: The addition of co-catalysts like platinum (Pt) or ruthenium oxide (RuOx) can act as reaction sites and promote charge separation.[9]

Q4: What is the role of the amino group in NH2-MIL-125(Ti)?

A4: The amino group (-NH2) functionalization of the organic linker in MIL-125(Ti) plays a crucial role in enhancing its photocatalytic properties. It extends the light absorption of the material into the visible light range.[10] This is achieved through a Ligand-to-Metal Cluster Charge Transfer (LMCT) mechanism.[2][4] The amino group also facilitates better charge separation, which is key to improving photocatalytic efficiency.[7][10]

Troubleshooting Guide

Issue 1: Significant loss of photocatalytic activity after the first use.

Possible Cause	Troubleshooting Step
Catalyst Fouling	Implement a regeneration protocol (see "Experimental Protocols" section). Ensure thorough washing to remove all adsorbed species.
Structural Degradation	Characterize the used catalyst using XRD and compare it with the fresh catalyst to check for loss of crystallinity. If degradation is confirmed, consider modifying the reaction conditions (e.g., pH, temperature) or improving the catalyst's stability through doping or composite formation.
Leaching of Active Sites	Analyze the reaction solution for leached titanium or organic linkers using techniques like ICP-MS or UV-Vis spectroscopy.

Issue 2: Change in the color of the catalyst after the reaction.

Possible Cause	Troubleshooting Step
Adsorption of Reactants/Products	This is common, especially with dye degradation experiments. A thorough washing and regeneration procedure should restore the original color. One method involves washing with distilled water, drying, and then suspending in distilled water under solar irradiation until the color returns to white.[6]
Formation of Reduced Ti³⁺ Species	The formation of Ti³⁺ sites, often indicated by a color change, can be a part of the photocatalytic cycle and may even enhance activity in some cases, such as in hydrogen evolution.[2][3] This is generally reversible upon exposure to an electron acceptor or air.

Issue 3: Inconsistent results between different batches of synthesized MIL-125(Ti).

Possible Cause	Troubleshooting Step
Variability in Synthesis	Strictly control synthesis parameters such as temperature, reaction time, and solvent ratios. Minor variations can lead to differences in crystallinity, particle size, and defect density.
Incomplete Activation	Ensure a consistent activation procedure to completely remove solvent molecules from the pores before each photocatalytic experiment.

Quantitative Data Summary

Table 1: Comparison of Photocatalytic Activity of MIL-125(Ti) and its Modifications

Catalyst	Application	Key Performance Metric	Value	Reference
NH2-MIL-125(Ti)	H₂ Evolution	H₂ evolution rate (3rd run)	300 µmol g⁻¹ h⁻¹	[2]
Co@NH2-MIL-125(Ti)	H₂ Evolution	H₂ evolution rate (3rd run)	250 µmol g⁻¹ h⁻¹	[2]
15% Fe/Ti-MOFs	Rhodamine B Degradation	Degradation efficiency (120 min)	82.4%	[4]
NH2-MIL-125(Ti)	Rhodamine B Degradation	Degradation efficiency (120 min)	52.1%	[4]
2%Cu/MIL-125 derived TiO₂	Methylene (B1212753) Blue Degradation	Degradation efficiency (5 h)	92.3%	[5]
Undoped MIL-125 derived TiO₂	Methylene Blue Degradation	Degradation efficiency (5 h)	47.5%	[5]
BiOI/NH2-MIL-125(Ti)-9	Rhodamine B Degradation	Degradation efficiency	99%	[11]
BiOI/NH2-MIL-125(Ti)-9	p-chlorophenol Degradation	Degradation efficiency	90%	[11]

Experimental Protocols

Protocol 1: General Catalyst Regeneration for Dye Degradation

This protocol is adapted from a method used for MOF/activated carbon composites.[6]

• Separation: After the photocatalytic reaction, separate the catalyst from the solution by centrifugation or filtration.

• Washing: Wash the recovered catalyst thoroughly with distilled water several times to remove any adsorbed dye molecules and byproducts.

• Drying: Dry the washed catalyst in an oven at 100 °C.

• Photo-assisted Cleaning (Optional but recommended):

  • Suspend the dried catalyst in a beaker with 10 mL of distilled water.

  • Expose the suspension to solar irradiation (or a solar simulator).

  • Continue irradiation until the catalyst regains its original white color, which indicates the decomposition of strongly adsorbed colored species. This process can take up to 15 days.[6]

• Final Drying: After photo-assisted cleaning, recover the catalyst, wash it with distilled water, and dry it at 100 °C before the next use.

Protocol 2: Activation of NH2-MIL-125(Ti) for Enhanced H₂ Evolution

This protocol describes a pre-activation procedure that can lead to the formation of more active sites.[3]

• Suspension Preparation: Suspend 90 mg of the synthesized (Co@)NH2-MIL-125(Ti) in a mixture of 70.5 mL of acetonitrile, 14.1 mL of triethylamine (B128534) (TEA, as a sacrificial electron donor), and 1.5 mL of water in a 100 mL glass bottle.

• Illumination: Irradiate the suspension under visible light (λ ≥ 385 nm) for a set period (e.g., corresponding to one catalytic run).

• Recovery: After irradiation, recover the catalyst by centrifugation.

• Washing and Drying: Wash the activated catalyst with an appropriate solvent (e.g., acetonitrile) to remove residual TEA and byproducts, and then dry it for subsequent use.

Visualizations

Caption: Common deactivation pathways for MIL-125(Ti) photocatalysts.

Caption: A general workflow for the regeneration of MIL-125(Ti) catalysts.

Caption: Strategies to enhance the stability and activity of MIL-125(Ti).

References

• 1. researchgate.net [researchgate.net]
• 2. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enhanced Degradation of Rhodamine B by Metallic Organic Frameworks Based on NH2-MIL-125(Ti) under Visible Light [mdpi.com]
• 5. Photocatalytic degradation of methylene blue using a Cu2+-modified bimetallic titanium-based metal organic framework (MIL-125) photocatalyst with enhanced visible light activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. frontiersin.org [frontiersin.org]
• 8. Defect engineering in MIL-125-(Ti)-NH2 for enhanced photocatalytic H2 generation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]

optimizing reaction conditions for MIL-125(Ti) catalyzed reactions

Welcome to the Technical Support Center for MIL-125(Ti) Catalyzed Reactions. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Catalyst Synthesis & Activation

Q1: My synthesized NH₂-MIL-125(Ti) has a low surface area. What could be the cause?

A1: A lower-than-expected surface area can result from partial pore obstruction by unreacted free ligands remaining after synthesis.[1] Proper washing and activation are crucial. Ensure the synthesized material is thoroughly washed with solvents like DMF and methanol (B129727) to remove residual reagents.[2] Activation, typically by heating under vacuum, is necessary to clear the pores.[2] For instance, activation at 80°C under vacuum for 10 hours has been reported.[2] The choice of titanium precursor can also influence the final properties; Ti(BuO)₄ has been shown to yield higher surface areas than Ti(iPrO)₄.[3]

Q2: How do I properly activate the MIL-125(Ti) catalyst before a reaction?

A2: Activation is critical to ensure the catalyst's pores are open and active sites are accessible. A common method involves suspending the catalyst powder in a reaction mixture (e.g., acetonitrile (B52724), triethanolamine (B1662121) (TEA), and water) and stirring it overnight in the dark, purged with an inert gas like Argon to remove oxygen.[4] This pre-activation can significantly enhance photocatalytic activity.[4] Another method is vacuum drying at elevated temperatures (e.g., 80°C for 10 hours) to remove solvent molecules from the pores.[2]

Reaction Optimization & Performance

Q3: I am observing low or no catalytic activity. What are the common reasons?

A3: Low activity in MIL-125(Ti) photocatalysis can stem from several factors:

• Poor Light Absorption: The parent MIL-125(Ti) is primarily UV-active.[1] For visible-light reactions, using the amino-functionalized version, NH₂-MIL-125(Ti), is essential as the -NH₂ group extends light absorption into the visible spectrum (up to 550 nm).[1][2]

• Charge Carrier Recombination: A high rate of electron-hole recombination is a common issue that limits efficiency.[1][2] Modifying the catalyst, for instance by creating composites with reduced graphene oxide (rGO), can enhance charge separation and transfer, thereby boosting activity.[2]

• Inactive Catalytic Sites: The intrinsic activity of pristine NH₂-MIL-125(Ti) can be low for certain reactions like the hydrogen evolution reaction (HER).[4] Creating defects or introducing co-catalysts can generate more active sites.[4][5]

• Incorrect Reaction Conditions: Factors like solvent, pH, light source, and the presence of a sacrificial agent are critical. For CO₂ reduction, triethanolamine (TEOA) is often used as a sacrificial electron donor in acetonitrile.[2][6] The choice of solvent can significantly impact reaction outcomes.

Q4: My catalyst deactivates quickly. How can I improve its stability and recyclability?

A4: While Ti-based MOFs are known for their general stability, deactivation can occur.[1] Interestingly, for some reactions, NH₂-MIL-125(Ti) shows a significant increase in activity over several cycles.[4][7] This "self-activation" is attributed to non-destructive linker elimination, creating more coordinatively unsaturated and highly active Ti sites.[7] If deactivation is an issue, consider creating composite materials. Encapsulating the MOF in a polymer matrix like PVDF can significantly enhance its stability during the photoprocess.[8] Composites with materials like rGO have also shown acceptable stability in cyclic runs.[2]

Q5: How does the choice of solvent affect the reaction?

A5: The solvent plays a crucial role. For CO₂ reduction, acetonitrile is a common choice.[2][6] For organic pollutant degradation, reactions are typically performed in an aqueous solution.[9][10] The solvent can influence substrate solubility, catalyst dispersion, and the interaction with sacrificial agents. It is essential to select a solvent that does not compete with the substrate for active sites or quench the photocatalytic process.

Q6: What is the role of a sacrificial agent?

A6: In many photocatalytic reactions, such as H₂ evolution or CO₂ reduction, a sacrificial electron donor is used to quench the photogenerated holes.[4] This prevents the recombination of electron-hole pairs, making more electrons available for the reduction reaction at the catalyst's active sites.[4] A common sacrificial agent for NH₂-MIL-125(Ti) systems is triethanolamine (TEA or TEOA).[2][4]

Data & Performance Metrics

The performance of MIL-125(Ti) and its derivatives is highly dependent on the specific application and reaction conditions. The tables below summarize key performance data from various studies.

Table 1: Photocatalytic CO₂ Reduction Performance

Catalyst	Modification	Reaction Product	Yield (μmol g⁻¹ h⁻¹)	Light Source	Reference
MIL-125(Ti)	None	Formate (HCOO⁻)	~0.24 (after 10h)	UV Light	[2][6]
NH₂-MIL-125(Ti)	Amino-functionalization	Formate (HCOO⁻)	~0.38 (after 10h)	UV Light	[2]
rGO@NH₂-MIL-125	5 wt% rGO composite	Methyl Formate (MF)	1,116	UV Light	[2]
NH₂-MIL-125(Ti)	{001} facet exposed	CO / CH₄	~0.9 / ~0.2	Simulated Sunlight	[11]
NH₂-MIL-125(Ti)	{111} facet exposed	CO / CH₄	8.25 / 1.01	Simulated Sunlight	[11][12]
MIL-125(Ti)@TiO₂\Co₃S₄	Hollow nanodiscs	CO	587.50	Simulated Sunlight	[13]

Table 2: Photocatalytic Hydrogen Evolution (HER) Performance

Catalyst	Modification	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Sacrificial Agent	Light Source	Reference
NH₂-MIL-125(Ti)	Pristine (1st run)	~67	TEOA	Visible (λ ≥ 385 nm)	[4][7]
NH₂-MIL-125(Ti)	After 3rd reuse	~300	TEOA	Visible (λ ≥ 385 nm)	[7]
Co@NH₂-MIL-125(Ti)	1.5 wt% Cobalt (1st run)	~200	TEOA	Visible (λ ≥ 385 nm)	[4][7]
Co@NH₂-MIL-125(Ti)	After 3rd reuse	~250	TEOA	Visible (λ ≥ 385 nm)	[7]
MIL-125-(Ti)-NH₂	Defect-engineered	~3.5x higher than standard	TEOA	Visible Light	[5]

Table 3: Organic Pollutant Degradation

Catalyst	Pollutant	Degradation Efficiency	Time (min)	Light Source	Reference
NH₂-MIL-125(Ti)	Rhodamine B (RhB)	52.1%	120	Visible Light	[10]
15% Fe/Ti-MOF	Rhodamine B (RhB)	82.4%	120	Visible Light	[10]
BNMT-9	Rhodamine B (RhB)	99%	240	Visible Light	[9]
BNMT-9	p-chlorophenol (P-CP)	90%	240	Visible Light	[9]
2%Cu/MIL-125 derived TiO₂	Methylene (B1212753) Blue (5 ppm)	92.3%	300	Visible Light	[14]

Experimental Protocols & Methodologies

Protocol 1: Synthesis of NH₂-MIL-125(Ti)

This protocol is based on a commonly cited hydrothermal synthesis method.[4][7]

Materials:

• 2-aminoterephthalic acid (H₂BDC-NH₂)

• Titanium(IV) isopropoxide (TTIP)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Methanol (MeOH)

Procedure:

• In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid with 16 mL of anhydrous DMF and 4 mL of anhydrous methanol. Stir until the linker is fully dissolved.

• Add 0.55 mL of titanium(IV) isopropoxide to the solution.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 110°C for 72 hours.

• Allow the autoclave to cool to room temperature.

• Filter the mixture using a Büchner funnel and wash the collected solid product thoroughly with DMF and then methanol.

• Dry the final yellow powder under vacuum. For activation, heat at 80°C for 10 hours.[2]

Protocol 2: General Photocatalytic Reaction Setup (e.g., CO₂ Reduction)

This protocol describes a typical batch reactor setup for photocatalysis.

Equipment:

• Gas-tight photoreactor (e.g., quartz or Pyrex)

• Light source (e.g., 300W Xenon lamp with appropriate filters)

• Magnetic stirrer

• Gas chromatograph (GC) for product analysis

Procedure:

• Disperse a specific amount of the MIL-125(Ti) catalyst (e.g., 10-50 mg) in the reaction solvent (e.g., 40 mL acetonitrile) within the photoreactor.

• Add the sacrificial agent (e.g., 1-2 mL triethanolamine).

• Seal the reactor and purge with high-purity CO₂ gas for at least 30 minutes to ensure saturation and removal of air.

• Place the reactor in front of the light source, ensuring consistent distance and irradiation. Use a water filter to remove IR radiation and maintain a constant temperature (e.g., 25°C).

• Turn on the light source and begin stirring to keep the catalyst suspended.

• At set time intervals, take gas or liquid samples using a gas-tight syringe for analysis by GC to quantify the reaction products.

Visual Guides: Workflows & Diagrams

Experimental & Troubleshooting Workflows

The following diagrams illustrate the general experimental workflow for a photocatalytic study and a troubleshooting guide for low reaction yields.

Caption: A typical workflow for photocatalysis experiments using MIL-125(Ti).

Caption: A decision tree for troubleshooting low yields in MIL-125(Ti) catalysis.

Photocatalytic Mechanism

The photocatalytic activity of NH₂-MIL-125(Ti) is initiated by Ligand-to-Metal Charge Transfer (LMCT).

Caption: The light-driven charge transfer process in NH₂-MIL-125(Ti).

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Defect engineering in MIL-125-(Ti)-NH2 for enhanced photocatalytic H2 generation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. frontiersin.org [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Photocatalytic membranes based on Cu–NH2-MIL-125(Ti) protected by poly(vinylidene fluoride) for high and stable hydrogen production - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. MIL-125(Ti)@ZIF-67-derived MIL-125(Ti)@TiO2 hollow nanodiscs decorated with Co3S4 for remarkable photocatalytic CO2 reduction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 14. Photocatalytic degradation of methylene blue using a Cu2+-modified bimetallic titanium-based metal organic framework (MIL-125) photocatalyst with enhanced visible light activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: MIL-125(Ti) Linker Modification Strategies

Welcome to the technical support center for MIL-125(Ti) modification. This resource is designed for researchers, scientists, and drug development professionals working with this versatile metal-organic framework (MOF). Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and functionalization of MIL-125(Ti), with a focus on tuning its properties through linker modification.

Frequently Asked Questions (FAQs)

Q1: What is the primary motivation for modifying the linkers in MIL-125(Ti)?

Linker modification is a key strategy to tune the properties of MIL-125(Ti) for specific applications. The organic linkers, typically terephthalic acid or its derivatives, can be functionalized to alter the electronic, optical, and chemical properties of the MOF. For example, introducing amino groups can narrow the band gap, enabling visible-light photocatalysis.[1][2][3][4] Post-synthetic modifications can introduce new active sites for catalysis or enhance stability.

Q2: I'm observing low crystallinity in my synthesized NH2-MIL-125(Ti). What are the possible causes and solutions?

Low crystallinity in NH2-MIL-125(Ti) can stem from several factors during solvothermal synthesis.

• Troubleshooting Steps:

  • Reactant Concentration: The concentration of the titanium precursor and the 2-aminoterephthalic acid linker is crucial. Modulating the reactant concentrations can influence the crystal growth and morphology, ranging from circular plates to octahedra.[5]

  • Synthesis Method: A static solvothermal method tends to produce more distinct crystalline properties compared to a reflux reaction.[6]

  • Solvent System: The choice and ratio of solvents, such as N,N-dimethylformamide (DMF) and methanol (B129727), play a significant role. Ensure you are using anhydrous solvents as water content can affect the reaction.

  • Temperature and Time: Reaction temperature and time are critical parameters. For instance, refluxing at 80°C may yield smaller particles, while 150°C can produce larger particles in a shorter time.[7]

Q3: My post-synthetically modified MIL-125(Ti) shows a significant decrease in surface area. How can I mitigate this?

A decrease in Brunauer-Emmett-Teller (BET) surface area after post-synthetic modification (PSM) can indicate pore blocking.

• Troubleshooting Steps:

  • Washing Procedure: Ensure a thorough washing step after modification to remove any unreacted species or byproducts from the pores. Acetone (B3395972) is often used for this purpose.[8]

  • Guest Species Size: The size of the modifying agent is critical. Large molecules or nanoparticles can physically block the micropores of the MIL-125(Ti) framework.

  • Activation: Proper activation of the modified MOF is necessary to clear the pores. This typically involves heating under vacuum to remove residual solvent molecules.

Q4: How can I confirm the successful incorporation of functional groups or metal species onto the MIL-125(Ti) framework?

A combination of characterization techniques is essential to verify successful modification.

• Verification Methods:

  • Powder X-ray Diffraction (PXRD): To confirm that the crystal structure of the MOF is retained after modification.[9][10]

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic vibrational modes of the new functional groups. For example, the presence of amino groups can be confirmed by N-H stretching vibrations.[1]

  • X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and chemical states of the incorporated species.[8]

  • UV-vis Diffuse Reflectance Spectroscopy (DRS): To observe changes in the optical properties, such as a red shift in the absorption edge, which is indicative of band gap narrowing due to functionalization.[1][2]

  • Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): To quantify the amount of metal species incorporated into the framework.[8][9]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)	Relevant Characterization
Low product yield	Incomplete reaction; Suboptimal solvent ratio; Inadequate reaction time or temperature.	Optimize the molar ratios of reactants. Ensure the use of anhydrous solvents. Systematically vary the solvothermal reaction time and temperature.	PXRD, SEM
Poor photocatalytic activity	Inefficient charge separation; Wide band gap; Presence of defects.	Introduce electron-donating groups (e.g., -NH2) on the linker to narrow the band gap.[3][4] Create linker defects through photothermal treatment to generate active sites.[11] Form composites with materials like reduced graphene oxide (rGO) to enhance charge separation.[1]	UV-vis DRS, Photoluminescence Spectroscopy
Framework instability under reaction conditions	Harsh pH; High temperature; Incompatibility with solvent.	Select a modification strategy and reaction conditions that are compatible with the stability window of MIL-125(Ti). Consider post-synthetic modifications that can enhance structural stability.	PXRD before and after reaction
Inconsistent batch-to-batch reproducibility	Variations in precursor quality; Inconsistent heating profiles; Differences in activation procedures.	Use precursors from the same batch with known purity. Ensure precise control over the heating and cooling rates during synthesis. Standardize the activation protocol (temperature, time, vacuum level).	PXRD, N2 physisorption, TGA

Quantitative Data Summary

Table 1: Impact of Linker Functionalization on MIL-125(Ti) Properties

Material	Functional Group	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Band Gap (eV)	Reference
MIL-125(Ti)	None	1452	0.61	~3.6	[4][10]
NH2-MIL-125(Ti)	-NH2	1487 ± 13	0.56	~2.6 - 2.72	[2][3][8][9]
Co@NH2-MIL-125(Ti)	-NH2 + Co(II)	1480 ± 19	0.55	-	[8][9]
10% bdc-(NH2)2 / 90% bdc-NH2	-NH2, -(NH2)2	-	-	1.3	[3]

Experimental Protocols

Protocol 1: Synthesis of NH2-MIL-125(Ti)

This protocol is adapted from the hydrothermal synthesis method.[8][9]

• In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid with 16 mL of anhydrous N,N-dimethylformamide (DMF) and 4 mL of anhydrous methanol at room temperature.

• Add the titanium precursor, such as titanium(IV) isopropoxide, to the mixture. The molar ratio of linker to metal precursor is crucial and should be optimized.

• Seal the reaction vessel and heat it in an oven at a specified temperature (e.g., 150°C) for a designated period (e.g., 24-48 hours).

• After cooling to room temperature, collect the solid product by filtration or centrifugation.

• Wash the product thoroughly with fresh DMF and then with a solvent like acetone to remove unreacted precursors and residual DMF.

• Dry the final product under vacuum at an elevated temperature (e.g., 150°C) to activate the material.

Protocol 2: Post-Synthetic Modification with Cobalt (Co@NH2-MIL-125(Ti))

This protocol describes a one-step impregnation method.[8][9]

• Suspend 150 mg of as-synthesized NH2-MIL-125(Ti) in 40 mL of acetone.

• Prepare a solution of Co(NO3)2·6H2O in acetone. The amount of cobalt precursor will determine the final loading in the MOF.

• Add the cobalt solution to the NH2-MIL-125(Ti) suspension and stir the mixture at room temperature for a specified duration (e.g., 24 hours).

• Collect the solid product by filtration.

• Wash the product with fresh acetone to remove any unadsorbed cobalt species.

• Dry the final product at room temperature.

Visualizations

Caption: General experimental workflow for the synthesis and post-synthetic modification of MIL-125(Ti).

Caption: Logical relationships between linker modification strategies and the resulting properties of MIL-125(Ti).

References

• 1. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pages.uoregon.edu [pages.uoregon.edu]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Gram-scale synthesis of MIL-125 nanoparticles and their solution processability - Chemical Science (RSC Publishing) DOI:10.1039/D3SC02257A [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Catalytic Activity of MIL-125(Ti) via Defect Engineering

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to creating defects in MIL-125(Ti) and its derivatives to enhance catalytic activity. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the synthesis and application of defective MIL-125(Ti).

Question: My MIL-125(Ti) sample has low crystallinity after synthesis. What could be the cause and how can I improve it?

Answer: Low crystallinity in MIL-125(Ti) can stem from several factors:

• Reaction Temperature: The synthesis of MIL-125(Ti) is sensitive to temperature. Temperatures lower than the optimal range (typically 110-150°C for solvothermal methods) can lead to incomplete crystallization. Conversely, excessively high temperatures (above 250-300°C) can cause structural collapse.[1][2]

• Solvent Composition: The ratio of solvents, commonly N,N-dimethylformamide (DMF) and methanol (B129727), is crucial. An improper ratio can affect the solubility of the precursors and hinder crystal growth.

• Water Content: While MIL-125(Ti) can be stable in water post-synthesis, the presence of excess water during synthesis can interfere with the formation of the titanium-oxo clusters and lead to amorphous phases. Ensure the use of anhydrous solvents.

• Activation Procedure: Improper activation can also lead to a perceived loss of crystallinity. Thermal activation should be performed under vacuum and at a temperature sufficient to remove guest molecules without causing framework collapse (around 150-200°C).[2]

Troubleshooting Steps:

• Verify the reaction temperature is within the recommended range for your specific protocol.

• Ensure the correct ratio of anhydrous DMF and methanol is used.

• Dry all glassware and use anhydrous solvents to minimize water content.

• Optimize the activation temperature and duration. Start with a lower temperature (e.g., 150°C) under vacuum and gradually increase if necessary, while monitoring the material's structure with Powder X-ray Diffraction (PXRD).

Question: I am trying to create defects using thermal treatment, but my material becomes amorphous. How can I control the defect creation process?

Answer: Thermal treatment is a common method to introduce linker vacancies, but it must be carefully controlled to avoid complete structural collapse. The framework of NH₂-MIL-125(Ti) generally starts to lose crystallinity above 250°C and collapses around 300-350°C.[1]

Troubleshooting Steps:

• Temperature Control: Perform thermal treatments at or below 250°C. The degree of defectivity can be tuned by adjusting the temperature within this range.

• Time Optimization: The duration of the thermal treatment also influences the number of defects. Start with shorter treatment times and gradually increase, monitoring the material's properties at each step.

• Atmosphere: The atmosphere during thermal treatment (e.g., air, inert gas, vacuum) can affect the outcome. Treatments in air may lead to different surface chemistries compared to those under an inert atmosphere.

Question: My defective MIL-125(Ti) shows lower than expected catalytic activity. What are the possible reasons?

Answer: A decrease in catalytic activity can be due to several factors:

• Excessive Defect Concentration: While defects can create active sites, an excessive number of defects can lead to a significant loss of the crystalline structure and a decrease in overall stability and performance.

• Inactive Defect Sites: Not all defects are catalytically active. The nature of the defect (e.g., missing linker vs. missing cluster) and the local coordination environment of the Ti centers are crucial.

• Catalyst Deactivation: During photocatalytic reactions, the material can undergo structural changes or deactivation. For instance, in photocatalytic hydrogen evolution, linker elimination can occur, which may initially increase activity but can lead to framework deterioration over time with some protocols.[3]

• Mass Transfer Limitations: If the created defects lead to pore blockage, the diffusion of reactants and products to and from the active sites can be hindered.

Troubleshooting Steps:

• Characterize Defect Concentration: Use techniques like thermogravimetric analysis (TGA) to quantify the linker-to-metal ratio and estimate the defect concentration.

• Optimize Defect Engineering Method: Experiment with different methods for creating defects (e.g., coordination modulation, photothermal treatment) to find the optimal balance between defect creation and structural integrity.

• Test Catalyst Reusability: Perform recycling experiments to check for catalyst deactivation. If deactivation is observed, consider strategies to improve stability, such as the incorporation of co-catalysts like cobalt, which has been shown to hinder linker elimination.[3]

• Analyze Porosity: Use N₂ physisorption to ensure that the material's porosity is not compromised after defect creation.

Experimental Protocols

Below are detailed methodologies for the synthesis of pristine and defective MIL-125(Ti).

Protocol 1: Standard Solvothermal Synthesis of NH₂-MIL-125(Ti)

This protocol is for the synthesis of the baseline, non-defective amino-functionalized MIL-125(Ti).

Materials:

• 2-aminoterephthalic acid (H₂N-BDC)

• Titanium(IV) isopropoxide (TTIP)

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous methanol (MeOH)

Procedure:

• In an inert atmosphere glovebox, dissolve 0.5 g of 2-aminoterephthalic acid in a mixture of 16 mL of anhydrous DMF and 4 mL of anhydrous methanol at room temperature.

• Once the linker is fully dissolved, add 0.55 mL of titanium(IV) isopropoxide to the solution.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 110°C for 72 hours.

• After cooling to room temperature, filter the mixture using a Büchner funnel and wash the collected solid with fresh DMF and then methanol.

• Dry the resulting powder under vacuum at 150°C to activate the material.

Protocol 2: Creating Defects via Post-Synthetic Modification with Cobalt

This method introduces single-site cobalt species that can work synergistically with defect sites to enhance photocatalytic activity.

Materials:

• Synthesized NH₂-MIL-125(Ti) (from Protocol 1)

• Cobalt(II) nitrate (B79036) hexahydrate (Co(NO₃)₂·6H₂O)

• Acetone

• Acetonitrile

Procedure:

• Suspend 150 mg of NH₂-MIL-125(Ti) in 40 mL of acetone.

• Add 100 mg of cobalt(II) nitrate hexahydrate to the suspension.

• Stir the mixture for 3 hours at room temperature.

• Collect the solid by filtration and rinse with a small amount of acetone.

• Wash the solids by stirring overnight in 50 mL of acetonitrile.

• Filter the product, rinse with a small amount of fresh acetonitrile, and dry at room temperature.[4]

Protocol 3: Creating Defects via Thermal Treatment

This protocol creates linker vacancies by controlled heating of the synthesized MOF.

Materials:

• Synthesized NH₂-MIL-125(Ti) (from Protocol 1)

Procedure:

• Place a known amount of activated NH₂-MIL-125(Ti) in a tube furnace.

• Heat the sample under a controlled atmosphere (e.g., air or N₂) to a temperature between 200°C and 250°C. Caution: Exceeding 250°C may lead to significant loss of crystallinity.[1][2]

• Hold the temperature for a specific duration (e.g., 2-8 hours). The duration can be varied to control the defect concentration.

• Allow the sample to cool down to room temperature under the controlled atmosphere.

• Characterize the material to assess the degree of defectivity and crystallinity.

Data Presentation

The following tables summarize key quantitative data for pristine and defective MIL-125(Ti) variants from various studies.

Table 1: Comparison of Physicochemical Properties of Pristine and Defective NH₂-MIL-125(Ti)

Material	Defect Creation Method	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Crystallinity
Pristine NH₂-MIL-125(Ti)	Solvothermal	~1487	~0.56	High
Co@NH₂-MIL-125(Ti)	Co-impregnation	~1480	~0.55	High
Thermally Treated (250°C)	Thermal Treatment	Reduced	Reduced	Decreased
Defective MIL-125	Coordination Modulation	Hierarchical micro-meso-macro	-	Maintained

Table 2: Photocatalytic Hydrogen Evolution Rate of Pristine and Defective NH₂-MIL-125(Ti)

Photocatalyst	Co-catalyst	Sacrificial Agent	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Fold Increase vs. Pristine	Reference
Pristine NH₂-MIL-125(Ti)	None	Triethylamine	Low	-	[3]
Co@NH₂-MIL-125(Ti)	Cobalt	Triethylamine	~5x higher than pristine	~5	[3]
Reused NH₂-MIL-125(Ti)	None (in-situ defects)	Triethylamine	Up to 300	~45	[3]
Reused Co@NH₂-MIL-125(Ti)	Cobalt (in-situ defects)	Triethylamine	Up to 250	~26	[3]
Defective (pre-designed cluster)	None	Triethanolamine	-	~3.5	[5]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for synthesizing and characterizing defective MIL-125(Ti).

Caption: General workflow for creating and evaluating defective MIL-125(Ti).

Proposed Mechanism of Enhanced Photocatalysis

This diagram illustrates the proposed mechanism for enhanced photocatalytic activity in defective MIL-125(Ti).

Caption: Mechanism of photocatalysis in defective MIL-125(Ti).

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Defect engineering in MIL-125-(Ti)-NH2 for enhanced photocatalytic H2 generation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Enhancing MIL-125(Ti) Stability Through Post-Synthetic Modification

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding post-synthetic modification (PSM) techniques to improve the stability of MIL-125(Ti) and its amino-functionalized analogue, NH₂-MIL-125(Ti).

Frequently Asked Questions (FAQs)

Q1: What are the common stability issues encountered with MIL-125(Ti) and NH₂-MIL-125(Ti)?

A1: The primary stability concern for MIL-125(Ti), particularly the amino-functionalized version (NH₂-MIL-125(Ti)), is its susceptibility to degradation in aqueous environments.[1][2] This instability manifests as:

• Ligand Leaching : The organic linkers (2-aminoterephthalic acid in NH₂-MIL-125(Ti)) can leach from the framework when exposed to water, compromising the structural integrity.[1][3]

• Hydrolysis : The coordination bonds between the titanium-oxo clusters and the carboxylate linkers can be broken by water molecules, leading to the collapse of the framework.[3]

• Photochemical Instability : While the amine groups in NH₂-MIL-125(Ti) enhance visible light absorption, they can also be susceptible to oxidation, leading to photoinduced instability.[4]

Q2: What are the primary post-synthetic modification (PSM) strategies to improve the stability of NH₂-MIL-125(Ti)?

A2: Several PSM techniques can be employed to enhance the stability of NH₂-MIL-125(Ti):

• Thermal Treatment : Annealing the MOF at elevated temperatures (around 250 °C) in air or under vacuum can remove residual solvents and uncoordinated linkers, which helps to stabilize the structure and reduce leaching in water.[1][3]

• Defect Engineering : Intentionally creating "missing linker" defects can form more stable, coordinatively unsaturated titanium sites. This can be achieved through methods like photothermal treatment or plasma treatment.[5][6]

• Functional Group Modification : Covalently modifying the amino group of the linker can enhance stability. This includes forming amides or Schiff bases.[7][8]

• Metal Ion Incorporation : Doping the framework with other metal ions, such as cobalt, can improve photocatalytic activity and, in some cases, hinder linker elimination, thus enhancing stability.[9][10]

• Composite Formation : Embedding the MOF in a hydrophobic polymer matrix, like PVDF, can protect it from water and improve its operational stability.[11]

Q3: How does thermal treatment improve the water stability of NH₂-MIL-125(Ti)?

A3: Thermal treatment, particularly around 250 °C, improves water stability by purifying the MOF.[1][3] This process removes excess linker molecules and solvents that may be trapped within the pores.[1] By removing these weakly bound components, the framework becomes more robust, leading to a significant reduction in ligand leaching when exposed to water, while largely maintaining its crystalline structure and porosity.[1][3]

Q4: Can modifying the amine group on the linker improve stability?

A4: Yes, modifying the -NH₂ group is a viable strategy. Post-synthetic modification of the amine group to form amides or other functional groups can alter the electronic properties and potentially increase the material's robustness.[7][12] For instance, creating a Schiff-base by reacting the amine with an aldehyde and then coordinating a metal ion can create a more complex and stable structure.[8]

Troubleshooting Guides

Issue 1: Significant loss of crystallinity and surface area after thermal treatment.

• Possible Cause: The treatment temperature was too high. NH₂-MIL-125(Ti) generally starts to lose its crystalline structure above 300 °C.[1]

• Troubleshooting Steps:

  • Verify Temperature Control: Ensure your furnace or oven has accurate temperature control.

  • Optimize Temperature: Reduce the treatment temperature. Studies show that optimal stability is achieved around 250 °C.[1][3]

  • Control Heating Rate: Employ a slower heating and cooling ramp to minimize thermal shock to the crystals.

  • Characterize Material: Use Powder X-ray Diffraction (PXRD) to confirm the crystallinity of the material before and after treatment. A significant decrease in peak intensity or broadening indicates framework degradation.

Issue 2: Poor stability in aqueous solution despite post-synthetic modification.

• Possible Cause 1: Incomplete or unsuccessful modification. The reaction conditions for the PSM may not have been optimal.

• Troubleshooting Steps:

  • Confirm Modification: Use characterization techniques like FTIR, NMR, or XPS to verify that the intended chemical modification has occurred.[8][13] For example, in amide formation, look for the appearance of the amide carbonyl peak in the FTIR spectrum.

  • Optimize Reaction Conditions: Adjust reaction time, temperature, and reagent concentrations for the PSM protocol.

• Possible Cause 2: The pH of the aqueous solution is too high. NH₂-MIL-125(Ti) shows increased instability and linker leaching at higher pH values.

• Troubleshooting Steps:

  • Control pH: Maintain the aqueous solution at a neutral or slightly acidic pH (pH ≤ 7) to minimize hydrolysis and framework destabilization.[2]

  • Buffer Selection: Use a suitable buffer to maintain the desired pH throughout the experiment.

Issue 3: Inconsistent results in photocatalytic experiments after modification.

• Possible Cause: The modification has introduced defects that act as recombination centers for photogenerated electron-hole pairs, or the active sites are not accessible.

• Troubleshooting Steps:

  • Assess Defect Concentration: While defects can be beneficial, a high concentration can be detrimental. Techniques like positron annihilation lifetime spectroscopy or detailed analysis of PXRD peak widths can provide insight into defect density.

  • Evaluate Electronic Properties: Use UV-Vis Diffuse Reflectance Spectroscopy (DRS) and photoluminescence (PL) spectroscopy to study the band gap and charge carrier recombination rates. An increase in PL intensity may suggest higher recombination rates.[4]

  • Porosity Analysis: Perform N₂ adsorption-desorption measurements to ensure that the pores have not been blocked during the modification process, which would prevent reactant access to active sites.[14]

Quantitative Data Summary

Table 1: Effect of Thermal Treatment on the Properties of NH₂-MIL-125(Ti)

Treatment Condition	BET Surface Area (m²/g)	Micropore Volume (cm³/g)	Linker Leaching in Water (24h, %)	Reference
As-synthesized	1345	0.52	~16	[1]
200 °C, 16h, Vacuum	1290	0.50	~10	[1]
250 °C, 16h, Vacuum	1085	0.42	~4	[1]
250 °C, 16h, Air	1045	0.41	~6	[1]
250 °C, 48h, Air	973	0.38	~2	[1]

Table 2: Properties of NH₂-MIL-125(Ti) After Metal Ion Incorporation

Material	Metal Loading (wt%)	BET Surface Area (m²/g)	Micropore Volume (cm³/g)	Reference
Pristine NH₂-MIL-125(Ti)	-	1487	0.56	[9]
Co@NH₂-MIL-125(Ti)	~1.5	1480	0.55	[9]
15% Fe/Ti-MOFs	15	555	-	[14]
15% Co/Ti-MOFs	15	641	-	[14]
15% Ni/Ti-MOFs	15	890	-	[14]

Experimental Protocols & Workflows

Protocol 1: Thermal Treatment for Enhanced Water Stability

This protocol describes a general method for improving the stability of NH₂-MIL-125(Ti) via thermal treatment, based on procedures described in the literature.[1][3]

Methodology:

• Sample Preparation: Place approximately 200 mg of as-synthesized NH₂-MIL-125(Ti) in a ceramic crucible.

• Heating: Place the crucible in a programmable tube furnace.

• Atmosphere Control: The furnace can be operated under a static air atmosphere or under vacuum.

• Heating Program:

  • Ramp up the temperature from room temperature to 250 °C at a rate of 5 °C/min.

  • Hold the temperature at 250 °C for 16 to 48 hours.

  • Cool down naturally to room temperature.

• Characterization: Analyze the treated material using PXRD to confirm structural integrity and N₂ physisorption to determine surface area and pore volume.

• Stability Test: To quantify the improvement, suspend a known amount of the treated MOF in deionized water. After 24 hours of stirring, separate the solid by centrifugation and analyze the supernatant for leached linker concentration using UV-Vis spectroscopy.

Workflow for thermal stabilization of NH₂-MIL-125(Ti).

Protocol 2: Post-Synthetic Incorporation of Cobalt

This protocol outlines a method for incorporating cobalt into NH₂-MIL-125(Ti) to enhance photocatalytic activity and stability.[9][10]

Methodology:

• Suspension: Suspend 150 mg of as-synthesized NH₂-MIL-125(Ti) in 40 mL of acetone (B3395972) in a round-bottom flask.

• Precursor Addition: Add 100 mg of cobalt(II) nitrate (B79036) hexahydrate (Co(NO₃)₂·6H₂O) to the suspension.

• Reaction: Stir the mixture at room temperature for 3 hours.

• Washing:

  • Collect the solid product by filtration.

  • Rinse with a small amount of fresh acetone.

  • Wash the solids by stirring overnight in 50 mL of acetonitrile (B52724) to remove any unreacted cobalt salt.

• Drying: Filter the final product, rinse with acetonitrile, and dry at room temperature.

• Characterization: Use ICP-OES to determine the cobalt loading. Confirm the structural integrity using PXRD and N₂ physisorption. Use XPS to verify the oxidation state of the incorporated cobalt.

Workflow for post-synthetic incorporation of cobalt into NH₂-MIL-125(Ti).

References

• 1. mdpi.com [mdpi.com]
• 2. Early instability of MIL-125-NH2 in aqueous solution and mediation of the visible photogeneration of an NADH cofactor - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Plasma-Induced Defects Enhance the Visible-Light Photocatalytic Activity of MIL-125(Ti)-NH2 for Overall Water Splitting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alternative synthetic methodology for amide formation in the post-synthetic modification of Ti-MIL125-NH2 - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photocatalytic membranes based on Cu–NH2-MIL-125(Ti) protected by poly(vinylidene fluoride) for high and stable hydrogen production - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Enhanced Degradation of Rhodamine B by Metallic Organic Frameworks Based on NH2-MIL-125(Ti) under Visible Light | MDPI [mdpi.com]

troubleshooting common issues in solvothermal synthesis of MIL-125(Ti)

Technical Support Center: Solvothermal Synthesis of MIL-125(Ti)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during the solvothermal synthesis of the metal-organic framework (MOF), MIL-125(Ti), and its amino-functionalized analogue, NH2-MIL-125(Ti).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low Product Yield

Q1: My MIL-125(Ti) synthesis resulted in a very low yield. What are the potential causes and how can I improve it?

A1: Low product yield is a common issue that can stem from several factors related to precursor quality, reaction conditions, and product recovery.

• Precursor Reactivity: The titanium precursor, typically an alkoxide like titanium isopropoxide (Ti(OiPr)4) or titanium butoxide (Ti(BuO)4), is highly sensitive to moisture. Premature hydrolysis can prevent its proper reaction with the organic linker, leading to reduced yield.

  • Recommendation: Use anhydrous solvents and handle the titanium precursor in an inert atmosphere (e.g., a glovebox) to prevent premature reactions.

• Suboptimal Molar Ratios: The stoichiometry of the titanium precursor to the organic linker (terephthalic acid or 2-aminoterephthalic acid) is crucial for maximizing yield.

  • Recommendation: A Ti/Ligand molar ratio of 2:3 has been reported as optimal for achieving high surface area and good crystallinity, which often correlates with higher yields.[1] Deviating significantly from this ratio can lead to the formation of incomplete framework structures or unwanted byproducts.

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient time or temperature.

  • Recommendation: For standard solvothermal synthesis, a reaction time of 15-72 hours at a temperature between 130-150°C is typical.[2] Ensure your autoclave is properly sealed and the oven maintains a stable temperature.

• Product Loss During Washing: Aggressive washing or centrifugation steps can lead to the loss of fine crystalline material.

  • Recommendation: Use a gentle washing procedure, allowing the product to settle before decanting the supernatant. Use a fine-pored filter paper or membrane for filtration.

Issue 2: Poor Crystallinity or Amorphous Product

Q2: My final product is amorphous or shows poor crystallinity in the XRD pattern. What went wrong?

A2: The formation of an amorphous product or a product with low crystallinity is a frequent challenge in MIL-125(Ti) synthesis, often pointing to issues with reaction kinetics and thermodynamics.

• Incorrect Reaction Temperature: Temperature is a critical parameter for crystallization. Temperatures that are too low may not provide sufficient energy for crystal nucleation and growth, resulting in an amorphous solid.[3]

  • Recommendation: For microwave-assisted synthesis, temperatures should be above 160°C to achieve a crystalline structure.[3] For conventional solvothermal methods, temperatures in the range of 130-150°C are generally required.

• Presence of Water: While MIL-125(Ti) synthesis is sensitive to excessive moisture, trace amounts of water can sometimes influence crystallinity. However, an excess will lead to the preferential formation of amorphous titanium dioxide (TiO2).

  • Recommendation: Use anhydrous solvents (e.g., extra-dry DMF and methanol). If you suspect water contamination, consider using freshly opened or properly dried solvents.

• Rapid Nucleation: If the concentration of precursors is too high, rapid nucleation can occur, leading to the formation of many small, poorly crystalline particles instead of larger, well-defined crystals.

  • Recommendation: Modulating the concentration of reactants can control the morphology and crystallinity of the final product.[4] Consider a more dilute reaction mixture if you are consistently obtaining poorly crystalline material.

• Solvent Ratio: The ratio of DMF to methanol (B129727) can influence the solubility of the precursors and the nucleation process. An inappropriate ratio can hinder proper crystal growth.

  • Recommendation: A common solvent ratio is 9:1 DMF to methanol. Adjusting this ratio can sometimes improve crystallinity, but significant deviations may lead to the formation of different phases or impurities.

Troubleshooting Workflow for Poor Crystallinity

Below is a logical workflow to diagnose and resolve issues related to poor crystallinity in your MIL-125(Ti) synthesis.

Caption: Troubleshooting workflow for poor crystallinity.

Issue 3: Product Contamination and Purity

Q3: My MIL-125(Ti) appears pure by XRD, but I suspect it contains residual solvents or unreacted ligand. How can I confirm this and properly activate my material?

A3: It is very common for the pores of as-synthesized MIL-125(Ti) to be filled with solvent molecules (DMF, methanol) and unreacted terephthalic acid. These need to be removed to achieve the expected high surface area and for the material to be considered "activated."

• Confirmation of Impurities:

  • Thermogravimetric Analysis (TGA): A TGA curve will show significant weight loss at temperatures below 300°C, corresponding to the boiling points of the trapped solvents.

  • FT-IR Spectroscopy: The presence of DMF can be identified by a characteristic C=O stretching peak around 1650-1680 cm⁻¹.

• Purification and Activation Protocol: A thorough washing and solvent exchange procedure is necessary post-synthesis.

  • Washing: After the initial filtration, wash the product multiple times with fresh DMF to remove the bulk of unreacted precursors.

  • Solvent Exchange: To remove the high-boiling-point DMF from the pores, immerse the washed product in a low-boiling-point solvent like methanol or ethanol. This process should be repeated several times over 24-48 hours to ensure complete exchange.

  • Thermal Activation: After solvent exchange, the material should be dried under vacuum at an elevated temperature. Heating at 150-200°C under vacuum for 6-16 hours is a common activation procedure.[5] This step removes the exchanged solvent from the pores, making the internal surface area accessible. Temperatures should not exceed 300°C, as this can lead to framework collapse.[6]

Activation Workflow

The following diagram illustrates the standard procedure for the post-synthesis purification and activation of MIL-125(Ti).

Caption: Post-synthesis purification and activation workflow.

Experimental Protocols

Protocol 1: Standard Solvothermal Synthesis of MIL-125(Ti)

This protocol is a representative method for the lab-scale synthesis of MIL-125(Ti).

• Precursor Solution Preparation:

  • In a glass beaker, dissolve 250 mg (1.5 mmol) of 1,4-benzenedicarboxylic acid (terephthalic acid) in a solvent mixture of 4.5 mL of N,N-dimethylformamide (DMF) and 0.5 mL of methanol.[2]

  • Stir the mixture at room temperature until the linker is fully dissolved.

• Addition of Titanium Precursor:

  • To the linker solution, add 0.3 mL (1 mmol) of titanium(IV) isopropoxide (Ti(OiPr)4).[2] It is recommended to perform this step in an inert atmosphere if possible.

  • Stir the resulting mixture gently for 30 minutes at room temperature.

• Solvothermal Reaction:

  • Transfer the mixture to a 25 mL Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and place it in a preheated oven at 150°C for 15 hours.[2]

• Product Recovery and Purification:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the white precipitate by filtration or centrifugation.

  • Wash the product thoroughly with fresh DMF (3 times) and then with methanol (3 times) to remove unreacted starting materials and DMF.

• Activation:

  • Dry the purified product under vacuum at 150°C overnight to obtain the activated, porous MIL-125(Ti).

Quantitative Data Summary

The following tables summarize the impact of key synthesis and post-treatment parameters on the properties of MIL-125(Ti) and its derivatives.

Table 1: Effect of Ti/Ligand Molar Ratio on MIL-125(Ti) Surface Area

Ti/Ligand Molar Ratio	BET Surface Area (m²/g)	Remarks
1:2	Lower than optimal	---
2:3	~1315	Optimal ratio leading to the highest surface area and good crystallinity.[1]
1:1	Lower than optimal	---

Data suggests that the surface area significantly decreases when the Ti/Ligand molar ratio deviates from the optimal 2:3.[1]

Table 2: Effect of Post-Synthesis Thermal Treatment on NH2-MIL-125(Ti) Crystallinity

Treatment Condition (in air, 16h)	Crystallinity (%)	Crystal Size (nm)
As-synthesized (Original)	100	49.8
150°C	96.5	45.2
200°C	91.3	41.8
250°C	88.7	40.5
300°C	Structure Collapses	N/A

Data from a study on thermal post-treatments shows that increasing the temperature up to 250°C maintains the framework structure but gradually reduces crystallinity and crystal size.[6] Above this temperature, the structure collapses.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. azom.com [azom.com]
• 6. mdpi.com [mdpi.com]

long-term stability and reusability of MIL-125(Ti) photocatalysts

Welcome to the technical support center for MIL-125(Ti) and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the long-term stability and reusability of these photocatalysts in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected long-term stability of MIL-125(Ti) photocatalysts?

A1: Titanium-based MOFs like MIL-125(Ti) are known for their general stability.[1] However, their long-term performance can be influenced by reaction conditions. While some studies report excellent stability over multiple cycles, others have noted a gradual decrease in activity.[2][3] For instance, composites like rGO@NH₂-MIL-125 have demonstrated retaining over 85% of their initial efficiency after four cycles for CO₂ photoreduction.[4] Conversely, prolonged irradiation can sometimes lead to minor loss of crystallinity.[5]

Q2: Why is my MIL-125(Ti) photocatalyst showing decreased activity after a few cycles?

A2: A decrease in photocatalytic activity is a common issue and can be attributed to several factors:

• Structural Degradation: The crystalline structure of the MOF may degrade under harsh experimental conditions, such as prolonged UV irradiation or extreme pH.[1] Partial elimination of the organic linkers has also been observed.[5]

• Active Site Blocking: Intermediates or by-products from the photocatalytic reaction can adsorb onto the surface of the catalyst, blocking active sites.[6][7]

• Charge Carrier Recombination: Changes in the material's structure over time can increase the recombination rate of photogenerated electrons and holes, reducing its efficiency.[1] In some composites, an excess of the MOF component can itself become a recombination center.[2]

Q3: Can the photocatalytic activity of MIL-125(Ti) be regenerated?

A3: Yes, several methods can be employed to regenerate a deactivated MIL-125(Ti) catalyst. A standard approach involves separating the catalyst from the reaction mixture, washing it thoroughly with distilled water or an appropriate solvent like acetonitrile (B52724), and drying it at 80-100 °C before reuse.[5][8] For more significant deactivation, more robust methods such as extended suspension in distilled water under solar irradiation or thermal treatment may be necessary.[6][8]

Q4: What are the main degradation pathways for MIL-125(Ti) during photocatalysis?

A4: The primary degradation mechanism involves the partial loss or decomposition of the organic linkers (terephthalic acid or its derivatives) that connect the titanium-oxo clusters. This can lead to a partial collapse of the porous framework and a loss of crystallinity.[5] Additionally, reactive oxygen species generated during photocatalysis can attack the organic components of the framework.

Q5: I've observed an increase in activity after the first cycle. Is this normal?

A5: This phenomenon, although counterintuitive, has been reported in specific applications like hydrogen evolution.[5][9] The initial photocatalytic cycles can sometimes induce structural changes, such as non-destructive linker elimination, which may create more coordinatively unsaturated and highly active Ti sites, thereby enhancing performance in subsequent runs.[5][9]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
Significant drop in degradation efficiency after the first cycle.	1. Incomplete removal of substrate or by-products from the previous cycle. 2. Strong adsorption of intermediates blocking active sites. 3. Partial degradation of the MOF structure.	1. Implement a more rigorous washing protocol between cycles (see Experimental Protocols). 2. Try a solvent wash (e.g., methanol, acetonitrile) followed by distilled water. 3. Use a regeneration method, such as mild thermal treatment or UV-assisted washing with a dilute H₂O₂ solution.[6][7] 4. Characterize the used catalyst (XRD, SEM) to check for structural changes.
Change in catalyst color that doesn't revert after washing.	1. Irreversible adsorption of colored species. 2. Structural change in the MOF affecting its optical properties.	1. Attempt an extended regeneration process, such as suspending the catalyst in distilled water under solar or UV light for several days.[8] 2. Analyze the material with UV-Vis Diffuse Reflectance Spectroscopy (DRS) to investigate changes in its bandgap.
Difficulty separating the catalyst from the solution after the reaction.	1. Decrease in particle size due to mechanical stress (e.g., prolonged high-speed stirring). 2. Degradation of the catalyst into smaller fragments.	1. Use a lower stirring speed if possible. 2. Increase centrifugation speed or time. 3. Consider using membrane filtration for recovery.
Inconsistent results between different batches of synthesized MIL-125(Ti).	1. Variations in synthesis conditions (temperature, time, solvent ratios). 2. Incomplete solvent exchange or activation.	1. Strictly control all synthesis parameters. 2. Ensure a consistent and thorough solvent exchange and activation protocol is followed to clear the pores.[10] 3. Characterize each new batch (e.g., XRD, BET surface area) to ensure consistency before use.

Quantitative Data on Reusability

The following table summarizes reusability data for MIL-125(Ti) and its composites from various studies.

Photocatalyst	Application	Number of Cycles	Performance Retention	Reference
15% Fe/Ti-MOFs	Rhodamine B Degradation	3	Remained stable	[3]
Defective MIL-125-(Ti)-NH₂	H₂ Evolution	3	No loss in reactivity	[11]
rGO@NH₂-MIL-125	CO₂ Photoreduction	4	>85% of initial yield	[4]
NH₂-MIL-125(Ti)	H₂ Evolution	4	40-fold increase in H₂ production by 3rd cycle	[5]
Co@NH₂-MIL-125(Ti)	H₂ Evolution	4	24-fold increase in H₂ production by 3rd cycle	[5]

Experimental Protocols

Protocol 1: Testing Photocatalyst Reusability

• Initial Photocatalytic Run:

  • Suspend a known quantity of the MIL-125(Ti) photocatalyst (e.g., 40 mg) in the pollutant solution (e.g., 100 mL).[2]

  • Stir the suspension in complete darkness for a set time (e.g., 40-60 minutes) to establish adsorption-desorption equilibrium.

  • Irradiate the suspension using a suitable light source (e.g., 300 W Xenon lamp) under continuous stirring.[2]

  • Monitor the reaction by taking aliquots at regular intervals and analyzing the pollutant concentration using UV-Vis spectroscopy or other relevant techniques.

• Catalyst Recovery and Washing:

  • After the first cycle is complete, recover the photocatalyst from the suspension, typically via centrifugation.

  • Decant the supernatant.

  • Wash the recovered catalyst thoroughly. A common procedure involves washing multiple times with distilled water.[8] For certain reactions, washing with a solvent like acetonitrile followed by water may be more effective.[5]

  • After the final wash, dry the catalyst in an oven at a specified temperature (e.g., 80-100 °C) for several hours or overnight.[8]

• Subsequent Photocatalytic Runs:

  • Use the dried, recycled catalyst for the next photocatalytic run with a fresh batch of the pollutant solution.

  • Repeat the entire process for the desired number of cycles, recording the efficiency of each run to assess stability.

Protocol 2: Catalyst Regeneration

• Method A: Simple Washing (Standard)

  • Follow Step 2 from the Reusability Protocol. This is the most common method for regeneration between cycles.[8]

• Method B: Extended Irradiation

  • After recovery and initial washing, suspend the catalyst in 10 mL of distilled water.

  • Leave the suspension under solar or UV irradiation for an extended period (e.g., up to 15 days) until the catalyst's original color is restored, indicating the decomposition of strongly adsorbed species.[8]

  • Recover, dry, and reuse the catalyst as described above.

• Method C: Oxidative/Thermal Treatment (For severe deactivation)

  • Option 1 (Oxidative): Place the used catalyst in a dilute solution of H₂O₂ (e.g., 0.1 M) and treat with ultrasonication for ~20 minutes, preferably under UV illumination.[6][7]

  • Option 2 (Thermal): Heat the used catalyst in a furnace under air at a high temperature (e.g., 450 °C) for 30 minutes. Caution: This method (calcination) will likely convert the MOF into TiO₂, destroying the original framework. It is a terminal regeneration method.[6]

Visualizations

Caption: Experimental workflow for testing photocatalyst reusability.

Caption: Troubleshooting logic for decreased photocatalytic activity.

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Enhanced Adsorption–Photocatalytic Degradation of the Congo Red Dye in the Presence of the MOF/Activated Carbon Composite Catalysts | MDPI [mdpi.com]
• 9. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. frontiersin.org [frontiersin.org]
• 11. Defect engineering in MIL-125-(Ti)-NH2 for enhanced photocatalytic H2 generation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

addressing selectivity issues in MIL-125(Ti) photocatalytic reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with MIL-125(Ti) and its derivatives in photocatalytic applications. The focus is on addressing common issues related to reaction selectivity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My photocatalytic reaction using NH₂-MIL-125(Ti) shows low conversion of the starting material. What are the potential causes and solutions?

A1: Low conversion can stem from several factors related to the catalyst, reaction setup, and reactants.

• Poor Catalyst Activity:

  • Insufficient Light Absorption: pristine MIL-125(Ti) has a wide band gap, limiting its activity to the UV spectrum. For visible-light applications, ensure you are using a functionalized version like NH₂-MIL-125(Ti), which absorbs in the visible range.[1]

  • High Charge Carrier Recombination: The rapid recombination of photo-generated electrons and holes is a common issue that reduces quantum efficiency.[1]

    • Solution: Consider creating composites with materials like reduced graphene oxide (rGO) or other semiconductors (e.g., TiO₂, CdS) to improve charge separation.[2][3][4] Doping the framework with metal nanoparticles can also enhance activity.[5]

  • Catalyst Deactivation: The catalyst may lose activity over time.

    • Solution: Perform stability tests and consider catalyst regeneration protocols. Some studies show that reusing the catalyst can, in some cases, enhance its performance due to structural changes that create more active sites.[6][7]

• Suboptimal Reaction Conditions:

  • Light Source: Ensure your light source's emission spectrum overlaps with the absorption spectrum of your photocatalyst. The intensity of the light source can also be a limiting factor.

  • Solvent and pH: The choice of solvent can significantly impact reaction rates and selectivity.[8] The pH of the reaction medium can influence the surface charge of the catalyst and the speciation of reactants.[9]

    • Solution: Screen different solvents and pH values to find the optimal conditions for your specific reaction.

• Mass Transfer Limitations:

  • Poor Diffusion: The microporous structure of MIL-125(Ti) might limit the diffusion of bulky reactants to the active sites.[10]

    • Solution: Creating hierarchical pores by selectively removing linkers can improve the accessibility of active sites.[10]

Q2: I am observing the formation of multiple byproducts, and the selectivity towards my desired product is low. How can I improve selectivity?

A2: Poor selectivity is a common challenge in photocatalysis, often due to the non-specific nature of reactive oxygen species (ROS) or competing reaction pathways.

• Control of Reactive Species:

  • Hydroxyl Radicals: The generation of highly reactive and non-selective hydroxyl radicals (•OH) can lead to the formation of multiple byproducts.[11]

    • Solution: Modifying the catalyst to inhibit the formation of •OH radicals can enhance selectivity. This can be achieved by tuning the band-edge positions of the photocatalyst.[11]

• Catalyst Modification:

  • Functionalization and Doping: Introducing functional groups to the organic linkers or doping the metal-oxo clusters can alter the electronic properties and surface chemistry of the MOF, thereby influencing the adsorption of reactants and the reaction pathway.[5][12] For example, Co-doping NH₂-MIL-125(Ti) has been shown to enhance both activity and selectivity in the oxidation of benzyl (B1604629) alcohol.[5]

  • Composite Materials: Forming heterojunctions with other semiconductors can create specific charge transfer pathways that favor a particular reaction. For instance, a CdS/NH₂-MIL-125(Ti) composite has been used for the selective reduction of nitrobenzene (B124822), with selectivity being tuned by the choice of solvent.[8]

• Reaction Condition Optimization:

  • Solvent Effects: The solvent can play a crucial role in determining the reaction pathway and product distribution.[8][11]

    • Solution: Experiment with a range of solvents with different polarities and coordinating abilities to find the optimal medium for your desired transformation.

  • Additives: The use of additives can help to steer the reaction towards a specific product. For example, the presence of K₂CO₃ was found to be critical for achieving high selectivity towards azobenzene (B91143) in the photocatalytic reduction of nitrobenzene.[8]

Q3: My NH₂-MIL-125(Ti) catalyst appears to be unstable under the reaction conditions. What could be the reason, and how can I improve its stability?

A3: While generally considered robust, MOFs can degrade under certain conditions.

• Chemical Stability:

  • Aqueous Media: Some MOFs exhibit limited stability in aqueous solutions, especially at extreme pH values.[9]

    • Solution: If possible, conduct reactions in organic solvents. If water is necessary, buffer the solution to a pH where the MOF is stable. Encapsulating the MOF in a more stable matrix or creating composite materials can also improve its stability.[13]

• Photostability:

  • Photocorrosion: Some semiconductor components in composite materials may be prone to photocorrosion.

    • Solution: The formation of a well-designed heterojunction can help to spatially separate the charge carriers and reduce the likelihood of photocorrosion.

• Structural Integrity:

  • Recyclability: It is crucial to characterize the catalyst after the reaction to check for any changes in its crystallinity and morphology.

    • Solution: Perform post-reaction characterization using techniques like Powder X-ray Diffraction (PXRD) and Scanning Electron Microscopy (SEM). If degradation is observed, consider modifying the reaction conditions (e.g., temperature, light intensity) or the catalyst itself to enhance its robustness. Several studies have shown that NH₂-MIL-125(Ti) and its composites can be reused for multiple cycles with good stability.[2][8]

Quantitative Data Summary

Table 1: Photocatalytic Activity of MIL-125(Ti) and its Composites in Various Reactions

Catalyst	Reaction	Product(s)	Conversion/Yield	Selectivity	Reference
NH₂-MIL-125(Ti)	Benzyl Alcohol Oxidation	Benzaldehyde (B42025)	-	>99%	[5]
1 wt% Co/NH₂-MIL-125(Ti)	Benzyl Alcohol Oxidation	Benzaldehyde	25.1%	>99%	[5]
1 wt% Co/NH₂-MIL-125(Ti)	4-Methoxybenzyl Alcohol Oxidation	4-Methoxybenzaldehyde	52.3%	>99%	[5]
CdS-MIL-125(Ti)	Benzyl Alcohol Oxidation	Benzaldehyde	20.1%	~100%	[3]
rGO@NH₂-MIL-125	CO₂ Reduction	Methyl Formate	1,116 µmol·g⁻¹·h⁻¹	Predominant	[2]
CdS/NH₂-MIL-125	Nitrobenzene Reduction (in Methanol)	Aniline	High	High	[8]
CdS/NH₂-MIL-125	Nitrobenzene Reduction (in THF)	Azoxybenzene	High	High	[8]
CdS/NH₂-MIL-125	Nitrobenzene Reduction (in Ethanol with K₂CO₃)	Azobenzene	High	High	[8]
NH₂-MIL-125(Ti)/TiO₂	Cyclohexane Oxidation	Cyclohexanone/Cyclohexanol	3x higher than NH₂-MIL-125(Ti)	-	[4]

Experimental Protocols

Protocol 1: Synthesis of NH₂-MIL-125(Ti)

This protocol is based on a solvothermal method.

• Preparation of Precursor Solution: In an inert atmosphere (e.g., in a glovebox), mix 0.5 g of 2-aminoterephthalic acid, 16 mL of anhydrous N,N-dimethylformamide (DMF), and 4 mL of anhydrous methanol (B129727).[6][7]

• Addition of Titanium Precursor: To the above mixture, add the titanium precursor, such as titanium isopropoxide (Ti(i-OPr)₄). The molar ratio of reactants can be varied depending on the desired properties of the final material.

• Solvothermal Reaction: Transfer the resulting solution to a Teflon-lined stainless-steel autoclave and heat it at a specific temperature (e.g., 150-160°C) for a defined period (e.g., 24-72 hours).[2][14]

• Product Recovery and Purification: After cooling the autoclave to room temperature, filter the solid product. Wash the product sequentially with DMF and methanol to remove any unreacted precursors and residual solvent.

• Activation: Dry the purified product under vacuum at an elevated temperature (e.g., 150-200°C) to remove the solvent molecules from the pores. This step is crucial for achieving a high surface area and porosity.

Protocol 2: General Procedure for a Photocatalytic Reaction

This protocol describes a typical setup for a liquid-phase photocatalytic reaction.

• Catalyst Dispersion: Disperse a specific amount of the photocatalyst (e.g., 10-40 mg) in the reaction solvent (e.g., 50-100 mL) in a suitable reactor (e.g., quartz or Pyrex glass).[14][15]

• Addition of Reactants: Add the substrate and any other reagents (e.g., sacrificial agents, additives) to the suspension.

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish an adsorption-desorption equilibrium between the catalyst surface and the reactants.[14][15]

• Initiation of Reaction: Irradiate the suspension with a light source (e.g., a Xe lamp or LEDs) of the appropriate wavelength and intensity. Maintain constant stirring and temperature throughout the reaction.

• Sampling and Analysis: At regular intervals, withdraw aliquots of the reaction mixture. Separate the catalyst from the solution (e.g., by centrifugation or filtration). Analyze the supernatant using appropriate analytical techniques (e.g., GC, HPLC, UV-Vis spectroscopy) to determine the concentration of the substrate and products.

• Catalyst Recyclability Test: After the reaction, recover the catalyst by filtration or centrifugation, wash it with a suitable solvent, and dry it. Then, reuse the catalyst in a subsequent reaction under the same conditions to evaluate its stability and reusability.[8]

Visualizations

Caption: General workflow for a MIL-125(Ti) photocatalysis experiment.

Caption: Troubleshooting logic for addressing low selectivity in MIL-125(Ti) photocatalysis.

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 3. Photochemical synthesis of CdS-MIL-125(Ti) with enhanced visible light photocatalytic performance for the selective oxidation of benzyl alcohol to benzaldehyde - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Selective photocatalytic reduction of nitrobenzene to anilines, azoxybenzene, and azobenzene: a solvent-dependent and light-induced process mediated by a CdS/NH2-MIL-125 nanocomposite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 15. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Head-to-Head Battle in Photocatalysis: MIL-125(Ti) vs. TiO2 P25 for Pollutant Degradation

A Comprehensive Comparison Guide for Researchers and Scientists

The quest for efficient and sustainable methods to eliminate organic pollutants from our environment has led to significant advancements in the field of photocatalysis. Among the plethora of materials being investigated, the titanium-based metal-organic framework MIL-125(Ti) and the commercial benchmark titanium dioxide P25 (TiO2 P25) have emerged as prominent candidates. This guide provides an objective, data-driven comparison of their photocatalytic performance in the degradation of various pollutants, supported by experimental data and detailed protocols.

At a Glance: Key Performance Differences

MIL-125(Ti), and particularly its amine-functionalized derivative NH2-MIL-125(Ti), often exhibit superior photocatalytic activity compared to TiO2 P25, especially under visible light irradiation. This enhanced performance can be attributed to several factors inherent to the MOF's structure. The high surface area of MIL-125(Ti) allows for greater adsorption of pollutant molecules, while its tunable porous structure facilitates their diffusion to active sites. Furthermore, the organic linkers in MIL-125(Ti) can be functionalized to extend its light absorption into the visible spectrum, a significant advantage over the wide-bandgap TiO2 P25, which is primarily active under UV irradiation.

A recent study directly comparing the degradation of tetracycline (B611298) in seawater found that a composite material derived from MIL-125(Ti) and TiO2 P25 had a degradation rate constant 44.4 times higher than that of P25 alone, highlighting the potential of MIL-125(Ti)-based materials.[1]

Quantitative Performance Data

The following tables summarize the photocatalytic degradation of various pollutants by MIL-125(Ti) derivatives and TiO2 P25, compiled from multiple studies. It is important to note that direct comparison of data across different studies should be done with caution due to variations in experimental conditions.

Table 1: Photocatalytic Degradation of Rhodamine B (RhB)

Photocatalyst	Pollutant Concentration	Catalyst Loading	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Apparent Rate Constant (k, min⁻¹)	Reference
NH2-MIL-125(Ti)	3 x 10⁻⁵ M	0.5 g/L	Visible Light	120	52.1	-	[2]
15% Fe/NH2-MIL-125(Ti)	3 x 10⁻⁵ M	0.5 g/L	Visible Light	120	82.4	0.0123	[2]
N-doped TiO2@C-450 °C (from NH2-MIL-125)	-	-	Xenon Lamp	90	89.9	-	[3]

Table 2: Photocatalytic Degradation of Methylene (B1212753) Blue (MB)

Photocatalyst	Pollutant Concentration	Catalyst Loading	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Apparent Rate Constant (k, min⁻¹)	Reference
MIL-125 derived TiO2	5 ppm	0.2 g/L	Visible Light	300	47.5	0.002	[4]
2%Cu/MIL-125 derived TiO2	5 ppm	0.2 g/L	Visible Light	300	92.3	0.009	[4]

Table 3: Photocatalytic Degradation of Phenol

Photocatalyst	Pollutant Concentration	Catalyst Loading	Light Source	Irradiation Time (h)	Degradation Efficiency (%)	Reference
TiO2 P25	-	-	UV	3	15	[5]
3%Fe-TiO2-P25	-	26 mg	UV	3	99	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative experimental protocols for the synthesis of NH2-MIL-125(Ti) and a general procedure for photocatalytic degradation experiments.

Synthesis of NH2-MIL-125(Ti)

The synthesis of NH2-MIL-125(Ti) is typically carried out using a solvothermal method. In a representative procedure, 2-aminoterephthalic acid is dissolved in a mixture of N,N-dimethylformamide (DMF) and methanol (B129727). To this solution, titanium isopropoxide is added, and the mixture is heated in a Teflon-lined autoclave. The resulting solid product is then washed with DMF and methanol and dried.

General Protocol for Photocatalytic Degradation Experiments

Photocatalytic degradation experiments are generally conducted in a batch reactor. A specific amount of the photocatalyst is suspended in an aqueous solution of the target pollutant. Before irradiation, the suspension is typically stirred in the dark to establish an adsorption-desorption equilibrium. The reaction is initiated by irradiating the suspension with a light source (e.g., a xenon lamp or a UV lamp). Aliquots of the suspension are withdrawn at regular intervals, and the photocatalyst is separated by centrifugation or filtration. The concentration of the pollutant in the supernatant is then determined using a suitable analytical technique, such as UV-Vis spectrophotometry or high-performance liquid chromatography (HPLC).

Visualizing the Process: Diagrams

To better understand the underlying mechanisms and experimental procedures, the following diagrams are provided.

Caption: General mechanism of photocatalysis for MIL-125(Ti) and TiO2 P25.

Caption: Typical experimental workflow for comparing photocatalytic performance.

Concluding Remarks

Both MIL-125(Ti) and TiO2 P25 are effective photocatalysts for the degradation of organic pollutants. However, the unique structural properties of MIL-125(Ti), such as its high surface area, tunable porosity, and the ability to be functionalized for visible-light absorption, often give it an edge over the traditional TiO2 P25. The choice of photocatalyst will ultimately depend on the specific application, the nature of the pollutant, and the desired operating conditions, particularly the light source. The ongoing research into modifying and creating composites of these materials continues to push the boundaries of photocatalytic efficiency, offering promising solutions for environmental remediation.

References

• 1. Preparation of Ti-based homologous heterojunction and its photocatalytic degradation properties of tetracycline in seawater | CoLab [colab.ws]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Photocatalytic degradation of methylene blue using a Cu2+-modified bimetallic titanium-based metal organic framework (MIL-125) photocatalyst with enhanced visible light activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phenol photocatalytic degradation over Fe-TiO2 materials synthesized by different methods [redalyc.org]

comparative study of MIL-125(Ti) and UiO-66 for CO2 capture

A Comparative Guide to MIL-125(Ti) and UiO-66 for Carbon Dioxide Capture

This guide provides a detailed comparative analysis of two prominent metal-organic frameworks (MOFs), MIL-125(Ti) and UiO-66, for CO2 capture applications. The information is tailored for researchers and scientists in materials science and drug development, presenting key experimental data, protocols, and visual workflows to facilitate an objective comparison.

Introduction to the Materials

Metal-organic frameworks are a class of porous crystalline materials composed of metal ions or clusters coordinated to organic ligands. Their high surface areas, tunable pore sizes, and functionalizable structures make them promising candidates for gas storage and separation, including CO2 capture.

• MIL-125(Ti): A titanium-based MOF known for its photochromic behavior and potential applications in photocatalysis.[1] It is constructed from titanium oxo clusters and terephthalic acid (H2BDC) linkers. Its stability and the presence of titanium centers make it an interesting material for CO2 capture and conversion.

• UiO-66: A zirconium-based MOF renowned for its exceptional thermal and chemical stability, a critical attribute for industrial applications.[2][3] Like MIL-125(Ti), it is also built with terephthalic acid linkers, but its metal cluster is based on zirconium. The robustness of UiO-66 has made it a benchmark material in MOF research for CO2 capture.[2]

Synthesis Protocols

The following are representative solvothermal synthesis methods for MIL-125(Ti) and UiO-66.

Experimental Protocol: Synthesis of MIL-125(Ti)

A typical solvothermal synthesis for MIL-125(Ti) is as follows[4][5]:

• Precursor Solution: Dissolve 1.5 mmol of titanium isopropoxide and 6 mmol of 1,4-benzenedicarboxylic acid (H2BDC) in a mixed solvent of N,N-dimethylformamide (DMF) and methanol (B129727) (CH3OH), typically in an 18 mL / 2 mL ratio.

• Stirring: Stir the mixture magnetically for 30 minutes to ensure homogeneity.

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave and heat it at 150°C for 72 hours.[4]

• Product Recovery: After cooling the autoclave to room temperature, filter the resulting white solid product.

• Washing: Wash the collected solid three times with DMF and then three times with methanol to remove unreacted precursors and solvent molecules trapped within the pores.[4]

• Activation: Activate the final product by drying under vacuum at 80°C for 10 hours.[5]

Experimental Protocol: Synthesis of UiO-66

A common and rapid solvothermal method for UiO-66 synthesis is described below[6][7]:

• Precursor Solutions:

  • Solution A: Dissolve 1.06 g of zirconium(IV) chloride (ZrCl4) in 30 mL of DMF.[6][7]

  • Solution B: Dissolve 0.78 g of 1,4-benzenedicarboxylic acid (BDC) in 30 mL of DMF at room temperature.[6][7]

• Mixing: Combine Solution A and Solution B.

• Solvothermal Reaction: Transfer the mixture into a Teflon-lined stainless-steel autoclave and heat at 120°C for a period ranging from 30 minutes to 24 hours.[6] (Note: Shorter reaction times have been shown to be effective).[6]

• Product Recovery: Once the reaction is complete and the autoclave has cooled, filter the mixture to collect the solid product.

• Washing: Wash the product repeatedly with DMF and ethanol (B145695) to ensure the removal of impurities.[2]

• Drying: Dry the final yellow crystalline product at an elevated temperature (e.g., 393 K or 120°C) to remove residual solvent.[2][6]

Data Presentation: Physicochemical Properties

The structural and textural properties of MOFs are crucial for their gas adsorption performance. The table below summarizes key properties for the parent MIL-125(Ti) and UiO-66 frameworks. It is important to note that functionalization, for instance with amino groups (-NH2), can alter these properties.

Property	MIL-125(Ti)	UiO-66	UiO-66-NH2
Metal Center	Titanium (Ti)	Zirconium (Zr)	Zirconium (Zr)
Organic Linker	Terephthalic acid (BDC)	Terephthalic acid (BDC)	2-Aminoterephthalic acid
BET Surface Area (m²/g)	~1550 - 1669[1][4]	~1300[6]	~876 - 993.1[8]
Pore Volume (cm³/g)	~0.6[9]	~0.38[8]	~0.14 - 0.38[8]
Thermal Stability	Stable up to 360°C[1]	Stable up to 500°C[2][7]	Thermally stable
Crystal System	Tetragonal	Cubic	Cubic

Note: Properties can vary based on the specific synthesis method and activation conditions.

Data Presentation: CO2 Capture Performance

The CO2 uptake capacity is a primary metric for evaluating adsorbents. The following table compares the performance of MIL-125(Ti) and UiO-66, including their popular amino-functionalized derivatives which often show enhanced CO2 affinity due to the basic nature of the amino group.

Material	CO2 Uptake (mmol/g)	Pressure (bar)	Temperature (K)
MIL-125(Ti) derivative	~2.41 µmol (as HCOO⁻)	N/A (photoreduction)	N/A
UiO-66	~1.36[6]	~1.5 - 1.7[6]	Room Temp.
UiO-66	~3.66[2]	~1.0	273
UiO-66-NH2	~3.35[10]	~1.0	273
UiO-66-NH2	~3.93[2]	~1.0	273
UiO-66-NH2 (Sonochemical)	~3.2[8]	1.0	298
UiO-66-NH2/GO Composite	~6.41[2]	~1.0	273

Experimental Protocols for CO2 Adsorption Measurement

Accurate measurement of CO2 adsorption is critical for comparing materials. The primary methods include gravimetric and volumetric analysis, as well as dynamic breakthrough experiments.

Protocol: Gravimetric CO2 Adsorption Measurement

This method, often performed using a thermogravimetric analyzer (TGA) or a dedicated sorption analyzer, measures the change in mass of the MOF sample as it is exposed to a CO2 atmosphere.

• Sample Activation: A known mass of the MOF sample is placed in the analyzer and heated under vacuum or an inert gas flow to remove any adsorbed guest molecules (e.g., water, solvents).

• Isotherm Measurement: The activated sample is cooled to the desired experimental temperature (e.g., 273 K or 298 K).

• Gas Dosing: CO2 gas is introduced into the sample chamber at incrementally increasing pressures.

• Equilibration: At each pressure step, the system is allowed to equilibrate until the sample mass stabilizes, indicating that adsorption is complete.

• Data Collection: The mass uptake at each pressure point is recorded to construct an adsorption isotherm.

Protocol: Breakthrough Analysis

This dynamic method evaluates performance under flow conditions, which is more representative of industrial applications like pressure swing adsorption (PSA).[11]

• Column Packing: The MOF adsorbent is packed into a column of known dimensions.

• Inert Gas Flow: An inert gas (e.g., He or N2) is passed through the column to establish a baseline.

• Gas Mixture Introduction: A mixed gas stream with a known concentration of CO2 (e.g., 15% CO2 in N2, simulating flue gas) is introduced into the column at a constant flow rate.[11]

• Outlet Monitoring: The composition of the gas exiting the column is continuously monitored using a mass spectrometer or gas chromatograph.

• Breakthrough Point: The time at which the CO2 concentration at the outlet begins to rise sharply is the "breakthrough time." This indicates that the adsorbent bed is saturated, and CO2 is "breaking through." The shape of the breakthrough curve provides information on the adsorption capacity and kinetics.

Mandatory Visualizations

Synthesis and Evaluation Workflows

Caption: Solvothermal synthesis workflows for MIL-125(Ti) and UiO-66.

Caption: Experimental workflow for CO2 capture evaluation in MOFs.

Caption: Logical comparison of MIL-125(Ti) and UiO-66 attributes.

Comparative Analysis

• Stability: UiO-66 exhibits significantly higher thermal and chemical stability than MIL-125(Ti).[1][2][3] This superior robustness makes UiO-66 a more suitable candidate for industrial CO2 capture processes, which often involve harsh conditions, including temperature swings and the presence of moisture.

• CO2 Adsorption Capacity: Based on available data for the parent frameworks, UiO-66 generally shows a higher CO2 uptake capacity under comparable conditions.[2][6] The performance of both materials can be significantly enhanced through functionalization. For example, UiO-66-NH2 and its composites demonstrate some of the highest uptake values reported for these families of MOFs.[2][10] The amino groups act as basic sites that have a strong affinity for the acidic CO2 molecule, improving both capacity and selectivity over gases like N2.[2]

• Cost and Scalability: The synthesis of both MOFs involves solvothermal methods, but the zirconium precursor for UiO-66 is generally less expensive and more readily available than the titanium alkoxide precursors for MIL-125(Ti). Furthermore, rapid synthesis routes have been developed for UiO-66, which is advantageous for large-scale production.[6]

• Unique Properties: While UiO-66's primary advantage is its stability, MIL-125(Ti) possesses interesting photocatalytic properties.[4] This opens up the possibility of not just capturing CO2 but also converting it into valuable fuels or chemicals using light as an energy source, an area of active research.[12]

Conclusion

Both MIL-125(Ti) and UiO-66 are effective porous materials for CO2 capture, but they offer different strengths.

• UiO-66 stands out for its exceptional stability, making it a highly reliable and robust platform for CO2 capture under demanding industrial conditions. Its synthesis is well-established, and its performance, particularly when functionalized with amino groups, is excellent.

• MIL-125(Ti) , while having lower thermal stability, offers the unique potential for integrated CO2 capture and photocatalytic conversion. This dual functionality makes it a compelling material for research into sustainable fuel production.

The choice between MIL-125(Ti) and UiO-66 will ultimately depend on the specific application requirements: UiO-66 is the preferred choice for applications demanding high stability and capture capacity, whereas MIL-125(Ti) is a material of interest for developing advanced photocatalytic systems for CO2 utilization.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 5. frontiersin.org [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Enhanced CO2 capture potential of UiO-66-NH2 synthesized by sonochemical method: experimental findings and performance evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. youtube.com [youtube.com]
• 12. mdpi.com [mdpi.com]

A Comparative Guide to MIL-125(Ti) and Other MOFs in Photocatalytic Hydrogen Production

For Researchers, Scientists, and Drug Development Professionals

The quest for clean and sustainable energy sources has positioned photocatalytic hydrogen production as a pivotal area of research. Among the diverse range of photocatalysts, Metal-Organic Frameworks (MOFs) have emerged as highly promising candidates due to their tunable electronic properties, high surface areas, and well-defined porous structures. This guide provides an objective comparison of the performance of MIL-125(Ti) against other notable MOFs in the context of hydrogen evolution, supported by experimental data and detailed methodologies.

Performance Comparison of Selected MOFs

The photocatalytic efficiency of MOFs for hydrogen production is typically evaluated based on the rate of hydrogen evolution, usually expressed in μmol·h⁻¹·g⁻¹ or mmol·h⁻¹·g⁻¹. While a direct, standardized comparison across all MOFs is challenging due to variations in experimental setups, this section summarizes reported performance data for MIL-125(Ti) and other commonly studied MOFs like UiO-66 and ZIF-8. It is crucial to note that modifications such as the incorporation of co-catalysts (e.g., Pt, Co) and the use of sacrificial agents significantly enhance the hydrogen evolution rates.

Table 1: Photocatalytic Hydrogen Evolution Rates of Various MOFs

MOF	Co-catalyst	Sacrificial Agent	Light Source	H₂ Evolution Rate (μmol·g⁻¹·h⁻¹)	Apparent Quantum Yield (AQY)	Reference
NH₂-MIL-125(Ti)	None	Triethylamine (B128534) (TEA)	Visible Light (λ ≥ 385 nm)	~200 (initial)	Not Reported	[1]
Co@NH₂-MIL-125(Ti)	Cobalt	Triethylamine (TEA)	Visible Light (λ ≥ 385 nm)	~900 (initial)	Not Reported	[1]
NH₂-MIL-125(Ti) (activated)	None	Triethylamine (TEA)	Visible Light (λ ≥ 385 nm)	up to 8050 (after reuse)	Not Reported	[1]
Pt/NH₂-MIL-125(Ti)	Platinum	Ascorbic Acid	Visible Light (λ ≥ 420 nm)	~1454	5.8% at 450 nm	[2]
Mo₃S₁₃²⁻/MIL-125-NH₂	Molybdenum Sulfide	Ascorbic Acid	Visible Light (λ ≥ 420 nm)	2094	11.0% at 450 nm	[2]
Pt₁/SnO₂/UiO-66-NH₂	Platinum	Triethanolamine (TEOA)	Not Specified	2167	Not Reported	[3]
Ce-UiO-66-NH₂	None	Methanol (B129727)	Simulated Sunlight	~150 (after 3h)	Not Reported	[4]
Co-MOF-H/H-g-C₃N₄	None	Not Specified	Visible Light	1033	Not Reported	[5]

Note: The performance of MOFs is highly sensitive to the experimental conditions, including the nature and concentration of the co-catalyst and sacrificial agent, the light source and intensity, and the reaction temperature and pH. The data presented above is for comparative purposes and highlights the potential of these materials.

Experimental Protocols

Detailed and reproducible experimental methodologies are paramount for the accurate assessment of photocatalytic performance. Below are representative protocols for the synthesis of NH₂-MIL-125(Ti) and the subsequent photocatalytic hydrogen evolution experiments.

Synthesis of NH₂-MIL-125(Ti)

The hydrothermal synthesis of NH₂-MIL-125(Ti) is a commonly employed method. A typical procedure is as follows:

• Precursor Solution Preparation: In an inert atmosphere (e.g., a glovebox), 0.5 g of 2-aminoterephthalic acid is dissolved in a mixture of 16 mL of anhydrous N,N-dimethylformamide (DMF) and 4 mL of anhydrous methanol.

• Addition of Titanium Precursor: To this solution, 0.55 mL of titanium(IV) isopropoxide is added.

• Hydrothermal Reaction: The resulting mixture is transferred to a Teflon-lined stainless-steel autoclave and heated in an oven at 110 °C for 72 hours.

• Product Recovery and Purification: After cooling to room temperature, the solid product is collected by filtration. The powder is then washed thoroughly with DMF and methanol and dried under vacuum.

Photocatalytic Hydrogen Evolution Experiment

A standard experimental setup for evaluating the photocatalytic hydrogen production of a MOF material is described below:

• Photoreactor Setup: A known amount of the MOF photocatalyst (e.g., 30 mg) is suspended in a quartz or Pyrex reactor containing a specific volume of a solvent mixture. A common mixture consists of acetonitrile, a sacrificial electron donor (e.g., triethylamine - TEA), and water.

• Degassing: The suspension is thoroughly degassed to remove any dissolved oxygen, which can act as an electron scavenger and hinder hydrogen production. This is typically achieved by bubbling an inert gas (e.g., argon or nitrogen) through the mixture for a set period before sealing the reactor.

• Irradiation: The reactor is then irradiated with a light source (e.g., a Xenon lamp with a cutoff filter to select a specific wavelength range, such as visible light λ ≥ 420 nm). The temperature of the reactor is usually maintained at a constant value using a water bath.

• Gas Analysis: The evolved gases are periodically sampled from the headspace of the reactor using a gas-tight syringe and analyzed by gas chromatography (GC) equipped with a thermal conductivity detector (TCD) to quantify the amount of hydrogen produced.

Mandatory Visualizations

To elucidate the underlying mechanisms and experimental workflows, the following diagrams are provided.

Caption: A diagram illustrating the key steps in MOF-mediated photocatalytic hydrogen evolution.

Caption: A flowchart outlining the typical experimental workflow for evaluating MOF photocatalysts.

References

• 1. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Hydrogen evolution performance of Co-MOF/H-g-C3N4 composite catalysts with different morphologies under visible light - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Unraveling the Photocatalytic Mechanism of MIL-125(Ti) with Isotopic Labeling: A Comparative Guide

Researchers are increasingly turning to sophisticated techniques to elucidate the complex mechanisms governing photocatalysis. Isotopic labeling, a powerful tool for tracing the pathways of atoms and molecules, is instrumental in validating the proposed mechanisms of novel photocatalysts like the metal-organic framework (MOF) MIL-125(Ti). This guide provides a comparative analysis of the photocatalytic performance of MIL-125(Ti) and its derivatives, supported by experimental data from isotopic labeling studies, and contrasts it with alternative photocatalytic systems.

Probing Reaction Pathways with Isotopic Tracers

Isotopic labeling involves the substitution of an atom in a reactant molecule with its heavier, non-radioactive isotope, such as Deuterium (²H or D), Carbon-13 (¹³C), or Oxygen-18 (¹⁸O). By tracking the incorporation of these labeled atoms into the reaction products using techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain unambiguous insights into reaction mechanisms.

For instance, in the photocatalytic reduction of CO₂, using ¹³CO₂ allows for the definitive identification of carbon-containing products originating from CO₂ rather than from other carbon sources in the reaction system. Similarly, conducting photocatalytic water splitting in heavy water (D₂O) helps to confirm that the evolved hydrogen originates from water molecules.

Comparative Performance of MIL-125(Ti) in Photocatalytic Applications

MIL-125(Ti), and particularly its amine-functionalized derivative NH₂-MIL-125(Ti), has demonstrated significant promise in various photocatalytic applications, including CO₂ reduction and hydrogen evolution. The performance of these materials is often compared with established photocatalysts like titanium dioxide (TiO₂) and graphitic carbon nitride (g-C₃N₄).

Photocatalytic CO₂ Reduction

Isotopic labeling studies using ¹³CO₂ have been employed to confirm the products of photocatalytic CO₂ reduction over MIL-125(Ti)-based catalysts. While direct comparative studies with other photocatalysts using isotopic labeling are limited, performance data from various studies provide a basis for comparison.

Photocatalyst	Reaction Conditions	Primary Products	Product Yield (μmol·g⁻¹·h⁻¹)	Isotopic Labeling Confirmation	Reference
NH₂-MIL-125(Ti)	Visible light, TEOA scavenger	Formate	Not specified	Yes, with ¹³CO₂	[1]
rGO@NH₂-MIL-125(Ti)	UV light, CH₃OH solvent	Methyl Formate	1,116	Not specified	[2]
MIL-125(Ti)@TiO₂\Co₃S₄	Simulated sunlight	CO	587.50	Not specified	[3]
TiO₂ (P25)	UV light	CH₄, CO	Varies	Not specified	[4]
g-C₃N₄	Visible light	Varies	Varies	Not specified	[5][6]

TEOA: Triethanolamine (B1662121), rGO: reduced Graphene Oxide. Data presented is for illustrative comparison and may not be from directly comparable experimental conditions.

Photocatalytic Hydrogen Evolution

Photocatalyst	Reaction Conditions	H₂ Evolution Rate (μmol·h⁻¹·g⁻¹)	Isotopic Labeling Confirmation	Reference
NH₂-MIL-125(Ti)/Pt/g-C₃N₄	Visible light, TEOA scavenger	3986	Not specified	[7]
Co@NH₂-MIL-125(Ti)	Visible light, TEOA scavenger	~300 (after 3 cycles)	Not specified	[8][9]
Pt/g-C₃N₄	Visible light, TEOA scavenger	1100	Not specified	[7]
g-C₃N₄/SrZrO₃	UV light	1222	Not specified	[10]

Data presented is for illustrative comparison and may not be from directly comparable experimental conditions.

Experimental Protocols for Isotopic Labeling Studies

The validation of photocatalytic mechanisms through isotopic labeling requires meticulous experimental procedures. Below are generalized protocols for ¹³CO₂ reduction and D₂O water splitting experiments.

Protocol for ¹³CO₂ Photocatalytic Reduction

• Catalyst Preparation: Synthesize and characterize the photocatalyst (e.g., NH₂-MIL-125(Ti)).

• Reactor Setup: Place a known amount of the photocatalyst in a sealed quartz reactor.

• Evacuation and Reactant Introduction: Evacuate the reactor to remove air and then introduce a controlled mixture of ¹³CO₂ (isotopic purity >99%) and a sacrificial electron donor (e.g., triethanolamine vapor) and/or water vapor.

• Photoreaction: Irradiate the reactor with a light source (e.g., a 300 W Xenon lamp with appropriate filters) for a specific duration while maintaining a constant temperature.

• Product Analysis: After irradiation, collect the gas and liquid phase products. Analyze the gaseous products using a Gas Chromatograph-Mass Spectrometer (GC-MS) to identify and quantify the ¹³C-labeled products (e.g., ¹³CO, ¹³CH₄).[1][11] Liquid products can be analyzed by NMR.

Protocol for Photocatalytic Water Splitting in D₂O

• Catalyst Suspension: Disperse a known amount of the photocatalyst in D₂O (isotopic purity >99%) containing a sacrificial electron donor (e.g., methanol-d₄).

• Degassing: Thoroughly degas the suspension to remove any dissolved air, particularly O₂.

• Photoreaction: Irradiate the suspension with a suitable light source under constant stirring.

• Gas Analysis: Periodically sample the headspace of the reactor and analyze the evolved gases using a gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) to quantify the production of D₂.

Visualizing the Experimental Workflow and Photocatalytic Mechanism

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for isotopic labeling and a proposed photocatalytic mechanism for CO₂ reduction by NH₂-MIL-125(Ti).

Caption: Experimental workflow for ¹³CO₂ photocatalytic reduction.

Caption: Proposed photocatalytic mechanism for CO₂ reduction.

Conclusion and Future Outlook

Isotopic labeling is an indispensable technique for validating the photocatalytic mechanisms of materials like MIL-125(Ti). While performance metrics provide a basis for comparison, direct comparative studies using isotopic labeling under standardized conditions are crucial for a definitive assessment of mechanistic pathways and efficiencies. Future research should focus on conducting such head-to-head comparisons to accelerate the rational design of next-generation photocatalysts for sustainable chemical transformations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 3. MIL-125(Ti)@ZIF-67-derived MIL-125(Ti)@TiO2 hollow nanodiscs decorated with Co3S4 for remarkable photocatalytic CO2 reduction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | 2D–2D heterostructure g-C3N4-based materials for photocatalytic H2 evolution: Progress and perspectives [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Confirmation of Reaction Mechanism Using 13CO2 (GCMS) : Shimadzu Scientific Instruments [ssi.shimadzu.com]

A Comparative Guide: MIL-125(Ti) vs. ZIF-8 for Hydrocarbon Separation

For researchers, scientists, and drug development professionals, the selection of optimal materials for purification and separation processes is paramount. This guide provides a detailed comparison of two prominent metal-organic frameworks (MOFs), MIL-125(Ti) and ZIF-8, for hydrocarbon separation, with a focus on propylene (B89431)/propane (B168953) separation, a critical process in the petrochemical industry.

While both materials exhibit unique properties, this guide will demonstrate that ZIF-8 is extensively studied and characterized for hydrocarbon separations with a wealth of available performance data. In contrast, MIL-125(Ti) and its derivatives, while promising in other areas like CO2 capture and photocatalysis, have limited reported experimental data for hydrocarbon separation, making a direct, quantitative benchmark challenging.

Performance Data for Hydrocarbon Separation

Quantitative data for the separation of propylene and propane using ZIF-8, primarily in membrane applications, is well-documented. The performance is typically measured by permeability (gas flow rate through the membrane) and selectivity (the ratio of permeabilities of two gases).

Table 1: Propylene/Propane Separation Performance of ZIF-8 Membranes

Membrane Configuration	Propylene Permeance (GPU)	Propylene/Propane Selectivity	Reference
Polycrystalline ZIF-8 membrane	~268 x 10⁻¹⁰ mol/m²·s·Pa	~70	[1]
PMMA-coated ZIF-8 membrane	Increased from uncoated	106	[2]
Asymmetric Mixed-Matrix Membrane (PIMOF)	22.5 ± 4.5	57.7 ± 11.2	[3]
Asymmetric MMM with sodium formate	10.1 ± 0.3	222.5 ± 1.8	[3]
Silicalite-seeded ZIF-8 membrane	-	170	[4]

Note: GPU (Gas Permeation Unit) is a common unit for permeance. 1 GPU = 10⁻⁶ cm³(STP)/(cm²·s·cmHg).

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and validation of scientific findings. Below are representative protocols for the synthesis of MIL-125(Ti) and ZIF-8 for gas separation applications.

Synthesis of MIL-125(Ti)

The synthesis of MIL-125(Ti) and its amino-functionalized version, NH₂-MIL-125(Ti), is typically carried out via a solvothermal method.

A representative synthesis procedure for NH₂-MIL-125(Ti) is as follows: [9][10]

• Precursor Solution Preparation: 2-aminoterephthalic acid is dissolved in a mixture of N,N-dimethylformamide (DMF) and methanol (B129727).

• Addition of Titanium Source: A titanium precursor, such as titanium isopropoxide or titanium butoxide, is added to the solution.

• Solvothermal Reaction: The resulting mixture is sealed in a Teflon-lined autoclave and heated to a specific temperature (e.g., 150 °C) for a designated period (e.g., 24-72 hours).

• Product Recovery and Activation: After cooling, the solid product is collected by centrifugation or filtration, washed with a solvent like DMF and methanol, and then activated by heating under vacuum to remove residual solvent molecules from the pores.

Synthesis of ZIF-8 for Membranes

ZIF-8 membranes are often prepared on a porous support to provide mechanical stability. A common method is the seeded secondary growth technique.

A typical procedure for ZIF-8 membrane synthesis is as follows: [4][11]

• Support Seeding: The surface of a porous support (e.g., α-alumina) is coated with a layer of ZIF-8 nanocrystals (seeds). This can be achieved by various methods, including dip-coating or rubbing.

• Secondary Growth: The seeded support is then immersed in a synthesis solution containing a zinc salt (e.g., zinc nitrate) and 2-methylimidazole (B133640) in a solvent (often methanol or water).

• Membrane Formation: The solution is heated, allowing the ZIF-8 crystals to grow and interlink, forming a continuous membrane layer over the support.

• Washing and Drying: The resulting membrane is thoroughly washed with a solvent to remove any unreacted precursors and then dried before use.

Material Characterization

To evaluate the properties of the synthesized MOFs and their suitability for gas separation, a range of characterization techniques are employed.

Table 2: Common Characterization Techniques for MOFs in Gas Separation

Technique	Purpose
Powder X-Ray Diffraction (PXRD)	To confirm the crystalline structure and phase purity of the MOF.
Scanning Electron Microscopy (SEM)	To visualize the morphology, crystal size, and, for membranes, the thickness and integrity of the MOF layer.
Brunauer-Emmett-Teller (BET) Analysis	To determine the specific surface area and pore volume of the material from nitrogen adsorption-desorption isotherms.
Gas Adsorption Isotherms	To measure the uptake of specific gases (e.g., propylene, propane) at different pressures and a constant temperature.
Breakthrough Experiments	To evaluate the dynamic separation performance of the MOF by flowing a mixed gas through a packed bed of the material.
Permeation Measurements	For membranes, to determine the permeability and selectivity for different gases.

Visualizing the Comparison: A Logical Workflow

The following diagram illustrates the logical workflow for comparing MIL-125(Ti) and ZIF-8 for hydrocarbon separation, highlighting the current data gap for MIL-125(Ti).

Caption: Workflow comparing MIL-125(Ti) and ZIF-8 for hydrocarbon separation.

Signaling Pathway for Material Selection

The decision-making process for selecting a MOF for a specific separation application can be visualized as a signaling pathway, where initial requirements trigger a cascade of evaluation steps.

Caption: Decision pathway for MOF selection in hydrocarbon separation.

Conclusion

Based on the currently available scientific literature, ZIF-8 stands out as a well-documented and high-performing material for hydrocarbon separations, particularly for the challenging task of separating propylene from propane. A substantial body of research provides quantitative performance data and detailed experimental protocols, making it a reliable benchmark in this field.

MIL-125(Ti), while a versatile MOF with demonstrated potential in other areas, currently lacks the necessary experimental data for a direct and meaningful comparison with ZIF-8 for hydrocarbon separation. Future research focusing on the experimental evaluation of MIL-125(Ti) and its derivatives for the separation of light hydrocarbons is needed to fully assess its potential and to enable a direct benchmarking against established materials like ZIF-8. For researchers and professionals in need of a proven material for hydrocarbon separation, ZIF-8 is the more established and characterized option at present.

References

• 1. researchgate.net [researchgate.net]
• 2. Enhancing the propylene/propane separation performances of ZIF-8 membranes by post-synthetic surface polymerization - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Separation properties of the MIL-125(Ti) Metal-Organic Framework in high-performance liquid chromatography revealing cis/trans selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. datasetcatalog.nlm.nih.gov [datasetcatalog.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to MIL-125(Ti) and PCN-222 for Photocatalytic Applications

For Researchers, Scientists, and Drug Development Professionals

Metal-Organic Frameworks (MOFs) have emerged as a promising class of materials for photocatalysis due to their high surface areas, tunable porosity, and versatile functionalities. Among the vast library of MOFs, MIL-125(Ti) and PCN-222 have garnered significant attention for their exceptional photocatalytic activities in various applications, including hydrogen production, CO2 reduction, and pollutant degradation. This guide provides a comprehensive comparative analysis of these two prominent MOFs, supported by experimental data, to aid researchers in selecting the optimal material for their specific photocatalytic needs.

Structural and Physicochemical Properties

MIL-125(Ti), a titanium-based MOF, is constructed from Ti8O8(OH)4 clusters and terephthalate-based linkers. Its amino-functionalized form, NH2-MIL-125(Ti), is particularly noted for its ability to absorb visible light.[1] PCN-222 is a zirconium-based MOF built from Zr6O4(OH)4 clusters and porphyrin-based linkers, which act as excellent photosensitizers.[2][3]

Property	MIL-125(Ti) / NH2-MIL-125(Ti)	PCN-222
Metal Cluster	Titanium-oxo clusters (e.g., Ti8O8(OH)4)	Zirconium-oxo clusters (Zr6O4(OH)4)
Organic Linker	Terephthalic acid or 2-aminoterephthalic acid	Tetrakis(4-carboxyphenyl)porphyrin (TCPP) or its metalated derivatives
Band Gap	~3.75 eV (MIL-125), ~2.69 eV (NH2-MIL-125)[4]	~1.75 eV[5]
Key Feature	Tunable light absorption via linker functionalization.[1]	Inherent visible light absorption due to porphyrin linkers.[2][3]

Comparative Photocatalytic Performance

The distinct structural and electronic properties of MIL-125(Ti) and PCN-222 lead to their differing performance in various photocatalytic reactions.

Hydrogen Evolution Reaction (HER)

NH2-MIL-125(Ti) has been extensively studied for photocatalytic hydrogen evolution. While pristine NH2-MIL-125(Ti) shows modest activity, its performance can be significantly enhanced by the introduction of co-catalysts or through structural modifications.[6][7] For instance, the creation of defects can lead to a ~3.5 times higher H2 evolution rate compared to the hydrothermally synthesized counterpart.[8]

PCN-222, particularly when the porphyrin linker is metalated, also demonstrates promising activity for hydrogen production.

Catalyst	Application	Sacrificial Agent	Co-catalyst	H2 Evolution Rate (μmol g⁻¹ h⁻¹)	Light Source	Reference
NH2-MIL-125(Ti)	HER	Triethanolamine (B1662121) (TEOA)	-	~8.9 (initial)	Visible (λ ≥ 385 nm)	[6][7]
Co@NH2-MIL-125(Ti)	HER	TEOA	Cobalt	~40 (initial)	Visible (λ ≥ 385 nm)	[6][7]
1 wt.% PCN-222/CNs	HER	TEOA	3% Pt	2996.16	Visible (λ > 420 nm)	[9]

CO2 Reduction

PCN-222 and its derivatives have shown remarkable performance in the photocatalytic reduction of CO2, largely attributed to the porphyrin linker's ability to absorb light and the catalytic activity of the metal centers.[2][3] The choice of metal within the porphyrin ring significantly influences the product selectivity and yield.[2] MIL-125(Ti) and its composites have also been investigated for CO2 photoreduction, with the formation of products like methyl formate.[4][10]

Catalyst	Application	Product	Yield (μmol g⁻¹ h⁻¹)	Light Source	Reference
PCN-222(2H&Zn)	CO2 Reduction	CO	3.92	Visible	[2]
PCN-222(Zn)	CO2 Reduction	CO	1.36	Visible	[2]
PCN-222-Zn	CO2 Reduction	Formate	120.2	Visible	[3]
rGO@NH2-MIL-125	CO2 Reduction	Methyl Formate	1116	Not Specified	[4][10]

Organic Pollutant Degradation

Both MOFs are effective in degrading various organic pollutants. The high surface area allows for efficient adsorption of pollutant molecules, bringing them in close proximity to the catalytically active sites.[11][12] Composites of these MOFs with other materials, such as BiOBr or reduced graphene oxide, often exhibit enhanced degradation efficiencies due to improved charge separation and light absorption.[10][13]

Catalyst	Pollutant	Degradation Efficiency	Time (min)	Light Source	Reference
BNMT-9 (BiOI/NH2-MIL-125(Ti))	Rhodamine B (RhB)	99%	Not Specified	Visible	[1]
BNMT-9 (BiOI/NH2-MIL-125(Ti))	p-chlorophenol	90%	Not Specified	Visible	[1]
7 wt% NH2-MIL-125(Ti)/BiOBr	Rhodamine B (RhB)	Not Specified	Not Specified	Visible	[13]
Defective ZnIr-MOF	Not Specified	100%	10	Light	[11]

Photocatalytic Mechanisms and Experimental Workflows

The underlying photocatalytic mechanisms for MIL-125(Ti) and PCN-222 differ based on their composition.

MIL-125(Ti) Mechanism

In NH2-MIL-125(Ti), visible light absorption excites an electron from the amino-functionalized linker to the titanium-oxo cluster, a process known as linker-to-metal charge transfer (LMCT).[6] This charge separation is crucial for initiating the redox reactions. The photogenerated electrons can then participate in reactions like proton reduction to generate hydrogen, while the holes can oxidize organic molecules.

Caption: Photocatalytic mechanism of NH2-MIL-125(Ti).

PCN-222 Mechanism

For PCN-222, the porphyrin linker acts as the primary photosensitizer. Upon light absorption, the porphyrin is excited, and the photogenerated electrons are transferred to the Zr-oxo clusters or to a metal center within the porphyrin ring if present.[14] These separated charges then drive the desired photocatalytic reactions, such as CO2 reduction.

Caption: Photocatalytic mechanism of PCN-222.

Experimental Workflow

The following diagram illustrates a general workflow for synthesizing these MOFs and evaluating their photocatalytic performance.

Caption: General experimental workflow for MOF photocatalysis.

Detailed Experimental Protocols

Synthesis of NH2-MIL-125(Ti)

This protocol is based on a hydrothermal synthesis method.[6]

• Preparation of the Precursor Solution: In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid, 16 mL of anhydrous N,N-dimethylformamide (DMF), and 4 mL of anhydrous methanol (B129727) at room temperature.

• Addition of Titanium Precursor: To the above mixture, add the titanium precursor and stir until a homogeneous solution is obtained.

• Hydrothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave and heat it at a specified temperature for a certain duration (e.g., 150°C for 72 hours as in a similar synthesis).[10]

• Purification: After cooling to room temperature, collect the solid product by filtration or centrifugation. Wash the product repeatedly with DMF and methanol to remove unreacted precursors.

• Activation: Dry the purified product under vacuum.

Synthesis of PCN-222

This protocol is based on a solvothermal method.[2][9]

• Preparation of the Precursor Solution: Dissolve 30 mg of Zirconium tetrachloride (ZrCl4) and 10 mg of tetrakis(4-carboxyphenyl)porphyrin (TCPP) in 12 mL of N,N-dimethylformamide (DMF) with ultrasonic assistance.[9]

• Addition of Modulator: Add 400 mg of benzoic acid to the solution and continue sonication until it is completely dissolved.[9]

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave and heat it in an oven at 120°C for 16-24 hours.[2][9]

• Purification: After cooling, collect the precipitate by centrifugation. Wash the product repeatedly with DMF and acetone.

• Activation: Dry the final product under vacuum at 80°C.[2]

General Photocatalytic Activity Measurement

This protocol describes a typical experiment for evaluating the photocatalytic performance.

• Catalyst Dispersion: Disperse a specific amount of the MOF catalyst (e.g., 30-40 mg) in an aqueous solution (e.g., 100 mL) containing the target pollutant (e.g., 40 mg/L Rhodamine B) or a sacrificial agent (e.g., 10% triethanolamine for HER).[1][6][9]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 40 minutes) to establish adsorption-desorption equilibrium between the catalyst and the substrate.[1]

• Initiation of Photocatalysis: Expose the suspension to a light source (e.g., a 300 W Xenon lamp with appropriate filters) under continuous stirring.[1][9]

• Sampling and Analysis: At regular intervals, withdraw aliquots of the suspension. Centrifuge the samples to remove the catalyst particles. Analyze the supernatant using appropriate techniques, such as UV-Vis spectroscopy for dye degradation, gas chromatography for H2 or CO analysis, or high-performance liquid chromatography for other organic products.

Conclusion

Both MIL-125(Ti) and PCN-222 are highly effective photocatalysts with distinct advantages.

• MIL-125(Ti) , particularly its amino-functionalized form, is a robust choice for photocatalysis, with its activity being highly tunable through linker modification and the incorporation of co-catalysts. Its primary strength lies in applications like hydrogen evolution and the degradation of a wide range of organic pollutants.

• PCN-222 excels in visible-light-driven applications due to the inherent photosensitizing nature of its porphyrin linkers. It is particularly well-suited for CO2 reduction, where the porphyrin core can be metalated to tune the catalytic activity and selectivity towards desired products.

The choice between these two MOFs will ultimately depend on the specific application, desired reaction products, and the region of the light spectrum to be utilized. Future research may focus on developing composites and hybrid materials based on these MOFs to further enhance their photocatalytic efficiency and stability for practical applications in environmental remediation and sustainable energy production.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Porphyrin-based metal–organic framework catalysts for photoreduction of CO2: understanding the effect of node connectivity and linker metalation on activity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. frontiersin.org [frontiersin.org]
• 5. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 6. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Defect engineering in MIL-125-(Ti)-NH2 for enhanced photocatalytic H2 generation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 11. A review of metal–organic framework (MOF) materials as an effective photocatalyst for degradation of organic pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Enhanced photocatalytic performance of BiOBr/NH2-MIL-125(Ti) composite for dye degradation under visible light - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

Bridging Theory and Reality: Experimental Validation of DFT Calculations for MIL-125(Ti)'s Band Structure

A comparative guide for researchers on the experimental verification of theoretically predicted electronic properties of the metal-organic framework MIL-125(Ti).

The accurate determination of a material's electronic band structure is paramount for predicting its performance in applications such as photocatalysis and photovoltaics. For the promising titanium-based metal-organic framework (MOF), MIL-125(Ti), Density Functional Theory (DFT) calculations have been instrumental in predicting its electronic properties. However, experimental validation is crucial to substantiate these theoretical models. This guide provides a comparative overview of experimental data alongside DFT calculations for the band structure of MIL-125(Ti) and its widely studied amino-functionalized derivative, NH₂-MIL-125(Ti).

Quantitative Comparison of Band Structure Parameters

The band gap (Eg), valence band maximum (VBM), and conduction band minimum (CBM) are key parameters defining a material's electronic behavior. The following table summarizes a collection of experimental and DFT-calculated values for MIL-125(Ti) and NH₂-MIL-125(Ti), showcasing the degree of concordance between theory and experiment.

Material	Method	Band Gap (Eg) [eV]	Valence Band Maximum (VBM) [V vs. NHE]	Conduction Band Minimum (CBM) [V vs. NHE]
MIL-125(Ti)	Experimental (UV-Vis DRS)	3.6[1], 3.72[2], 3.28[3], 3.42[4]	-	-
Experimental (Mott-Schottky)	-	-	-1.20 (vs. SCE)[4]
DFT Calculation	3.5[5]	-	-
NH₂-MIL-125(Ti)	Experimental (UV-Vis DRS)	2.6[1], 2.49[3], 2.56[6]	-	-
Experimental (Mott-Schottky)	-	1.48	-1.02
DFT Calculation	2.5 - 2.6[2]	-	-

Note: The VBM and CBM values from Mott-Schottky analysis are often reported against a reference electrode (e.g., SCE or Ag/AgCl) and have been converted to the Normal Hydrogen Electrode (NHE) scale for comparison where possible. The VBM can be calculated from the CBM and the band gap (Eg).

The data reveals a generally good agreement between the experimentally determined and DFT-calculated band gaps for both MIL-125(Ti) and its amino-functionalized form. The introduction of the amine group (-NH₂) into the organic linker is consistently shown, both experimentally and theoretically, to narrow the band gap, extending the material's light absorption into the visible region.[1][2] This red shift is attributed to the donation of N 2p electrons to the aromatic linker, which raises the valence band edge.[1][7]

Experimental Protocols

Detailed methodologies are essential for the reproducibility of experimental results. Below are outlines of the key techniques used to determine the band structure of MIL-125(Ti).

UV-Vis Diffuse Reflectance Spectroscopy (DRS)

This is the most common technique for determining the optical band gap of semiconductor materials.

Methodology:

• Sample Preparation: The solid MOF powder is loaded into a sample holder. Barium sulfate (B86663) (BaSO₄) is often used as a non-absorbing reference standard.[8]

• Data Acquisition: The diffuse reflectance spectrum of the sample is collected over a specific wavelength range (e.g., 250-800 nm) using a spectrophotometer equipped with an integrating sphere.[8][9]

• Data Analysis (Tauc Plot): The obtained reflectance data is converted to absorbance using the Kubelka-Munk function: F(R) = (1-R)² / 2R, where R is the reflectance.[3][4] The band gap (Eg) is then determined by plotting (F(R)hν)n against the photon energy (hν). The value of 'n' depends on the nature of the electronic transition (n=2 for a direct band gap semiconductor like MIL-125(Ti)). The band gap is found by extrapolating the linear portion of the Tauc plot to the x-axis (where (F(R)hν)n = 0).[9]

Mott-Schottky Analysis

This electrochemical technique is employed to determine the flat-band potential, which corresponds to the conduction band minimum (CBM) for n-type semiconductors like MIL-125(Ti).

Methodology:

• Electrode Preparation: A working electrode is fabricated by depositing the MOF material onto a conductive substrate (e.g., FTO or ITO glass).

• Electrochemical Cell Setup: A three-electrode system is used, consisting of the MOF-based working electrode, a counter electrode (typically a platinum wire), and a reference electrode (e.g., Ag/AgCl or a saturated calomel (B162337) electrode - SCE). These are immersed in a suitable electrolyte solution.

• Measurement: The capacitance of the semiconductor-electrolyte interface is measured as a function of the applied potential.

• Data Analysis (Mott-Schottky Plot): A Mott-Schottky plot is generated by plotting 1/C² versus the applied potential (V). For an n-type semiconductor, this plot will have a positive slope. The flat-band potential (Vfb), which is approximately the CBM, is determined by extrapolating the linear region of the plot to the x-axis (where 1/C² = 0).[10][11] The valence band maximum (VBM) can then be calculated using the equation: EVBM = ECBM + Eg.

Workflow for Experimental Validation of DFT Calculations

The following diagram illustrates the logical flow of validating theoretical predictions with experimental data for the band structure of MIL-125(Ti).

Caption: Workflow for comparing DFT calculations with experimental data.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Enhanced Degradation of Rhodamine B by Metallic Organic Frameworks Based on NH2-MIL-125(Ti) under Visible Light [mdpi.com]
• 7. pages.uoregon.edu [pages.uoregon.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Economic Viability of Large-Scale MIL-125(Ti) Synthesis: A Comparative Guide

The titanium-based metal-organic framework (MOF), MIL-125(Ti), and its amine-functionalized counterpart, NH2-MIL-125(Ti), have garnered significant attention for applications in photocatalysis, gas separation, and drug delivery due to their unique photoresponsive properties and high stability.[1][2][3] However, for these materials to transition from laboratory-scale research to industrial applications, a thorough assessment of their economic viability in large-scale production is crucial. This guide provides a comparative analysis of different synthesis routes for MIL-125(Ti), focusing on the factors that influence production costs and overall performance.

Comparison of Synthesis Methodologies

The economic feasibility of MIL-125(Ti) production is intrinsically linked to the chosen synthesis method. Key factors include the cost of precursors (titanium source and organic linker), solvent usage, energy consumption (reaction temperature and duration), and the overall space-time yield (STY). While specific cost data for MIL-125(Ti) is scarce in the literature, a comparison of synthesis parameters allows for a qualitative economic assessment. Generally, methods that utilize lower temperatures, shorter reaction times, and cheaper, more environmentally friendly solvents are more economically favorable.[4]

Several methods have been reported for the synthesis of MIL-125(Ti) and its derivatives, primarily centered around solvothermal and reflux techniques.[5][6] More recent developments include microwave-assisted synthesis, which can significantly reduce reaction times.[7]

Table 1: Comparison of Synthesis Parameters for MIL-125(Ti) and Derivatives

Parameter	Solvothermal (MIL-125)	Solvothermal (NH2-MIL-125)	Reflux (MIL-125 Nanoparticles)	Microwave-Assisted (MIL-125)
Titanium Precursor	Titanium(IV) isopropoxide[8]	Titanium(IV) isopropoxide[9][10]	Titanium(IV) isopropoxide[11][12]	Titanium(IV) isopropoxide[7]
Organic Linker	Terephthalic acid (BDC)[8]	2-aminoterephthalic acid[9][10]	Terephthalic acid (BDC)[11][12]	Terephthalic acid (BDC)[7]
Solvent(s)	DMF, Methanol[8]	DMF, Methanol[9][10]	DMF, Methanol[11][12]	DMF, Methanol[7]
Temperature	80 - 150°C[7][8]	110°C[9][10]	80 - 150°C[12]	120°C[7]
Reaction Time	15 - 48 hours[7][8]	72 hours[9][10]	< 2 hours[11][12]	40 minutes[7]
Key Advantage	High crystallinity[6]	Functionalized for enhanced properties[13]	Rapid synthesis, colloidal stability[11][12]	Drastically reduced synthesis time[7]
Potential Drawback	Long reaction times, high energy use	Long reaction times, high energy use	May require specific equipment	Potential for inhomogeneous heating

Performance and Economic Implications

The choice of synthesis route not only affects the cost but also the material's final properties, such as surface area and photocatalytic activity, which are critical for its application performance.

Table 2: Performance Comparison of MIL-125(Ti) and Derivatives

Property	NH2-MIL-125(Ti) (Solvothermal)	Co@NH2-MIL-125(Ti)	MIL-125(Ti) (Solvothermal)
BET Surface Area	1487 ± 13 m²/g[9][10]	1480 ± 19 m²/g[9][10]	712 m²/g[14]
Micropore Volume	0.56 cm³/g[9][10]	0.55 cm³/g[9][10]	-
Band Gap	~2.6 eV[15]	-	~3.6 eV[16]
Photocatalytic Activity (H₂ evolution)	200 µmol g⁻¹ (after 22.5h)[10]	900 µmol g⁻¹ (after 22.5h)[10]	Lower activity (requires UV light)[16]

From an economic standpoint, while solvothermal methods can produce highly crystalline materials, the long reaction times and use of high-boiling-point solvents like DMF contribute significantly to the overall cost.[4] The rapid, reflux-based synthesis of MIL-125 nanoparticles presents a promising route for cost reduction by drastically shortening the production time to under two hours.[11][12] Similarly, microwave-assisted synthesis offers a substantial decrease in reaction time to just 40 minutes, which could translate to significant energy savings at an industrial scale.[7]

Post-synthetic modifications, such as the incorporation of cobalt into NH2-MIL-125(Ti), can enhance performance at a relatively low cost.[9][10] This suggests that investing in a scalable synthesis of the base MOF, followed by cost-effective modifications, could be an economically viable strategy.

Alternative Titanium-Based MOFs

While MIL-125(Ti) is a benchmark material, the synthesis of titanium-based MOFs is generally challenging due to the high reactivity of titanium precursors, which can lead to the formation of amorphous titanium oxides instead of crystalline MOFs.[2][17] Research into alternative Ti-MOFs and bimetallic frameworks like Zr-Ti MOFs is ongoing, with the aim of improving stability and catalytic performance.[18][19] However, the synthesis protocols for these alternatives are often complex, and their economic viability for large-scale production has not yet been thoroughly evaluated. A post-synthetic method involving high-valence metathesis and oxidation (HVMO) has also been developed to create Ti-MOFs from existing templates, offering another route to these materials.[20]

Experimental Protocols

Solvothermal Synthesis of NH2-MIL-125(Ti)

This protocol is adapted from Hendon et al. as cited in multiple sources.[9][10]

• Materials: 2-aminoterephthalic acid (0.5 g), anhydrous N,N-dimethylformamide (DMF, 16 mL), anhydrous methanol (B129727) (4 mL), titanium(IV) isopropoxide (0.55 mL).

• Procedure:

  • In an inert atmosphere glovebox, mix 2-aminoterephthalic acid with anhydrous DMF and anhydrous methanol.

  • Stir the mixture at room temperature until the linker is fully dissolved.

  • Add titanium(IV) isopropoxide to the solution.

  • Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it in an oven at 110°C for 72 hours.

  • After heating, allow the autoclave to cool to room temperature.

  • Filter the mixture to collect the solid product.

  • Wash the product with DMF and then methanol to remove unreacted precursors.

  • Dry the final product under vacuum.

Rapid Reflux-Based Synthesis of MIL-125 Nanoparticles

This protocol is based on the rapid synthesis method described by Fabrizio et al.[11][12]

• Materials: Terephthalic acid, titanium(IV) isopropoxide, N,N-dimethylformamide (DMF), Methanol. (Note: specific quantities for gram-scale synthesis are detailed in the source literature).

• Procedure:

  • Combine the terephthalic acid linker, titanium isopropoxide, DMF, and methanol in a round-bottom flask equipped with a reflux condenser.

  • Heat the mixture to reflux (temperatures between 80°C and 150°C can be used to control particle size).[12]

  • Maintain the reflux for less than 2 hours. The reaction progress can be monitored by taking aliquots.

  • After the reaction is complete, cool the mixture.

  • Collect the nanoparticle product by centrifugation.

  • Wash the product repeatedly with a suitable solvent (e.g., DMF, then a more volatile solvent like acetone (B3395972) or ethanol).

  • Dry the final product.

Visualizations

Caption: General workflow for the solvothermal synthesis of MIL-125(Ti).

Caption: Core factors influencing the economic viability of large-scale MOF synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Titanium-based MOFs (Ti-MOF) - CD Bioparticles [cd-bioparticles.net]
• 4. Cost Estimation of the Production of MIL-100(Fe) at Industrial Scale from Two Upscaled Sustainable Synthesis Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Facile Preparation of Metal-Organic Framework (MIL-125)/Chitosan Beads for Adsorption of Pb(II) from Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gram-scale synthesis of MIL-125 nanoparticles and their solution processability - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. Gram-scale synthesis of MIL-125 nanoparticles and their solution processability - Chemical Science (RSC Publishing) DOI:10.1039/D3SC02257A [pubs.rsc.org]
• 13. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 19. pubs.acs.org [pubs.acs.org]
• 20. A versatile synthetic route for the preparation of titanium metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing the Power of Light: A Comparative Guide to MIL-125(Ti) Composite Materials for Enhanced Photocatalytic Performance

The quest for efficient and sustainable solutions for environmental remediation and energy production has positioned photocatalysis as a key technology. Among the diverse range of photocatalytic materials, Metal-Organic Frameworks (MOFs) have garnered significant attention due to their high surface area, tunable porosity, and well-defined structures. In particular, MIL-125(Ti), a titanium-based MOF, and its amine-functionalized derivative, NH2-MIL-125(Ti), serve as promising platforms for photocatalytic applications. However, pristine MIL-125(Ti) often suffers from limitations such as a wide bandgap (restricting it to UV light absorption) and rapid recombination of photogenerated electron-hole pairs.[1][2]

To overcome these drawbacks, researchers have developed a variety of MIL-125(Ti) composite materials. By integrating MIL-125(Ti) with other functional materials like semiconductors, noble metals, or carbon-based nanostructures, it is possible to enhance visible light absorption, promote charge separation, and ultimately boost photocatalytic efficiency.[3][4] This guide provides an objective comparison of various MIL-125(Ti) composite materials, supported by experimental data, to assist researchers in selecting and designing effective photocatalytic systems.

Performance Comparison of MIL-125(Ti) Composite Photocatalysts

The efficacy of MIL-125(Ti) composites has been demonstrated across a range of photocatalytic applications, including pollutant degradation, CO2 reduction, and hydrogen evolution. The following tables summarize the quantitative performance of different composite systems compared to pristine materials.

Table 1: Photocatalytic Degradation of Organic Pollutants

Photocatalyst	Pollutant	Light Source	Degradation Efficiency (%)	Time (min)	Reference
BiOBr/NH2-MIL-125(Ti) (7 wt%)	Rhodamine B (RhB)	Visible Light	~99%	100	[5][6]
BiOBr	Rhodamine B (RhB)	Visible Light	~70%	100	[5][6]
NH2-MIL-125(Ti)	Rhodamine B (RhB)	Visible Light	~20%	100	[5][6]
BiOI/NH2-MIL-125(Ti) (9 wt%)	Rhodamine B (RhB)	Visible Light	99%	180	[7]
BiOI/NH2-MIL-125(Ti) (9 wt%)	p-Chlorophenol (P-CP)	Visible Light	90%	180	[7]
TiO2@NH2-MIL-125(Ti)	Methylene Blue (MB)	300W Xe Lamp	>90%	60	[8]

Table 2: Photocatalytic CO2 Reduction

Photocatalyst	Primary Product	Yield (μmol g⁻¹ h⁻¹)	Light Source	Reference
rGO@NH2-MIL-125(Ti)	Methyl Formate (MF)	1,116	Simulated Sunlight	[9][10]
NH2-MIL-125(Ti)	Methyl Formate (MF)	~700	Simulated Sunlight	[9][10]
MIL-125(Ti)	Methyl Formate (MF)	~500	Simulated Sunlight	[9][10]
MIL-125(Ti)@TiO2\Co3S4	Carbon Monoxide (CO)	587.50	Simulated Sunlight	[11]
MIL-125(Ti)	Carbon Monoxide (CO)	~84	Simulated Sunlight	[11]
NH2-MIL-125(Ti) {111} facet	Carbon Monoxide (CO)	8.25	300W Xe Lamp	[12]
NH2-MIL-125(Ti) {111} facet	Methane (CH4)	1.01	300W Xe Lamp	[12]
NH2-MIL-125(Ti) {001} facet	Carbon Monoxide (CO)	~0.9	300W Xe Lamp	[12]

Table 3: Photocatalytic Hydrogen (H2) Evolution

Photocatalyst	Sacrificial Agent	H2 Evolution Rate (μmol g⁻¹ h⁻¹)	Cumulative H2 after 4 cycles (μmol g⁻¹)	Light Source	Reference
Co@NH2-MIL-125(Ti) (reused)	Triethylamine (TEA)	~214 (4th cycle)	4810	Visible (λ ≥ 385 nm)	[2][13]
NH2-MIL-125(Ti) (reused)	Triethylamine (TEA)	~358 (4th cycle)	8050	Visible (λ ≥ 385 nm)	[2][13]
Co@NH2-MIL-125(Ti) (pristine)	Triethylamine (TEA)	~21	N/A	Visible (λ ≥ 385 nm)	[2][13]
NH2-MIL-125(Ti) (pristine)	Triethylamine (TEA)	~4.2	N/A	Visible (λ ≥ 385 nm)	[2][13]

Mechanisms of Enhanced Performance

The superior performance of MIL-125(Ti) composites stems from the synergistic effects between the MOF and the incorporated materials. These effects primarily involve improved light absorption and more efficient separation and transfer of photogenerated charge carriers.

Charge Separation and Transfer

Many MIL-125(Ti) composites form a heterojunction at the material interface, which creates a built-in electric field that facilitates the separation of electrons (e⁻) and holes (h⁺), thereby suppressing their recombination. A common mechanism is the Type-II heterojunction.

Caption: Type-II charge transfer mechanism in a MIL-125(Ti) composite.

In this scheme, under visible light irradiation, both NH2-MIL-125(Ti) and the partner semiconductor are excited. Due to the staggered band alignment, photo-excited electrons migrate to the conduction band of the semiconductor, while holes move to the highest occupied molecular orbital (HOMO) of the MOF.[5][7] This spatial separation of charge carriers enhances their lifetime and availability to participate in redox reactions.

Experimental Protocols

Reproducibility is a cornerstone of scientific research. This section provides detailed methodologies for the synthesis of a representative MIL-125(Ti) composite and the general procedure for evaluating its photocatalytic activity.

Synthesis of NH2-MIL-125(Ti)

The synthesis of the parent MOF, NH2-MIL-125(Ti), is a prerequisite for creating its composites. A typical solvothermal method is as follows:[8]

• Mix 28 mL of N,N-dimethylformamide (DMF) and 3 mL of methanol (B129727) in a beaker with magnetic stirring.

• Add 1.62 g of 2-aminoterephthalic acid (the organic linker) and 0.85 mL of tetrabutyl titanate (the titanium source) to the mixed solvent under continuous stirring.

• Transfer the resulting suspension into a 50 mL Teflon-lined stainless-steel autoclave.

• Heat the autoclave at 160°C for 24 hours.

• After cooling to room temperature, collect the yellow solid product by filtration, wash it with DMF and methanol, and dry it under vacuum.

Synthesis of BiOBr/NH2-MIL-125(Ti) Composite

A co-precipitation method can be used to fabricate the composite material:[5]

• Disperse a specific amount of as-synthesized NH2-MIL-125(Ti) (e.g., for a 7 wt% composite) in 30 mL of ethylene (B1197577) glycol and sonicate for 30 minutes.

• Add 1 mmol of Bi(NO3)3·5H2O to the suspension and stir for 1 hour to ensure complete dissolution and coordination.

• Separately, dissolve 1 mmol of KBr in 10 mL of deionized water.

• Add the KBr solution dropwise to the bismuth-MOF suspension under vigorous stirring.

• Continue stirring for another 4 hours at room temperature.

• Collect the resulting solid by centrifugation, wash it thoroughly with deionized water and ethanol, and dry at 60°C for 12 hours.

General Workflow for Photocatalytic Activity Evaluation

The following diagram and procedure outline a standard workflow for assessing the photocatalytic performance of the synthesized materials, for instance, in the degradation of an organic dye.

Caption: Standard workflow for a photocatalytic degradation experiment.

Procedure for Rhodamine B Degradation: [7]

• Catalyst Suspension: Disperse 50 mg of the photocatalyst powder into 100 mL of an aqueous solution of Rhodamine B (e.g., 40 mg/L).

• Equilibrium: Stir the suspension in the dark for 60 minutes to establish an adsorption-desorption equilibrium between the catalyst surface and the dye molecules.

• Photoreaction: Irradiate the suspension using a light source (e.g., a 300W Xenon lamp with a UV cut-off filter for visible light). Maintain a constant temperature using a cooling water jacket.

• Sampling: At given time intervals, withdraw approximately 3-4 mL of the suspension.

• Analysis: Centrifuge or filter the collected sample to remove the catalyst particles. Analyze the concentration of the remaining Rhodamine B in the supernatant using a UV-Vis spectrophotometer by measuring the absorbance at its characteristic maximum wavelength.

• Calculation: The degradation efficiency is calculated as (C₀ - C) / C₀ * 100%, where C₀ is the initial concentration after equilibrium and C is the concentration at time 't'.

Conclusion

The formation of composite materials based on MIL-125(Ti) is a highly effective strategy to enhance photocatalytic performance for a variety of applications. By forming heterojunctions with other semiconductors or incorporating conductive materials, these composites exhibit improved visible light harvesting and superior charge separation efficiency. The data clearly indicates that composites like BiOBr/NH2-MIL-125(Ti) and rGO@NH2-MIL-125(Ti) significantly outperform their individual components.[7][9] The detailed protocols provided herein offer a foundation for the synthesis and standardized evaluation of these advanced materials, paving the way for further innovation in the field of photocatalysis.

References

• 1. NH 2 -MIL-125(Ti) and its functional nanomaterials – a versatile platform in the photocatalytic arena - Nanoscale (RSC Publishing) DOI:10.1039/D4NR03774J [pubs.rsc.org]
• 2. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Recent advances in MOF-based photocatalysis: environmental remediation under visible light - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Enhanced photocatalytic performance of BiOBr/NH2-MIL-125(Ti) composite for dye degradation under visible light - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 9. A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MIL-125(Ti)@ZIF-67-derived MIL-125(Ti)@TiO2 hollow nanodiscs decorated with Co3S4 for remarkable photocatalytic CO2 reduction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Single-Crystal vs. Polycrystalline MIL-125(Ti) Activity

Fundamental Structural Differences: Single-Crystal vs. Polycrystalline Materials

The arrangement of atoms, ions, or molecules in a solid material dictates its properties. In the context of metal-organic frameworks (MOFs) like MIL-125(Ti), the crystallinity plays a crucial role.

• Single-Crystal MIL-125(Ti): A hypothetical single crystal of MIL-125(Ti) would be a continuous and uninterrupted lattice of titanium-oxo clusters and terephthalate (B1205515) linkers. This perfect, long-range order means the absence of grain boundaries. The surfaces of a single crystal are well-defined crystallographic planes.

• Polycrystalline MIL-125(Ti): This form is an agglomerate of many small, randomly oriented single crystals (crystallites). The interfaces where these crystallites meet are known as grain boundaries. These boundaries are regions of disorder and can host a higher concentration of structural defects, such as missing linkers or metal clusters.

Potential Implications for Catalytic Activity

The structural differences between single-crystal and polycrystalline materials can have a profound impact on their catalytic performance.

Feature	Single-Crystal MIL-125(Ti) (Hypothetical)	Polycrystalline MIL-125(Ti)
Defect Density	Low. Defects are primarily point defects or surface terminations.	High. Contains point defects, surface defects, and a significant number of grain boundaries.
Charge Transport	Potentially superior. The absence of grain boundaries could facilitate more efficient transport of photogenerated electrons and holes, reducing recombination rates.	Potentially hindered. Grain boundaries can act as scattering sites and traps for charge carriers, possibly increasing electron-hole recombination.
Active Sites	Primarily located at the well-defined external surfaces and within the ordered porous structure.	Contains active sites on the crystal facets, within the pores, and at the defect sites within the grain boundaries. These defect sites can sometimes be highly active catalytic centers.[1][2][3][4]
Mass Transport	Diffusion of reactants and products occurs through the ordered pore network.	Mass transport occurs through the pores of the individual crystallites and potentially through the inter-crystalline voids.

Performance Data of Polycrystalline NH₂-MIL-125(Ti)

The amino-functionalized derivative, NH₂-MIL-125(Ti), is a widely studied photocatalyst due to its enhanced visible light absorption. The following table summarizes its reported properties and photocatalytic activity, which is representative of a highly crystalline, polycrystalline material.

Parameter	Value	Reference
BET Surface Area	1048 - 1530 m²/g	[5][6]
Pore Volume	~0.74 cm³/g	[5]
Photocatalytic H₂ Evolution Rate	~200 µmol g⁻¹ after 22.5 h (pristine)	[7]
Up to ~900 µmol g⁻¹ after 22.5 h (with Co cocatalyst)	[7]
Photocatalytic CO₂ Reduction Yield (CO)	8.25 µmol g⁻¹ h⁻¹	[8][9]
Photocatalytic CO₂ Reduction Yield (CH₄)	1.01 µmol g⁻¹ h⁻¹	[8][9]
Photocatalytic CO₂ Reduction Yield (HCOOCH₃)	1116 µmol g⁻¹ h⁻¹ (with rGO composite)	[6]

Experimental Protocols

Synthesis of Polycrystalline NH₂-MIL-125(Ti)

A common method for synthesizing polycrystalline NH₂-MIL-125(Ti) is the solvothermal method.[10][11][12]

Materials:

• Titanium isopropoxide (Ti[OCH(CH₃)₂]₄)

• 2-aminoterephthalic acid (H₂BDC-NH₂)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

Procedure:

• In a typical synthesis, 2-aminoterephthalic acid is dissolved in a mixture of DMF and MeOH.[6]

• Titanium isopropoxide is then added to this solution.

• The mixture is stirred to ensure homogeneity and then transferred to a Teflon-lined stainless-steel autoclave.

• The autoclave is sealed and heated in an oven at a specific temperature (e.g., 150 °C) for a designated period (e.g., 72 hours).[6]

• After cooling to room temperature, the resulting yellow solid is collected by filtration or centrifugation.

• The product is washed multiple times with DMF and MeOH to remove any unreacted precursors.

• Finally, the powder is activated by heating under vacuum to remove residual solvent molecules from the pores.[6]

General Protocol for Photocatalytic Activity Testing (e.g., H₂ Evolution)

The photocatalytic performance of MIL-125(Ti) is typically evaluated in a batch reactor under light irradiation.[7][13]

Materials and Equipment:

• Polycrystalline NH₂-MIL-125(Ti) photocatalyst

• Sacrificial electron donor (e.g., triethanolamine, TEOA)

• Solvent (e.g., acetonitrile/water mixture)

• Quartz reactor

• Light source (e.g., 300 W Xenon lamp with a cutoff filter for visible light)

• Gas chromatograph (GC) for H₂ analysis

Procedure:

• A specific amount of the NH₂-MIL-125(Ti) photocatalyst is suspended in a solution containing the solvent and the sacrificial electron donor in the quartz reactor.[7]

• The suspension is thoroughly degassed to remove dissolved air, particularly oxygen, which can act as an electron scavenger.

• The reactor is then sealed and placed under the light source.

• The reaction is carried out under constant stirring to keep the catalyst suspended.

• At regular intervals, a small aliquot of the gas from the reactor's headspace is sampled using a gas-tight syringe.

• The amount of H₂ produced is quantified using a gas chromatograph equipped with a thermal conductivity detector (TCD).

Visualized Experimental Workflow

Workflow for Photocatalytic H₂ Evolution

Conclusion and Future Outlook

While a direct comparison of the activity of single-crystal and polycrystalline MIL-125(Ti) is currently not possible due to a lack of experimental data on the single-crystal form, we can infer potential differences based on fundamental materials science principles. A single crystal would likely offer superior charge transport properties, whereas a polycrystalline material possesses a higher density of defect sites which can be both beneficial and detrimental to catalysis.[1][2][3][4]

The extensive research on polycrystalline MIL-125(Ti) and its derivatives has demonstrated their promise as photocatalysts for applications such as hydrogen production and carbon dioxide reduction. Future research focused on the synthesis of large, high-quality single crystals of MIL-125(Ti) is crucial. Such studies would enable a definitive comparison and provide deeper insights into the structure-property-performance relationships in this important class of MOFs. This would ultimately allow for the rational design of more efficient photocatalytic systems.

References

• 1. Defects in MOFs for Photocatalytic Water Reduction to Hydrogen Generation: From Fundamental Understanding to State-of-Art Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Defect engineered Ti-MOFs and their applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Defect-enabling zirconium-based metal–organic frameworks for energy and environmental remediation applications - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS01057K [pubs.rsc.org]
• 5. azom.com [azom.com]
• 6. Frontiers | A Highly Efficient Composite Catalyst Constructed From NH2-MIL-125(Ti) and Reduced Graphene Oxide for CO2 Photoreduction [frontiersin.org]
• 7. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. zhaojgroup.com [zhaojgroup.com]
• 10. Solvothermal synthesis of NH2-MIL-125(Ti) from circular plate to octahedron - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

evaluating the effect of different sacrificial agents on MIL-125(Ti) photocatalysis

Introduction: The metal-organic framework (MOF) MIL-125(Ti) and its derivatives have emerged as promising photocatalysts for applications ranging from hydrogen evolution to CO2 reduction and pollutant degradation. A key component in these photocatalytic systems is the sacrificial agent, a molecule that donates electrons to quench the photogenerated holes in the photocatalyst, thereby preventing charge recombination and promoting the desired reduction reactions. The choice of sacrificial agent can significantly impact the efficiency, stability, and product selectivity of the photocatalytic process. This guide provides a comparative evaluation of different sacrificial agents used in conjunction with MIL-125(Ti) and its functionalized forms, supported by experimental data and detailed protocols.

Performance Comparison of Sacrificial Agents

The efficacy of various sacrificial agents in MIL-125(Ti)-based photocatalytic systems is summarized below. The data is compiled from multiple studies, and direct comparison should be made with caution due to variations in experimental conditions.

Photocatalyst	Application	Sacrificial Agent	Key Performance Metric	Value	Reference
NH2-MIL-125(Ti)	H2 Evolution	Triethylamine (B128534) (TEA)	H2 evolution after 22.5 h	~200 µmol g⁻¹	[1][2]
Co@NH2-MIL-125(Ti)	H2 Evolution	Triethylamine (TEA)	H2 evolution after 22.5 h	~900 µmol g⁻¹	[1][2]
Reused NH2-MIL-125(Ti)	H2 Evolution	Triethylamine (TEA)	H2 evolution after 4 cycles	up to 8050 µmol g⁻¹	[1]
Reused Co@NH2-MIL-125(Ti)	H2 Evolution	Triethylamine (TEA)	H2 evolution after 4 cycles	up to 4810 µmol g⁻¹	[1]
NH2-MIL-125(Ti) ({111} facets)	CO2 Reduction	Triethanolamine (B1662121) (TEOA)	CO Yield	8.25 µmol g⁻¹ h⁻¹	[3]
NH2-MIL-125(Ti) ({111} facets)	CO2 Reduction	Triethanolamine (TEOA)	CH4 Yield	1.01 µmol g⁻¹ h⁻¹	[3]
Co/NH2-MIL-125(Ti)	CO2 Reduction	Triethanolamine (TEOA)	HCOOH Concentration (after 8h)	~160 µmol L⁻¹	[4]
Co/NH2-MIL-125(Ti)	CO2 Reduction & Benzyl Alcohol Oxidation	Benzyl Alcohol	HCOOH Concentration (after 8h)	~180 µmol L⁻¹	[4]
Cu–NH2-MIL-125(Ti)	CO2 Reduction	Triethanolamine (TEOA)	HCOOH Yield	62.4 µmol g⁻¹	[5]
MIL-125(Ti)	H2 Evolution	Methanol (B129727)	H2 Evolution	Outperformed NH2-MIL-125-Ti by 45x	[6]
MIL-125-2H (OV-rich)	CO2 Reduction	Triethanolamine (TEOA)	CO Production Rate	545.54 µmol g⁻¹ h⁻¹	[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published research. Below are typical experimental protocols for evaluating sacrificial agents in MIL-125(Ti) photocatalysis.

Photocatalytic Hydrogen Evolution

A typical experimental setup for photocatalytic hydrogen evolution involves the following steps:

• Catalyst Suspension: A known amount of the photocatalyst (e.g., 90 mg of NH2-MIL-125(Ti) or Co@NH2-MIL-125(Ti)) is suspended in a solvent mixture. A common mixture consists of acetonitrile (B52724) (70.5 mL), triethylamine (TEA) as the sacrificial agent (14.1 mL), and water (1.5 mL) in a 100 mL glass bottle.[1][2]

• Degassing: The suspension is thoroughly degassed to remove dissolved oxygen, which can act as an electron scavenger and hinder the hydrogen evolution reaction. This is typically achieved by bubbling an inert gas like argon or nitrogen through the suspension for a specific duration.

• Irradiation: The reaction vessel is then placed in a photoreactor and irradiated with a light source. For visible-light photocatalysis, a lamp with a suitable cutoff filter (e.g., λ ≥ 385 nm) is used.[1][2] The temperature of the reaction is usually maintained at a constant value.

• Gas Analysis: The evolved hydrogen gas is quantified periodically using a gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and a molecular sieve column, with argon as the carrier gas.

Photocatalytic CO2 Reduction

The protocol for photocatalytic CO2 reduction is similar, with key differences in the gas feed and product analysis:

• Catalyst Preparation: A specific amount of the photocatalyst (e.g., Co/NH2-MIL-125(Ti)) is dispersed in a solvent, typically acetonitrile.[4][8][9][10]

• Sacrificial Agent Addition: The sacrificial agent, such as triethanolamine (TEOA) or a benzylic alcohol, is added to the suspension.[4][8][9][10]

• CO2 Saturation: High-purity CO2 is bubbled through the suspension for a period (e.g., 30 minutes) to ensure saturation. The reaction vessel is then sealed.

• Irradiation: The reaction is initiated by irradiating the suspension with a visible-light source (e.g., a 300 W Xe lamp with a UV cutoff filter).

• Product Analysis: After a set irradiation time, the liquid and gas phases are analyzed. Liquid products like formic acid (HCOOH) are typically quantified using techniques such as ion chromatography or nuclear magnetic resonance (NMR) spectroscopy.[4][8][9][10] Gaseous products like CO and CH4 are analyzed by gas chromatography.[3]

Mechanistic Insights and Visualizations

The role of the sacrificial agent is integral to the photocatalytic cycle of MIL-125(Ti). The following diagrams illustrate the general experimental workflow and the underlying photocatalytic mechanism.

Caption: Experimental workflow for evaluating sacrificial agents in MIL-125(Ti) photocatalysis.

The following diagram illustrates the general mechanism of photocatalysis with MIL-125(Ti) and the role of the sacrificial agent.

Caption: Role of sacrificial agent in MIL-125(Ti) photocatalysis.

Concluding Remarks

The choice of sacrificial agent is a critical parameter in designing efficient MIL-125(Ti)-based photocatalytic systems. Trialkylamines like TEOA and TEA are commonly used and effective for both hydrogen evolution and CO2 reduction. However, research into alternative sacrificial agents like benzylic alcohols, which can be simultaneously oxidized to valuable aldehydes, opens up avenues for more economically viable and environmentally friendly processes.[8][9][10] Furthermore, the stability of the photocatalyst can be influenced by the sacrificial agent, with some studies indicating that TEOA can lead to catalyst degradation over extended periods, whereas others like methanol may offer better stability.[1][6] Future research should focus on systematic comparisons of a wider range of sacrificial agents under standardized conditions to build a more comprehensive understanding and guide the rational design of advanced photocatalytic systems.

References

• 1. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. zhaojgroup.com [zhaojgroup.com]
• 4. Enhanced photocatalytic CO 2 reduction over Co-doped NH 2 -MIL-125(Ti) under visible light - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06324E [pubs.rsc.org]
• 5. Cu-incorporated NH2-MIL-125(Ti): a versatile visible-light-driven platform for enhanced photocatalytic H2 generation and CO2 photoconversion - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Enhanced photocatalytic CO2 reduction over Co-doped NH2-MIL-125(Ti) under visible light - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]

Cross-Laboratory Validation of MIL-125(Ti) Photocatalytic Performance: A Comparative Guide

An objective analysis of the photocatalytic capabilities of the metal-organic framework MIL-125(Ti) and its derivatives, drawing upon a range of published studies to provide a cross-laboratory perspective on its performance against alternative photocatalysts.

This guide is intended for researchers, scientists, and professionals in drug development and materials science who are interested in the application of MIL-125(Ti) as a photocatalyst. By summarizing quantitative data from multiple sources and detailing the experimental protocols used, this document aims to provide a clear and comparative overview of MIL-125(Ti)'s photocatalytic efficacy and highlight the importance of standardized testing methodologies.

Comparative Performance Analysis

The following tables summarize the photocatalytic performance of MIL-125(Ti) and its composites in comparison to other materials. It is important to note that direct comparison of absolute values across different studies can be challenging due to variations in experimental conditions such as reactor geometry, light source intensity, and catalyst loading.

Table 1: Photocatalytic Degradation of Rhodamine B (RhB)

Photocatalyst	RhB Initial Concentration (mg/L)	Irradiation Time (min)	Degradation Efficiency (%)	Light Source	Reference
NH2-MIL-125(Ti)	40	-	-	Visible Light	[1]
BiOI/NH2-MIL-125(Ti)-9 wt%	40	-	99	Visible Light	[1]
BiOBr/NH2-MIL-125(Ti) (7 wt%)	-	100	~80	Visible Light	[2]
15% Fe/Ti-MOFs (NH2-MIL-125(Ti) base)	3 x 10⁻⁵ M	120	82.4	Visible Light	[3]
NH2-MIL-125(Ti)	3 x 10⁻⁵ M	120	52.1	Visible Light	[3]

Table 2: Photocatalytic Hydrogen Evolution

Photocatalyst	Sacrificial Agent	Irradiation Time (h)	H2 Evolution Rate (μmol g⁻¹ h⁻¹)	Light Source	Reference
NH2-MIL-125(Ti)	Triethylamine (TEA)	-	~300 (after 3rd run)	Visible (λ ≥ 385 nm)	[4]
Co@NH2-MIL-125(Ti)	Triethylamine (TEA)	-	~250 (after 3rd run)	Visible (λ ≥ 385 nm)	[4]

Table 3: Photocatalytic CO2 Reduction

Photocatalyst	Product	Productivity (μmol g⁻¹ h⁻¹)	Light Source	Reference
MIL-125(Ti)	CO	~84	Simulated Sunlight	[5]
MIL-125(Ti)@TiO2\Co3S4	CO	587.50	Simulated Sunlight	[5]

Experimental Protocols

The methodologies employed in assessing the photocatalytic performance of MIL-125(Ti) and its derivatives are crucial for the reproducibility and comparison of results. Below are detailed protocols for key experiments cited in the literature.

Synthesis of NH2-MIL-125(Ti)

A common method for the synthesis of NH2-MIL-125(Ti) is the hydrothermal method.[4]

• Precursor Mixture: 0.5 g of 2-aminoterephthalic acid is mixed with 16 mL of anhydrous N,N-dimethylformamide (DMF) and 4 mL of anhydrous methanol (B129727) at room temperature in an air-free glovebox.

• Titanium Precursor Addition: Titanium isopropoxide (Ti(i-OPr)4) is added to the mixture.

• Hydrothermal Reaction: The mixture is sealed in a Teflon-lined autoclave and heated at a specific temperature (e.g., 70 °C) for a designated period.[6]

• Purification: The resulting solid is collected by centrifugation, washed with DMF and methanol, and dried under vacuum.

Photocatalytic Dye Degradation

The photocatalytic activity is often evaluated by the degradation of a model dye pollutant, such as Rhodamine B (RhB), under visible light irradiation.[1][3]

• Catalyst Suspension: A specific amount of the photocatalyst (e.g., 50 mg) is dispersed in an aqueous solution of RhB (e.g., 100 mL, 40 mg/L).

• Adsorption-Desorption Equilibrium: The suspension is stirred in the dark for a period (e.g., 30-60 minutes) to reach adsorption-desorption equilibrium between the catalyst and the dye.

• Photocatalytic Reaction: The suspension is irradiated with a light source (e.g., a xenon lamp with a UV cutoff filter).

• Sample Analysis: Aliquots of the suspension are taken at regular intervals, centrifuged to remove the catalyst, and the concentration of RhB in the supernatant is determined by UV-vis spectrophotometry.

Photocatalytic Hydrogen Evolution

The evaluation of hydrogen production is a key metric for water-splitting applications.[4][7]

• Reaction Setup: A suspension containing the photocatalyst (e.g., 90 mg) in a mixture of a solvent (e.g., acetonitrile), a sacrificial electron donor (e.g., triethylamine, TEA), and water is prepared in a sealed reactor.

• Degassing: The suspension is thoroughly degassed to remove air.

• Irradiation: The reactor is irradiated with a light source (e.g., a solar simulator or a lamp with a specific wavelength cutoff).

• Gas Analysis: The amount of evolved hydrogen is quantified using a gas chromatograph equipped with a thermal conductivity detector.

Visualizations

Experimental Workflow for Photocatalytic Dye Degradation

Caption: Workflow for a typical photocatalytic dye degradation experiment.

Proposed Photocatalytic Mechanism of BiOI/NH2-MIL-125(Ti) Composite

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. MIL-125(Ti)@ZIF-67-derived MIL-125(Ti)@TiO2 hollow nanodiscs decorated with Co3S4 for remarkable photocatalytic CO2 reduction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Defect engineering in MIL-125-(Ti)-NH2 for enhanced photocatalytic H2 generation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. Promoting Photocatalytic Activity of NH2-MIL-125(Ti) for H2 Evolution Reaction through Creation of TiIII- and CoI-Based Proton Reduction Sites - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of MIL-125(Ti): A Guide for Laboratory Professionals

The burgeoning field of metal-organic frameworks (MOFs) necessitates stringent safety protocols, particularly concerning the disposal of materials such as MIL-125(Ti). As a titanium-based nanomaterial, MIL-125(Ti) requires careful handling and disposal to mitigate potential environmental and health risks. This guide provides essential, step-by-step procedures for the safe disposal of MIL-125(Ti) in a laboratory setting, ensuring the safety of researchers and compliance with institutional guidelines.

Core Principle: Treat as Hazardous Chemical Waste

Due to the unique properties of nanoscale materials, all forms of MIL-125(Ti), including powdered material, suspensions, and contaminated lab supplies, must be treated as hazardous chemical waste.[1][2][3] Disposal through standard waste streams, such as regular trash or wastewater, is strictly prohibited.[1] The increased reactivity and potential for biological interaction of nanomaterials compared to their bulk counterparts warrant a high degree of caution.[2]

Personal Protective Equipment (PPE) Requirements

Prior to handling MIL-125(Ti) for disposal, it is imperative to be outfitted with the appropriate personal protective equipment to prevent inhalation, dermal, and ocular exposure.

PPE Category	Item	Specification	Rationale
Hand Protection	Disposable Nitrile Gloves	Double-gloving is recommended, especially for extended handling.[4]	Prevents skin contact with the nanomaterial.
Eye Protection	Safety Goggles	Tight-fitting and fully enclosing.[1]	Protects against accidental splashes or aerosolized particles.
Body Protection	Lab Coat	Standard laboratory coat.	Minimizes contamination of personal clothing.
Respiratory Protection	FFP3 or P3 Filter Mask	Required for handling dry powders or when aerosolization is possible.[1]	Prevents inhalation of fine particles, which can penetrate deep into the respiratory system.[2]

Step-by-Step Disposal Protocol for MIL-125(Ti)

The following protocol outlines the systematic procedure for the collection and disposal of MIL-125(Ti) waste. This workflow is designed to minimize exposure and ensure proper containment.

Figure 1. Workflow for the proper disposal of MIL-125(Ti) waste streams.

Experimental Protocol for Waste Handling:

• Preparation: All handling of MIL-125(Ti) waste should be conducted within a certified chemical fume hood or a glove box to minimize the risk of inhalation.[2][4]

• Solid Waste:

  • Carefully transfer powdered MIL-125(Ti) into a rigid, sealable container.

  • Contaminated disposable items such as gloves, wipes, and bench liners should be collected in a clearly labeled plastic bag.[1][5] This bag should be sealed.

• Liquid Waste:

  • Liquid suspensions containing MIL-125(Ti) should be collected in a designated, sealed, and chemical-resistant waste container.

• Containment and Labeling:

  • The primary containers for solid and liquid waste should be placed into a larger, secondary container (overpack) to prevent release in case of primary container failure.[1]

  • The outer container must be clearly and securely labeled as "Hazardous Nanomaterial Waste" and include the specific chemical name, "MIL-125(Ti)".

• Storage and Final Disposal:

  • Store the labeled waste container in a designated hazardous waste accumulation area, away from incompatible materials.

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for proper disposal.[3] Do not mix different nanomaterial waste streams.[2]

Spill Management

In the event of a spill, prompt and appropriate action is crucial to prevent the dispersal of MIL-125(Ti) particles.

Figure 2. Logical steps for managing a spill of MIL-125(Ti).

Key considerations for spill cleanup:

• Avoid Dry Methods: Never use dry sweeping or compressed air to clean up spilled MIL-125(Ti) powder, as this will aerosolize the nanoparticles.[4][5]

• Wet Wiping: Use wet wiping methods to decontaminate surfaces.[4] The wipes used must also be disposed of as hazardous waste.

• Large Spills: For significant spills, evacuate the area and contact your institution's EHS for assistance.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of MIL-125(Ti), fostering a secure laboratory environment and upholding their commitment to environmental stewardship.

References

• 1. ethz.ch [ethz.ch]
• 2. ehs.utoronto.ca [ehs.utoronto.ca]
• 3. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. ehs.vt.edu [ehs.vt.edu]

Navigating the Safe Handling and Disposal of MIL-125(Ti)

For researchers, scientists, and drug development professionals working with the titanium-based metal-organic framework (MOF) MIL-125(Ti), ensuring safe handling and proper disposal is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure laboratory environment.

Operational Plan: A Step-by-Step Guide to Safe Handling

1. Engineering Controls: The First Line of Defense

• Ventilation: Always handle MIL-125(Ti) in a well-ventilated area. A certified chemical fume hood is strongly recommended to minimize inhalation exposure.

• Static Control: Use non-sparking tools and ensure all equipment is electrically bonded and grounded to prevent the accumulation of static electricity, which can ignite fine powders.

2. Personal Protective Equipment (PPE): Essential Individual Protection

A comprehensive PPE strategy is critical. The following table summarizes the recommended PPE for handling MIL-125(Ti).

Body Part	Personal Protective Equipment	Specifications
Respiratory	NIOSH-approved respirator	Required when handling the powder outside of a fume hood or when dust is generated.
Hands	Nitrile or rubber gloves	Inspect gloves for tears or holes before each use.
Eyes	Safety glasses with side shields or chemical splash goggles	Must comply with ANSI Z87.1 standards.
Body	Flame-retardant lab coat	To protect against skin contact and potential flammability.
Feet	Closed-toe shoes	To protect against spills.

3. Safe Handling Practices

• Avoid Inhalation and Contact: Do not breathe dust and avoid contact with skin and eyes.

• Weighing and Transferring: Conduct these operations in a fume hood or a designated containment area to minimize the release of airborne particles.

• Cleaning Spills: For small spills, gently sweep the material using a natural-fiber broom and a non-sparking dustpan. Avoid using compressed air, as this can create a dust cloud. Place the collected material in a sealed container for disposal.

• Hygiene: Wash hands thoroughly with soap and water after handling the material. Do not eat, drink, or smoke in the work area.

Disposal Plan: Managing MIL-125(Ti) Waste

Specific disposal guidelines for MIL-125(Ti) are not well-established. Therefore, it should be treated as hazardous chemical waste.

• Waste Collection: Collect all MIL-125(Ti) waste, including contaminated consumables (e.g., gloves, wipes), in a clearly labeled, sealed, and compatible waste container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical name "MIL-125(Ti)".

• Disposal Route: Dispose of the waste through your institution's hazardous waste management program. Consult with your environmental health and safety (EHS) department for specific procedures. Do not dispose of MIL-125(Ti) down the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of MIL-125(Ti) in a laboratory setting.

Caption: Workflow for the safe handling of MIL-125(Ti).